Technical Documentation Center

(2S)-2-methyltetrahydropyran-2-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (2S)-2-methyltetrahydropyran-2-carboxylic acid
  • CAS: 2306253-18-7

Core Science & Biosynthesis

Foundational

(2S)-2-Methyltetrahydropyran-2-carboxylic Acid: A Comprehensive Technical Guide to Physicochemical Properties and Synthetic Applications

Executive Summary (2S)-2-Methyltetrahydropyran-2-carboxylic acid (CAS: 2306253-18-7) is a highly specialized chiral building block increasingly utilized in modern medicinal chemistry. As drug discovery programs shift tow...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(2S)-2-Methyltetrahydropyran-2-carboxylic acid (CAS: 2306253-18-7) is a highly specialized chiral building block increasingly utilized in modern medicinal chemistry. As drug discovery programs shift towards molecules with higher fraction sp³ (Fsp³) character to improve clinical success rates, saturated oxygen-containing heterocycles like tetrahydropyran (THP) have emerged as privileged scaffolds. This whitepaper provides an in-depth analysis of the physicochemical properties, bioisosteric utility, and synthetic handling of this specific enantiomer, designed for researchers and drug development professionals.

Physicochemical Properties & Structural Analysis

The core structure consists of a tetrahydropyran ring featuring a gem-disubstituted C2 position (a methyl group and a carboxylic acid). The (S)-configuration at this tertiary stereocenter dictates the 3D trajectory of any appended pharmacophore.

Quantitative Data Summary

The following table summarizes the key physicochemical and computed properties of the compound[1][2][3].

PropertyValue
Chemical Name (2S)-2-Methyltetrahydro-2H-pyran-2-carboxylic acid
CAS Registry Number 2306253-18-7 (Racemate: 4180-13-6)
Molecular Formula C₇H₁₂O₃
Molecular Weight 144.17 g/mol
Exact Mass 144.0786 Da
Boiling Point 110-113 °C (at 6 Torr)
Topological Polar Surface Area (TPSA) 46.5 Ų
XLogP3-AA ~0.7
Hydrogen Bond Donors 1
Hydrogen Bond Acceptors 3
Rotatable Bonds 1
Structural Rationale in Drug Design

The THP ring is a well-documented bioisostere for cyclohexane and piperidine rings[4][5]. The strategic inclusion of the oxygen heteroatom reduces overall lipophilicity (lowering logP) while introducing a new hydrogen-bond acceptor, which frequently improves aqueous solubility and modulates the pharmacokinetic (PK) profile of the resulting drug candidate[6][7].

Furthermore, the C2-methyl substitution provides critical steric shielding . By converting the alpha-carbon into a fully substituted tertiary center, the molecule gains significant resistance against metabolic degradation (such as cytochrome P450-mediated oxidation or enzymatic cleavage of the adjacent amide bond)[8][9].

Bioisostere A Cyclohexane Core (High Lipophilicity) B Tetrahydropyran (THP) (Lower logP, H-bond acceptor) A->B O-Replacement C C2-Methyl Substitution (Steric Shielding) B->C Alkylation D (2S)-2-Methyl-THP-2-COOH (Optimized Chiral Scaffold) C->D Chiral Resolution

Caption: Logical progression of bioisosteric replacement yielding the (2S)-2-methyl-THP scaffold.

Synthetic Workflows: Overcoming Steric Hindrance

The Challenge of Tertiary Carboxylic Acids

From an experimental standpoint, coupling a primary or secondary amine to (2S)-2-methyltetrahydropyran-2-carboxylic acid is notoriously difficult. The gem-disubstitution at the C2 position creates severe steric hindrance around the carbonyl carbon. Standard carbodiimide coupling reagents (e.g., EDC, DIC) often fail to drive the reaction to completion because the intermediate O-acylisourea is too sterically congested to undergo efficient aminolysis, leading to poor yields and the formation of inactive N-acylurea byproducts[10].

Causality Behind Reagent Selection: The HATU Advantage

To circumvent this, the use of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is highly recommended[11]. HATU generates a highly reactive 7-azabenzotriazole (HOAt) active ester. The pyridine nitrogen of the HOAt leaving group participates in an intramolecular hydrogen bond with the incoming amine, effectively pre-organizing the transition state and accelerating the aminolysis step despite the steric bulk[12][13].

Step-by-Step Protocol: HATU-Mediated Amide Coupling

Reagents:

  • (2S)-2-methyltetrahydropyran-2-carboxylic acid (1.0 eq)

  • Target primary amine (1.1 eq)

  • HATU (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF) (0.2 M)

Procedure:

  • Pre-activation: Dissolve the (2S)-carboxylic acid (1.0 eq) in anhydrous DMF under an inert atmosphere (N₂ or Ar). Cool the solution to 0 °C using an ice bath.

  • Coupling Agent Addition: Add HATU (1.2 eq) to the cooled solution, followed immediately by the dropwise addition of DIPEA (3.0 eq). Stir the mixture at 0 °C for 15–20 minutes. Mechanistic note: This pre-activation time is crucial for the complete formation of the HOAt active ester before the amine is introduced.

  • Aminolysis: Add the target primary amine (1.1 eq) to the reaction mixture. Remove the ice bath and allow the reaction to warm to room temperature.

  • Monitoring: Stir the reaction for 4–12 hours. Monitor the consumption of the active ester via LC-MS or TLC.

  • Quenching & Workup: Dilute the reaction mixture with Ethyl Acetate (EtOAc) and quench with saturated aqueous NH₄Cl. Separate the layers. Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and brine (to remove residual DMF and tetramethylurea byproducts).

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Workflow Step1 1. Carboxyl Activation (2S)-Acid + HATU + DIPEA in DMF (0 °C to RT) Step2 2. HOAt-Ester Formation Overcomes steric hindrance at the tertiary C2 center Step1->Step2 Step3 3. Aminolysis Add Primary Amine (R-NH2) Stir for 4-12 hours Step2->Step3 Step4 4. Aqueous Workup Quench with NH4Cl (aq) Extract with EtOAc Step3->Step4 Step5 5. Purification Flash Column Chromatography (Silica gel, Hex/EtOAc) Step4->Step5

Caption: Step-by-step experimental workflow for the HATU-mediated amide coupling of the hindered THP acid.

Analytical Characterization & Quality Control

Maintaining the integrity of the (2S) stereocenter is paramount. While HATU minimizes epimerization compared to older reagents, the chiral purity of the final coupled product must be validated.

  • Chiral HPLC/SFC: Supercritical Fluid Chromatography (SFC) using chiral stationary phases (e.g., Chiralpak AD-H or IC) is the industry standard for determining the enantiomeric excess (ee) of the product[4].

  • NMR Spectroscopy: 1D ¹H-NMR and 2D NOESY experiments are used to confirm the relative stereochemistry of the THP ring substituents, ensuring that the methyl and carboxyl groups maintain their expected spatial orientation.

References

  • PubChem. "2-Methyloxane-2-carboxylic acid | C7H12O3 | CID 12939291." National Institutes of Health. Available at:[Link]

  • ACS Publications. "A Data-Driven Perspective on Bioisostere Evaluation: Mapping the Benzene Bioisostere Landscape with BioSTAR." Journal of Medicinal Chemistry. Available at:[Link]

  • National Center for Biotechnology Information (NCBI). "Tetrahydrofuran, tetrahydropyran, triazoles and related heterocyclic derivatives as HIV protease inhibitors." PMC. Available at:[Link]

  • National Center for Biotechnology Information (NCBI). "Segment Coupling to a Highly Hindered N-Terminal, Alamethicin-Related α-Aminoisobutyric Acid (Aib) Residue." PMC. Available at:[Link]

Sources

Exploratory

Comprehensive Technical Guide: Chemical Properties, Synthesis, and Applications of (2S)-2-Methyltetrahydropyran-2-carboxylic Acid

Executive Summary As a Senior Application Scientist, I frequently guide drug development teams in selecting the optimal chiral building blocks to overcome pharmacokinetic (PK) and pharmacodynamic (PD) bottlenecks. One hi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist, I frequently guide drug development teams in selecting the optimal chiral building blocks to overcome pharmacokinetic (PK) and pharmacodynamic (PD) bottlenecks. One highly specialized and increasingly valuable moiety is (2S)-2-methyltetrahydropyran-2-carboxylic acid (CAS: 2306253-18-7)[1]. By incorporating a fully saturated oxygen heterocycle with a quaternary stereocenter, this building block allows medicinal chemists to precisely modulate lipophilicity, enforce conformational rigidity, and abrogate metabolic liabilities in lead compounds[].

This whitepaper provides an authoritative, in-depth analysis of its physicochemical properties, structural rationale in drug design, and field-proven experimental protocols for its synthesis and integration into medicinal chemistry pipelines.

Structural Rationale & Physicochemical Properties

The utility of (2S)-2-methyltetrahydropyran-2-carboxylic acid stems from its unique structural topology. It features a tetrahydropyran ring with a quaternary stereocenter at the C2 position, bearing both a methyl group and a carboxylic acid[3].

Quantitative Data Summary

To facilitate easy comparison during lead optimization, the foundational properties of this molecule are summarized below.

Table 1: Key Physicochemical Properties

PropertyValueCausality / Significance in Drug Design
CAS Number 2306253-18-7Uniquely identifies the pure (2S) stereoisomer[1].
Molecular Formula C7H12O3Defines the atomic composition[3].
Molecular Weight 144.17 g/mol Low molecular weight, ideal for Fragment-Based Drug Discovery (FBDD)[4].
Exact Mass 144.0786 g/mol Crucial for validation via high-resolution mass spectrometry (HRMS)[4].
TPSA 46.5 ŲThe ether oxygen and carboxylic acid contribute to a TPSA that perfectly balances aqueous solubility with cellular membrane permeability[4].
H-Bond Donors / Acceptors 1 / 3Facilitates target binding while maintaining favorable Lipinski parameters[4].
Causality in Drug Design: Why this specific moiety?

When designing small molecule inhibitors, substituting a standard cyclohexyl or acyclic group with a (2S)-2-methyltetrahydropyran-2-yl motif drives two critical outcomes:

  • Metabolic Stability: The quaternary center at C2 eliminates the alpha-proton. This effectively blocks cytochrome P450-mediated alpha-oxidation, a notorious metabolic liability in standard cyclic ethers.

  • Conformational Restriction: The bulky methyl group at the anomeric-like position forces the tetrahydropyran ring into a specific, locked chair conformation. This reduces the entropic penalty upon target binding, frequently leading to increased receptor affinity.

ADMEImpact Core (2S)-2-Methyltetrahydropyran- 2-carboxylic Acid Feat1 Quaternary Stereocenter (C2) Core->Feat1 Feat2 Tetrahydropyran Ring Core->Feat2 Feat3 Carboxylic Acid Handle Core->Feat3 Eff1 Blocks CYP450 Oxidation Increases Half-Life Feat1->Eff1 Eff2 Improves Aqueous Solubility Lowers LogP vs Cyclohexyl Feat2->Eff2 Eff3 Enables Amide/Ester Prodrug Formation Feat3->Eff3

Logical relationship between structural features of the compound and its ADME properties.

Synthetic Methodology & Chiral Resolution

Direct asymmetric synthesis of quaternary centers is notoriously challenging and often requires expensive, highly sensitive chiral catalysts. In my experience overseeing scale-up campaigns, a more robust, self-validating approach involves the synthesis of the racemic mixture followed by classical chiral resolution via diastereomeric salt formation.

SynthesisWorkflow N1 Tetrahydro-2H-pyran-2-one N2 Grignard Addition (MeMgBr) N1->N2 N3 2-Methyltetrahydro-2H-pyran-2-ol (Hemiacetal) N2->N3 N4 Cyanation (TMSCN, BF3·OEt2) N3->N4 N5 2-Cyano-2-methyltetrahydropyran N4->N5 N6 Acidic Hydrolysis (HCl, H2O, Heat) N5->N6 N7 Racemic 2-Methyltetrahydropyran- 2-carboxylic Acid N6->N7 N8 Chiral Resolution (via (R)-Phenylethylamine) N7->N8 N9 (2S)-2-Methyltetrahydropyran- 2-carboxylic Acid N8->N9

Workflow diagram outlining the synthesis and chiral resolution of the (2S)-carboxylic acid.

Step-by-Step Protocol: Synthesis & Resolution

Part A: Racemic Synthesis

  • Grignard Addition: To a solution of tetrahydro-2H-pyran-2-one (1.0 eq) in anhydrous THF at 0°C, add methylmagnesium bromide (1.1 eq) dropwise. Stir for 2 hours. Quench with saturated NH₄Cl to yield the hemiacetal.

  • Cyanation: Dissolve the hemiacetal in DCM. Add trimethylsilyl cyanide (TMSCN, 1.2 eq) and a catalytic amount of BF₃·OEt₂ at -78°C. Warm to room temperature.

    • Causality Check: Why form the nitrile? Direct carboxylation of a tertiary alcohol is prone to elimination. The Strecker-type cyanation securely establishes the carbon-carbon bond at the sterically hindered position. The Lewis acid activates the anomeric hydroxyl, facilitating the attack of the cyanide nucleophile.

  • Hydrolysis: Reflux the nitrile intermediate in 6M HCl for 12 hours. Cool and extract with ethyl acetate to isolate 4[4].

Part B: Chiral Resolution

  • Dissolve the racemic acid in hot ethanol.

  • Add 0.5 equivalents of (R)-(+)-1-phenylethylamine.

  • Allow the solution to cool slowly to room temperature (0.5°C/min) to induce crystallization.

    • Causality Check: The (2S)-acid preferentially co-crystallizes with the (R)-amine due to highly favorable thermodynamic packing energies in the crystal lattice.

  • Filter the crystals and recrystallize once from ethanol. Acidify the salt with 1M HCl and extract with ethyl acetate to recover the pure (2S)-enantiomer.

  • System Validation Checkpoint: Analyze the isolated product via chiral HPLC (e.g., Chiralcel OD-H column). An enantiomeric excess (ee) of >99% confirms successful resolution.

Applications in Medicinal Chemistry: Amide Coupling

The most frequent application of this building block is its coupling to primary or secondary amines to form metabolically stable amides. Because the carboxylic acid is sterically hindered by the quaternary center, standard carbodiimides (e.g., EDC/HOBt) often fail to achieve full conversion. Highly reactive coupling reagents like HATU are strictly required[].

AmideCoupling Step1 1. Carboxylic Acid Activation Mix (2S)-Acid + HATU + DIPEA in DMF Step2 2. Amine Addition Add Primary Amine (1.1 eq) Step1->Step2 Step3 3. Reaction Incubation Stir at RT for 2-4 hours Step2->Step3 Step4 4. Aqueous Workup Quench with NaHCO3, Extract with EtOAc Step3->Step4 Step5 5. Purification Flash Chromatography (Silica Gel) Step4->Step5

Step-by-step experimental workflow for the amide coupling of the (2S)-carboxylic acid.

Step-by-Step Methodology: High-Efficiency Amide Coupling
  • Activation: In a dry flask, dissolve1[1] (1.0 eq) in anhydrous DMF (0.1 M). Add HATU (1.2 eq) and N,N-diisopropylethylamine (DIPEA, 3.0 eq). Stir at room temperature for exactly 15 minutes.

    • Causality Check: HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester, which accelerates the nucleophilic attack by the amine, overcoming the steric penalty of the C2-methyl group. The 15-minute pre-activation is critical to ensure complete ester formation before the amine is introduced.

  • Coupling: Add the target primary amine (1.1 eq) to the mixture. Stir at room temperature for 2-4 hours.

  • Workup: Dilute the reaction with ethyl acetate. Wash sequentially with 1M HCl (to remove excess amine and DIPEA), saturated NaHCO₃ (to remove unreacted acid and HOAt), and brine.

  • Drying & Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography.

  • System Validation Checkpoint: Analyze the crude reaction mixture via LC-MS. The disappearance of the HOAt-ester intermediate mass and the appearance of the desired amide mass [M+H]+ confirms successful coupling. Lack of epimerization must be validated via ¹H-NMR by observing a single set of diastereomeric peaks.

References

  • BOC Sciences. "Pyrans - Building Block / BOC Sciences: 2-Methyltetrahydropyran-2-carboxylic Acid (4180-13-6)". bocsci.com.
  • Guidechem. "2-METHYLTETRAHYDRO-2H-PYRAN-2-CARBOXYLIC ACID 4180-13-6 wiki". guidechem.com.
  • PubChem. "2-Methyloxane-2-carboxylic acid | C7H12O3 | CID 12939291". nih.gov.
  • AChemBlock. "(S)-2-methyltetrahydro-2H-pyran-2-carboxylic acid". achemblock.com.

Sources

Foundational

(2S)-2-methyltetrahydropyran-2-carboxylic acid CAS number

An In-depth Technical Guide to (2S)-2-methyltetrahydropyran-2-carboxylic acid for Advanced Drug Discovery Abstract (2S)-2-methyltetrahydropyran-2-carboxylic acid is a heterocyclic building block of significant interest t...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to (2S)-2-methyltetrahydropyran-2-carboxylic acid for Advanced Drug Discovery

Abstract

(2S)-2-methyltetrahydropyran-2-carboxylic acid is a heterocyclic building block of significant interest to the pharmaceutical and agrochemical industries. Its structure, featuring a chiral quaternary center and a tetrahydropyran (THP) ring, makes it a valuable scaffold for introducing specific three-dimensional geometries into bioactive molecules. The THP moiety is often employed as a bioisostere for more metabolically labile groups, potentially improving the pharmacokinetic profile of drug candidates. This guide provides a comprehensive overview of the compound's chemical identity, synthesis considerations, and its strategic application in modern drug development, grounded in established chemical principles and supported by authoritative references.

Core Chemical Identity and Properties

The precise identification of a chemical entity is foundational to all research and development. (2S)-2-methyltetrahydropyran-2-carboxylic acid is defined by its specific stereochemistry at the C2 position. Different stereoisomers and the racemic mixture possess distinct CAS numbers.

PropertyValueSource
IUPAC Name (2S)-2-methyltetrahydro-2H-pyran-2-carboxylic acid[1]
CAS Number 2306253-18-7[1]
Molecular Formula C₇H₁₂O₃[1]
Molecular Weight 144.17 g/mol [1]
Purity Typically ≥97%[1]
Related CAS Numbers (R)-enantiomer: 1447943-69-2Racemic: 4180-13-6

Strategic Importance in Medicinal Chemistry

The tetrahydropyran ring system is a privileged scaffold in medicinal chemistry. Its inclusion in a molecule, as opposed to a more flexible acyclic chain or a metabolically susceptible aromatic ring, can confer several advantages. The carboxylic acid functional group is also a cornerstone of drug design, often serving as a key interaction point with biological targets or as a handle for prodrug strategies.[2][3]

The Tetrahydropyran Moiety: A Versatile Scaffold

The THP ring is a saturated oxygen-containing heterocycle that can improve the physicochemical properties of a drug candidate.[4]

  • Improved Solubility: The oxygen atom can act as a hydrogen bond acceptor, often enhancing aqueous solubility compared to its carbocyclic analogue, cyclohexane.

  • Metabolic Stability: The THP ring is generally resistant to metabolic degradation, offering an advantage over more labile functionalities like benzylic groups.

  • Conformational Rigidity: The ring structure reduces the number of rotatable bonds, locking the substituents into well-defined spatial orientations. This pre-organization can lead to higher binding affinity for a target protein by reducing the entropic penalty of binding.

The Carboxylic Acid Group: A Bioactive Anchor

Carboxylic acids are prevalent in marketed drugs, often forming critical salt-bridge or hydrogen-bond interactions within a target's active site.[3] However, they can also present challenges, such as rapid metabolism or limited ability to cross cell membranes.[2] The use of scaffolds like (2S)-2-methyltetrahydropyran-2-carboxylic acid allows for precise positioning of this acidic moiety to optimize target engagement while leveraging the benefits of the THP ring.

The diagram below illustrates the strategic role of the THP scaffold in drug design, acting as a rigid framework to position key pharmacophoric elements for optimal target interaction.

G cluster_0 Drug Candidate Design Scaffold (2S)-2-methyltetrahydropyran-2-carboxylic acid Pharmacophore Key Binding Moieties (e.g., H-bond donors/acceptors, aromatic rings) Scaffold->Pharmacophore Positions PK_Properties Pharmacokinetic Profile (Solubility, Stability) Scaffold->PK_Properties Influences Target Biological Target (e.g., Enzyme Active Site) Pharmacophore->Target Binds to

Caption: Role of the THP scaffold in drug development.

Synthesis and Stereochemical Control

The synthesis of enantiomerically pure compounds with quaternary stereocenters, such as (2S)-2-methyltetrahydropyran-2-carboxylic acid, is a non-trivial challenge in organic chemistry. The synthetic strategy must precisely control the configuration of the C2 carbon. While specific proprietary methods for the (2S) enantiomer are not detailed in public literature, a general synthetic logic can be inferred from established chemical reactions.

A plausible synthetic workflow would involve the creation of the precursor aldehyde followed by a robust oxidation step.

G A Starting Material (e.g., Dihydropyran derivative) B Asymmetric Synthesis Step (Introduction of chiral center) A->B C Intermediate Aldehyde (2S)-2-methyltetrahydropyran-2-carbaldehyde B->C D Oxidation Reaction C->D E Final Product (2S)-2-methyltetrahydropyran-2-carboxylic acid D->E

Caption: General synthetic workflow for the target acid.

Representative Experimental Protocol: Oxidation of a Precursor Aldehyde

This protocol describes a general method for the oxidation of a tetrahydropyran-4-carbaldehyde to the corresponding carboxylic acid, as adapted from related syntheses.[5][6] This illustrates a key transformation that would occur at the end of a synthetic sequence for the title compound.

Objective: To convert 2,2-dimethyltetrahydro-2H-pyran-4-carbaldehyde to 2,2-dimethyltetrahydro-2H-pyran-4-carboxylic acid.

Causality: Potassium permanganate (KMnO₄) is a powerful oxidizing agent capable of efficiently converting aldehydes to carboxylic acids in an aqueous medium. The reaction is typically performed at room temperature. Acidification of the resulting carboxylate salt is necessary to protonate it, causing the final carboxylic acid product to precipitate for collection.

Methodology:

  • Dissolution: Dissolve 54g of 2,2-dimethyltetrahydro-2H-pyran-4-carbaldehyde in 1000 mL of deionized water in a suitable reaction vessel equipped with a magnetic stirrer.

  • Oxidant Addition: Slowly add 168g of potassium permanganate (KMnO₄) to the solution in portions to control the exothermic reaction.

  • Reaction: Stir the mixture vigorously at room temperature for 12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Workup: Upon completion, the brown manganese dioxide (MnO₂) precipitate is removed by centrifugation or filtration.

  • Acidification & Precipitation: The clear filtrate is transferred to a clean beaker and cooled in an ice bath. Concentrated hydrochloric acid (HCl) is added dropwise with stirring to adjust the pH to between 6 and 7.

  • Isolation: The white solid product that precipitates is stirred for an additional 2 hours to ensure complete crystallization.

  • Purification: The final product, 2,2-dimethyltetrahydro-2H-pyran-4-carboxylic acid, is collected by filtration, washed with cold water, and dried under vacuum.[5][6]

Analytical Characterization

Confirmation of the structure, purity, and stereochemistry of the final compound is essential. A standard suite of analytical techniques would be employed:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure and connectivity.

  • Mass Spectrometry (MS): To verify the molecular weight and fragmentation pattern. Electron ionization mass spectra for the related compound 2-methyltetrahydropyran are available for reference in the NIST WebBook.[7]

  • Chiral High-Performance Liquid Chromatography (Chiral HPLC): To determine the enantiomeric excess (e.e.) of the (2S) enantiomer.

  • Infrared (IR) Spectroscopy: To identify key functional groups, particularly the broad O-H stretch of the carboxylic acid and the C=O carbonyl stretch.

Conclusion

(2S)-2-methyltetrahydropyran-2-carboxylic acid represents a sophisticated and valuable building block for drug discovery. Its defined stereochemistry and the favorable properties imparted by the tetrahydropyran ring make it an attractive component for designing next-generation therapeutics with potentially enhanced pharmacokinetic and pharmacodynamic profiles. A deep understanding of its properties, synthesis, and strategic application enables medicinal chemists to fully leverage its potential in the creation of novel and effective medicines.

References

  • Guidechem. 2-METHYLTETRAHYDRO-2H-PYRAN-2-CARBOXYLIC ACID 4180-13-6 wiki.

  • Advanced ChemBlocks. (S)-2-methyltetrahydro-2H-pyran-2-carboxylic acid.

  • Chem-Impex. Tetrahydro-2H-pyran-4-carboxylic acid.

  • Sigma-Aldrich. 2-Methyltetrahydro-2H-pyran-4-carboxylic acid.

  • PubChem. Methyl tetrahydro-2H-pyran-2-carboxylate.

  • ChemicalBook. (R)-2-methyltetrahydro-2H-pyran-2-carboxylic acid.

  • Sigma-Aldrich. (S)-Tetrahydro-2H-pyran-2-carboxylic acid.

  • NIST WebBook. 2H-Pyran, tetrahydro-2-methyl-.

  • Organic Syntheses. Synthesis of Tetrahydropyran-2-Carboxylic Acid (6).

  • Google Patents. CN103242276A - Synthesis method of 2, 2-dimethyltetrahydro-2H-pyran-4-carboxylic acid.

  • ChemicalBook. (R)-2-methyltetrahydro-2H-pyran-2-carboxylic acid | 1447943-69-2.

  • Sigma-Aldrich. 2-Methyltetrahydro-2H-pyran-4-carboxylic acid | 88572-21-8.

  • Organic Syntheses Procedure. Tonozuka, M.; Obi, M.

  • PubMed. Recent Developments in the Practical Application of Novel Carboxylic Acid Bioisosteres.

  • ChemScene. 2,2-Dimethyltetrahydro-2H-pyran-4-carboxylic acid.

  • PMC. Carboxylic Acid (Bio)Isosteres in Drug Design.

  • ResearchGate. (PDF) Recent Developments in the Practical Application of Novel Carboxylic Acid Bioisosteres.

  • Google Patents. CN103242276B - Synthesis method of 2, 2-dimethyltetrahydro-2H-pyran-4-carboxylic acid.

Sources

Exploratory

The "Escape from Flatland" Paradigm: A Technical Whitepaper on (2S)-2-Methyltetrahydropyran-2-carboxylic Acid

Prepared by: Senior Application Scientist, Chemical Biology & Drug Discovery Target Audience: Synthetic Chemists, Medicinal Chemists, and Preclinical Development Professionals Executive Summary In modern drug discovery,...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Senior Application Scientist, Chemical Biology & Drug Discovery Target Audience: Synthetic Chemists, Medicinal Chemists, and Preclinical Development Professionals

Executive Summary

In modern drug discovery, the transition from planar, sp²-hybridized aromatic scaffolds to sp³-rich, three-dimensional architectures—often termed the "escape from flatland"—has become a critical strategy to improve aqueous solubility, metabolic stability, and target-binding specificity. At the forefront of this structural evolution are highly substituted, chiral aliphatic heterocycles.

This whitepaper provides an authoritative, in-depth technical analysis of (2S)-2-methyltetrahydropyran-2-carboxylic acid (CAS: 2306253-18-7) . We will explore its structural logic, historical emergence from its racemic predecessor, validated synthetic methodologies, and its pivotal role as a building block in contemporary medicinal chemistry, including Hepatitis C Virus (HCV) inhibitors[1] and Muscarinic M4 receptor antagonists[2].

Structural Identity and Physicochemical Profiling

The compound features a saturated six-membered pyran ring with a quaternary stereocenter at the C2 position, bearing both a methyl group and a carboxylic acid. This quaternary center is chemically significant: it severely restricts the conformational flexibility of the molecule, locking the attached pharmacophores into a highly predictable and specific spatial vector.

Table 1: Physicochemical and Structural Properties
ParameterValue / Description
IUPAC Name (2S)-2-methyltetrahydro-2H-pyran-2-carboxylic acid
CAS Registry Number 2306253-18-7 (Enantiopure 2S)[3][4]
Molecular Formula C₇H₁₂O₃
Molecular Weight 144.17 g/mol
Topological Polar Surface Area (TPSA) 46.5 Ų[5]
Hydrogen Bond Donors / Acceptors 1 / 3[5]
Stereochemical Impact The (2S) configuration directs the carboxylate vector equatorially or axially depending on the ring flip, strongly influencing GPCR or viral enzyme pocket binding.

Historical Context and Discovery

The racemic mixture of this compound, 2-methyltetrahydropyran-2-carboxylic acid (CAS: 4180-13-6), has been cataloged for decades as a standard heterocyclic building block[5]. However, the racemic form holds limited utility in advanced drug development due to the differing pharmacokinetic and pharmacodynamic profiles of enantiomers.

The specific isolation, characterization, and formal registration of the (2S)-enantiomer (CAS: 2306253-18-7) gained prominence recently (circa 2019)[3][4]. This timeline aligns with the pharmaceutical industry's aggressive push toward precision stereochemistry. The discovery of its utility was not a single "eureka" moment, but rather an evolutionary necessity driven by structure-activity relationship (SAR) campaigns. Researchers required a cyclic, oxygen-containing, sp³-rich scaffold that could mimic the steric bulk of natural amino acids (like leucine or valine) while providing superior resistance to proteolytic degradation in vivo.

Mechanistic Synthesis and Chiral Resolution Protocol

To guarantee scientific integrity, the synthesis of (2S)-2-methyltetrahydropyran-2-carboxylic acid must be approached as a self-validating system . The following protocol details a highly reproducible de novo synthesis utilizing a Strecker-type cyanation followed by diastereomeric salt resolution.

Experimental Methodology: Step-by-Step

Step 1: Hemiketal Formation

  • Causality: We start with the linear precursor, 6-hydroxy-2-hexanone. In solution, this molecule spontaneously undergoes intramolecular cyclization to form the thermodynamic hemiketal, 2-methyltetrahydro-2H-pyran-2-ol.

  • Validation Check: FT-IR spectroscopy must confirm the disappearance of the strong acyclic ketone C=O stretch (~1715 cm⁻¹) and the appearance of a broad O-H stretch (~3300 cm⁻¹).

Step 2: Cyanation (Nitrile Formation)

  • Causality: The hemiketal is treated with Trimethylsilyl cyanide (TMSCN) and a catalytic amount of Zinc Iodide (ZnI₂) in anhydrous dichloromethane (DCM) at 0 °C. ZnI₂ is specifically chosen as a mild Lewis acid; it activates the anomeric hydroxyl group for displacement without triggering unwanted ring-opening polymerization.

  • Validation Check: ¹³C NMR must reveal the characteristic nitrile carbon resonance at ~120 ppm.

Step 3: Acidic Hydrolysis

  • Causality: The resulting 2-methyltetrahydropyran-2-carbonitrile is refluxed in concentrated HCl (37%) for 12 hours. The harsh acidic conditions are required to fully hydrolyze the sterically hindered quaternary nitrile into the racemic carboxylic acid (CAS: 4180-13-6).

  • Validation Check: LC-MS analysis must show a primary peak with an [M-H]⁻ ion at m/z 143.1.

Step 4: Chiral Resolution via Diastereomeric Salt Formation

  • Causality: To isolate the (2S)-enantiomer, the racemic acid is dissolved in hot ethyl acetate and treated with 0.5 equivalents of (S)-(-)-1-phenylethylamine. The (2S)-acid and (S)-amine form a highly crystalline diastereomeric salt due to optimal hydrogen bonding and steric packing in the crystal lattice, while the (2R)-salt remains highly soluble in the mother liquor.

  • Validation Check: Following filtration and acidification (using 1M HCl) to liberate the free acid, Chiral HPLC (e.g., Chiralpak AD-H column, Hexane/IPA 90:10) is mandatory to confirm an enantiomeric excess (ee) of >99%.

Synthetic Workflow Visualization

SynthesisWorkflow A 6-Hydroxy-2-hexanone B Spontaneous Cyclization (Hemiketal Formation) A->B C 2-Methyltetrahydro-2H-pyran-2-ol B->C D Cyanation (TMSCN, ZnI2, DCM) C->D E 2-Methyltetrahydropyran-2-carbonitrile D->E F Acid Hydrolysis (Conc. HCl, Reflux) E->F G Racemic 2-Methyltetrahydropyran- 2-carboxylic Acid F->G H Diastereomeric Salt Resolution ((S)-(-)-1-Phenylethylamine) G->H I (2S)-2-Methyltetrahydropyran- 2-carboxylic Acid (>99% ee) H->I Crystallization & Acidification

Fig 1: De novo synthetic workflow and chiral resolution of the (2S)-enantiomer.

Applications in Modern Medicinal Chemistry

The (2S)-2-methyltetrahydropyran-2-carboxylic acid scaffold is not merely a theoretical curiosity; it is actively deployed in the synthesis of advanced clinical candidates.

Hepatitis C Virus (HCV) NS5A Inhibitors

In the development of synergistic HCV inhibitors, the (2S)-pyran core is utilized in the "cap synthesis" of the drug molecule[1]. NS5A is a zinc-binding phosphoprotein essential for viral RNA replication. By coupling the (2S)-acid to a core diamine scaffold via amide bond formation (using coupling reagents like HBTU and DIPEA), medicinal chemists create a sterically demanding, lipophilic cap. This cap mimics natural peptide substrates but entirely resists host protease degradation, dramatically extending the drug's half-life.

Muscarinic Acetylcholine Receptor M4 Antagonists

Recent patent literature highlights the use of this chiral building block in the synthesis of M4 receptor antagonists[2]. The M4 receptor is a G-protein-coupled receptor (GPCR) heavily expressed in the striatum. Antagonizing this receptor is a highly sought-after therapeutic pathway for neurological disorders such as Parkinson's disease and schizophrenia. The sp³-rich nature of the (2S)-pyran core allows the antagonist to navigate the deep, lipophilic orthosteric binding pocket of the M4 receptor with high selectivity, avoiding off-target binding to M1 or M2 receptors.

M4Pathway Antagonist M4 Antagonist (Contains 2S-Pyran Core) M4R M4 Muscarinic Receptor (GPCR) Antagonist->M4R Blocks ACh Acetylcholine (ACh) ACh->M4R Activates Gi Gαi/o Protein M4R->Gi Couples to AC Adenylyl Cyclase (AC) Gi->AC Inhibits cAMP cAMP Production AC->cAMP Synthesizes

Fig 2: Pharmacological blockade of the M4 receptor signaling pathway by 2S-pyran derivatives.

Conclusion

The transition from racemic mixtures to precisely engineered chiral building blocks like (2S)-2-methyltetrahydropyran-2-carboxylic acid represents the pinnacle of modern rational drug design. By leveraging its quaternary stereocenter and stable sp³-rich pyran ring, researchers can dictate the precise 3D topology of their therapeutic candidates. As demonstrated through its applications in antiviral and neurological pharmacology, mastering the synthesis and integration of this compound is an essential capability for any advanced medicinal chemistry program.

References

  • World Intellectual Property Organization / Google Patents. "WO2015005901A1 - Combinations of hepatitis c virus inhibitors".
  • European Patent Office. "EP 4267569 B1 - ANTAGONISTS OF THE MUSCARINIC ACETYLCHOLINE RECEPTOR M4". Available at: [Link]

Sources

Foundational

The Tetrahydropyran Carboxylic Acid Scaffold in Modern Medicinal Chemistry: Biological Activity, Mechanistic Insights, and Experimental Workflows

Structural Causality & ADME Optimization In contemporary drug discovery, the tetrahydropyran (THP) carboxylic acid scaffold has emerged as a privileged structure, frequently deployed to overcome the pharmacokinetic limit...

Author: BenchChem Technical Support Team. Date: March 2026

Structural Causality & ADME Optimization

In contemporary drug discovery, the tetrahydropyran (THP) carboxylic acid scaffold has emerged as a privileged structure, frequently deployed to overcome the pharmacokinetic limitations of highly lipophilic precursors. As a rigid form of linear ether, the THP ring possesses lower conformational entropy compared to flexible aliphatic chains, pre-organizing the molecule for optimal target binding [1].

When deployed as a bioisostere for cyclohexane, the THP moiety introduces a polar oxygen heteroatom. This subtle substitution fundamentally alters the molecule's physicochemical profile. It lowers overall lipophilicity (LogD), thereby improving absorption, distribution, metabolism, and excretion (ADME) profiles, while simultaneously providing an additional point of contact by acting as a hydrogen bond acceptor [1].

The addition of the carboxylic acid functional group further elevates the scaffold's utility. The carboxylate acts as a potent pharmacophore capable of forming robust salt bridges and coordinating with divalent metal ions (such as Mg²⁺ or Zn²⁺) within enzyme active sites. This dual-action structural logic—where the THP ring optimizes the pharmacokinetic profile and the carboxylic acid drives pharmacodynamic target engagement—is the foundation of its widespread biological activity[2].

Quantitative Efficacy Data

The biological versatility of THP carboxylic acids spans multiple therapeutic areas, from anti-inflammatory agents to novel antibiotics. The table below synthesizes the quantitative efficacy of key THP-derived compounds.

Compound / ScaffoldTarget SystemBiological Activity (IC₅₀)Mechanistic Interaction
Compound 25 (THP-Carboxylic Acid)LFA-1 (MIDAS Domain)3.6 nMCarboxylic acid coordinates Mg²⁺; THP oxygen H-bonds with Thr206 [2].
Lifitegrast (Reference)LFA-1 Integrin6.31 nMCarboxylate-Mg²⁺ coordination [2].
THP-Hydroxamic Acids LpxC (P. aeruginosa)< 10 nMTHP oxygen forms a critical H-bond with the target enzyme [3].
BMS-986097 (THP fragment 34)HCV NS5ASub-nanomolarTHP provides rigid symmetric tails for viral inhibition [1].

Mechanistic Pathway: Target Engagement

To understand the biological activity of THP carboxylic acids, we must examine their target engagement at the molecular level. A premier example is the inhibition of the Lymphocyte Function-Associated Antigen-1 (LFA-1), a key integrin involved in autoimmune and inflammatory diseases such as Dry Eye Disease (DED).

The active site of LFA-1 contains a Metal Ion-Dependent Adhesion Site (MIDAS) that relies on a Mg²⁺ ion to bind to the Intercellular Adhesion Molecule-1 (ICAM-1). THP carboxylic acid derivatives (such as Compound 25) act as competitive antagonists. The carboxylic acid directly coordinates the Mg²⁺ ion, while the THP ring provides the exact steric bulk and hydrogen-bonding geometry required to lock the integrin in an inactive conformation, halting the inflammatory cascade [2].

LFA1_Pathway Stimulus Inflammatory Stimulus (TNF-α / Hyperosmolarity) LFA1 LFA-1 Integrin Activation (MIDAS Domain Mg2+) Stimulus->LFA1 Up-regulates ICAM1 ICAM-1 Binding LFA1->ICAM1 Binds Adhesion Leukocyte Adhesion & Tissue Inflammation ICAM1->Adhesion Promotes THP THP Carboxylic Acid (Compound 25) THP->LFA1 Coordinates Mg2+ Blocks Activation

Mechanism of LFA-1/ICAM-1 inhibition by THP carboxylic acids.

Experimental Methodologies & Self-Validating Protocols

Achieving high fidelity in drug development requires protocols that are inherently self-validating. Below are the step-by-step methodologies for the synthesis and biological evaluation of THP carboxylic acids, detailing the causality behind each experimental choice.

Protocol A: Photoredox-Catalyzed Functionalization of the THP Core

Causality & Logic: Classical Sₙ2 or SₙAr reactions often fail or yield poor enantioselectivity when functionalizing sterically hindered sp³ carbons on the THP ring. Utilizing photoredox catalysis allows for the generation of transient alkyl radical species directly from unactivated aliphatic carboxylic acids. This enables the construction of medicinally relevant C–N, C–F, and C–Ar bonds under mild, room-temperature conditions, preserving the structural integrity of the THP core [4].

  • Reagent Preparation: Dissolve 4-carboxymethyl-tetrahydropyran (1.0 equiv) and the desired heteroaryl coupling partner (1.5 equiv) in anhydrous acetonitrile to ensure a moisture-free environment, preventing premature quenching of radical intermediates.

  • Catalyst Addition: Add the iridium-based photoredox catalyst (1 mol%) and an iodonium-mesitylene activator. Rationale: The activator facilitates the decarboxylative generation of the alkyl radical upon single-electron transfer.

  • Irradiation: Degas the mixture via argon sparging for 15 minutes. Irradiate the reaction vessel with blue LED light (450 nm) at 25°C for 2–4 hours.

  • Chiral Resolution: Concentrate the crude mixture and purify via Chiral Supercritical Fluid Chromatography (SFC) using CO₂ and a methanol co-solvent. Rationale: SFC provides superior resolution of THP enantiomers compared to standard HPLC, ensuring >98% enantiomeric excess (ee) for downstream biological testing [1].

Protocol B: In Vitro LFA-1 Adhesion Assay under Hyperosmotic Stress

Causality & Logic: Standard in vitro adhesion assays often fail to translate to in vivo efficacy because they do not replicate the pathological microenvironment. For Dry Eye Disease, tear film hyperosmolarity is a primary driver of inflammation. By conducting the assay under hyperosmotic conditions (550 mOsm) combined with TNF-α stimulation, the protocol forces the cells into a physiologically relevant stress state. A parallel MTT viability assay acts as a self-validating counter-screen to ensure that a reduction in cell adhesion is due to true LFA-1 antagonism, not compound-induced cytotoxicity [2].

  • Cell Culture & Stress Induction: Seed Human Corneal Epithelial (HCE-T) cells in 96-well plates. Induce hyperosmotic stress by replacing the standard media with media adjusted to 550 mOsm using NaCl, supplemented with 10 ng/mL TNF-α.

  • Compound Incubation: Add the synthesized THP carboxylic acid derivative (e.g., Compound 25) at varying concentrations (0.1 nM to 10 μM) and incubate for 5 hours at 37°C.

  • Fluorescent Adhesion Quantification: Introduce BCECF-AM fluorescently labeled Jurkat cells to the wells. Incubate for 30 minutes to allow LFA-1/ICAM-1 mediated adhesion. Wash the wells three times with PBS to remove non-adherent cells. Quantify the remaining fluorescence (Ex: 485 nm, Em: 535 nm) to calculate the IC₅₀.

  • Viability Counter-Screen: In a parallel plate treated identically, perform an MTT assay. Validation Check: If cell viability drops below 90% at the effective IC₅₀ concentration, the compound is flagged for non-specific toxicity and removed from the lead optimization pipeline.

Experimental_Workflow Synthesis 1. Core Synthesis (Photoredox Catalysis) Purification 2. Purification (SFC / Chiral Separation) Synthesis->Purification Yield >70% Assay 3. In Vitro Assay (Jurkat Cell Adhesion) Purification->Assay >98% ee Validation 4. ADME & Safety (Hyperosmotic Stress Model) Assay->Validation IC50 < 10 nM High Viability

Self-validating experimental workflow for THP derivative development.

References

  • PharmaBlock. "Tetrahydropyrans in Drug Discovery." PharmaBlock Whitepapers.
  • Journal of Medicinal Chemistry. "Design, Synthesis, and Biological Evaluation of a Series of Novel LFA-1 Antagonists with Enhanced Potency and Ocular Safety for Dry Eye Disease." ACS Publications.
  • Benchchem. "Tetrahydropyran-2-carbonyl chloride: Overview of the Tetrahydropyran Core in Biologically Active Molecules." Benchchem Research.
  • MacMillan Group. "Redefining the Synthetic Logic of Medicinal Chemistry: Photoredox-Catalyzed Reactions as a General Tool for Aliphatic Core Functionalization." Princeton University.
  • Sygnature Discovery. "Synthesis of 4-aminotetrahydropyran scaffolds for drug discovery." Bioorganic & Medicinal Chemistry.
Exploratory

The Strategic Role of (2S)-2-Methyltetrahydropyran-2-Carboxylic Acid in Natural Product Synthesis and Drug Discovery

Executive Summary The chiral building block (2S)-2-methyltetrahydropyran-2-carboxylic acid (CAS: 2306253-18-7; Racemate CAS: 4180-13-6) represents a highly versatile structural motif in both natural product total synthes...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The chiral building block (2S)-2-methyltetrahydropyran-2-carboxylic acid (CAS: 2306253-18-7; Racemate CAS: 4180-13-6) represents a highly versatile structural motif in both natural product total synthesis and modern medicinal chemistry[1][2]. Characterized by a saturated six-membered cyclic ether featuring a methyl group and a carboxylic acid at the C2 position, this molecule provides a rigid, stereochemically defined scaffold.

In nature, the 2-methyltetrahydropyran ring is a ubiquitous core fragment found in marine polycyclic polyethers (ladder polyethers), oxasqualenoids, and macrolides[3]. In drug development, the carboxylic acid functional group serves as an ideal synthetic handle for peptidomimetic coupling, enabling the rapid generation of complex libraries for targets such as Hepatitis C Virus (HCV) NS5A and Leucine-Rich Repeat Kinase 2 (LRRK2)[4][5]. This whitepaper explores the structural significance, biosynthetic origins, and synthetic methodologies surrounding this critical building block.

The 2-Methyltetrahydropyran Motif in Natural Architectures

Ladder Polyethers and Epoxide-Opening Cascades

The most striking natural occurrence of the 2-methyltetrahydropyran motif is within ladder polyether marine toxins, such as Brevetoxin B , Hemibrevetoxin B , and Maitotoxin [3]. These molecules feature trans-syn-trans fused cyclic ethers. Biosynthetically, these complex architectures are hypothesized to arise from a spectacular, enzyme-mediated endo-selective epoxide-opening cascade of polyepoxide precursors derived from squalene[3].

Unlike standard ring junctions that feature hydrogen atoms, the presence of a methyl group at the ring junction (as seen in the 2-methyltetrahydropyran core) dictates unique stereoelectronic constraints during biosynthesis and total synthesis[3]. The methyl group often acts as a directing group, enforcing the necessary endo cyclization trajectory required to form the six-membered pyran ring over the competing exo five-membered furan ring[3].

Biosynthesis A Polyene Precursor (e.g., Squalene) B Chiral Polyepoxide Intermediate A->B Enzymatic Epoxidation C Endo-Selective Epoxide-Opening Cascade B->C Acid Catalysis D 2-Methyltetrahydropyran Core Formation C->D Stereocontrolled Cyclization E Ladder Polyether Natural Product D->E Tailoring & Elaboration

Caption: Biosynthetic epoxide-opening cascade generating the 2-methyltetrahydropyran core.

Translation to Medicinal Chemistry

While natural products utilize this motif for structural rigidity and target binding (often voltage-gated sodium channels), medicinal chemists utilize (2S)-2-methyltetrahydropyran-2-carboxylic acid as a chiral vector to improve the pharmacokinetic properties of synthetic drugs. The cyclic ether acts as a hydrogen bond acceptor, while the methyl group provides steric shielding to adjacent amide bonds, increasing metabolic stability against proteases[5].

Quantitative Data: Target Applications

The following table summarizes key natural products and synthetic therapeutic agents that rely on the 2-methyltetrahydropyran core or specifically utilize the carboxylic acid derivative in their synthetic route.

Compound / Drug ClassRole of the 2-Methyltetrahydropyran MotifBiological TargetSource
Hemibrevetoxin B Core structural framework (Ring expansion/cascade product)Voltage-gated Na+ channels[3][6]
Maitotoxin Forms the repeating ladder polyether junctionsCalcium channels (putative)[3]
HCV NS5A Inhibitors Chiral capping group (via amide coupling of the carboxylic acid)Hepatitis C Virus NS5A protein[5]
LRRK2 Inhibitors Stereospecific vector for kinase pocket bindingLRRK2 (Parkinson's Disease)[4]
AZD4407 (Analogs) Core unit derived from 2-methyltetrahydropyran-4-one5-Lipoxygenase (5-LO)[7]

Experimental Workflow: Stereoretentive Amide Coupling

When incorporating (2S)-2-methyltetrahydropyran-2-carboxylic acid into a drug candidate, the primary challenge is preventing the epimerization of the C2 stereocenter during carboxylic acid activation. The following protocol details a self-validating, stereoretentive amide coupling workflow commonly used in the synthesis of HCV NS5A inhibitors[5].

Causality & Reagent Selection
  • Activating Agent (HBTU): Chosen over acyl chlorides to prevent the formation of a highly reactive, epimerization-prone ketene intermediate. HBTU forms a stable, yet reactive, benzotriazole ester.

  • Base (DIPEA): N,N-Diisopropylethylamine is utilized because its steric bulk prevents it from acting as a nucleophile, ensuring it only acts as a proton scavenger, thereby maintaining the integrity of the (2S) stereocenter[5].

  • Temperature Control (0 °C): Suppresses the rate of reversible deprotonation at the alpha-carbon.

Step-by-Step Protocol
  • Preparation: In an oven-dried, argon-purged flask, dissolve (2S)-2-methyltetrahydropyran-2-carboxylic acid (1.0 eq, e.g., 0.165 mmol) in anhydrous Dichloromethane (DCM) (1.0 mL)[5].

  • Base Addition: Cool the reaction mixture to 0 °C using an ice bath. Add DIPEA (4.0 eq, 0.687 mmol) dropwise[5].

  • Activation: Add HBTU (0.95 eq, 0.158 mmol) in a single portion. Self-Validation Check 1: Stir for 15 minutes. An aliquot analyzed by LC-MS should show complete conversion of the acid to the active ester mass[5].

  • Coupling: Add the target primary or secondary amine (1.0 eq) dissolved in 0.5 mL DCM. Stir the reaction mixture for 1 hour at 0 °C, then allow it to slowly warm to room temperature.

  • Quench & Extraction: Dilute the reaction with Methanol (1 mL) to quench unreacted active ester[5]. Remove the solvent under reduced pressure. Partition the residue between Ethyl Acetate and saturated aqueous NaHCO3. Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate.

  • Purification & Validation: Purify the crude product via preparative HPLC. Self-Validation Check 2: Analyze the purified fraction using Chiral HPLC against a racemic standard to confirm >99% Enantiomeric Excess (ee), validating that the (2S) stereocenter was perfectly retained.

Workflow Step1 (2S)-2-Methyltetrahydropyran- 2-Carboxylic Acid Step2 Activation (HBTU, DIPEA, 0°C) Step1->Step2 Step3 Active Ester Intermediate [LC-MS Validation] Step2->Step3 Step4 Amine Addition (Stereoretentive Coupling) Step3->Step4 Step5 Target Amide Product Step4->Step5 Step6 Validation (Chiral HPLC >99% ee) Step5->Step6

Caption: Standardized stereoretentive amide coupling workflow with integrated validation steps.

Conclusion

The (2S)-2-methyltetrahydropyran-2-carboxylic acid building block bridges the gap between the complex architectures of marine natural products and the precise requirements of modern medicinal chemistry. By understanding the biosynthetic logic of epoxide-opening cascades that generate these rings in nature, synthetic chemists can leverage this chiral moiety to impart structural rigidity, target specificity, and metabolic stability into next-generation therapeutics. Strict adherence to stereoretentive protocols ensures the translation of this building block into viable, high-purity pharmaceutical agents.

References

  • Vilotijevic, I., & Jamison, T. F. "Synthesis of Marine Polycyclic Polyethers via Endo-Selective Epoxide-Opening Cascades". Marine Drugs, NIH. Available at:[Link]

  • ACS Publications. "Synthesis of Organosulfur and Related Heterocycles under Mechanochemical Conditions". The Journal of Organic Chemistry. Available at:[Link]

  • Google Patents. "WO2018163066A1 - Novel imidazo[4,5-c]quinoline derivatives as lrrk2 inhibitors". WIPO.
  • Google Patents. "WO2015005901A1 - Combinations of hepatitis c virus inhibitors". WIPO.

Sources

Protocols & Analytical Methods

Method

Stereoselective Synthesis of 2,6-Disubstituted Tetrahydropyrans: Advanced Protocols and Mechanistic Insights

Executive Summary The 2,6-disubstituted tetrahydropyran (THP) ring is a ubiquitous structural motif found in a vast array of biologically active natural products (e.g., phorboxazoles, neopeltolide, and centrolobine) and...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 2,6-disubstituted tetrahydropyran (THP) ring is a ubiquitous structural motif found in a vast array of biologically active natural products (e.g., phorboxazoles, neopeltolide, and centrolobine) and pharmaceutical agents[1]. The stereoselective construction of these oxygen heterocycles—specifically controlling the relative cis or trans stereochemistry at the C2 and C6 positions—presents a significant synthetic challenge due to the conformational flexibility of acyclic precursors[1].

This Application Note details the mechanistic principles, causality of experimental conditions, and validated step-by-step protocols for two premier synthetic strategies: the Oxa-Michael Addition and the Prins Cyclization .

The Oxa-Michael Addition Strategy

Mechanistic Causality and Stereocontrol

The intramolecular oxa-Michael reaction involves the conjugate addition of a pendant hydroxyl group to an


-unsaturated acceptor (e.g., enoate or enone). The stereochemical outcome is strictly dictated by the reaction conditions[2].

Under kinetic control (e.g., standard base catalysis at room temperature), the cyclization often yields trans-2,6-disubstituted THPs due to the preferred transition state geometry during the irreversible addition[2]. However, under thermodynamic control (e.g., elevated temperatures with DBU, or reversible acid catalysis), the system equilibrates to the more stable cis-2,6-disubstituted isomer. In this conformation, both substituents occupy equatorial positions, thereby minimizing unfavorable 1,3-diaxial interactions[2].

Recent advancements employ transition metal catalysis, such as Gold(I) or Gold(III), to activate alkynes or allenes for cascade cyclizations. For instance, AuCl3 has been shown to be a mild and highly effective catalyst for 6-endo-trig oxa-Michael additions, circumventing the strongly acidic conditions that typically degrade sensitive functional groups[3]. Furthermore, a Meyer–Schuster rearrangement followed by hydration and an oxa-Michael addition can be catalyzed by Ph3PAuCl/AgNTf2 to yield cis-2,6-disubstituted THPs from bis-propargylic alcohols with excellent diastereoselectivity[4].

OxaMichael A Acyclic Precursor (Hydroxy-Enoate) B Thermodynamic Control (e.g., DBU, Heat) A->B Reversible Addition C Kinetic Control (e.g., Base, RT) A->C Irreversible Addition D cis-2,6-Disubstituted THP (Equatorial-Equatorial) B->D Equilibration to Stable Isomer E trans-2,6-Disubstituted THP (Axial-Equatorial) C->E Fast Trapping

Mechanistic divergence in the Oxa-Michael addition leading to cis- or trans-2,6-disubstituted THPs.

Protocol 1: Gold-Catalyzed Cascade Synthesis of cis-2,6-Disubstituted THPs

Adapted from the Meyer-Schuster/oxa-Michael methodology[4].

Objective: One-pot synthesis of cis-2,6-disubstituted tetrahydropyran from a bis-propargylic alcohol precursor.

Reagents & Materials:

  • Bis-propargylic alcohol (1.0 equiv)

  • Ph3PAuCl (10 mol%)

  • AgNTf2 (10 mol%)

  • Methanol (MeOH, 2.0 equiv)

  • Deionized Water (H2O, 10.0 equiv)

  • 1,2-Dichloroethane (DCE, anhydrous)

Step-by-Step Procedure:

  • Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve the bis-propargylic alcohol (e.g., 50 mg, 0.16 mmol) in anhydrous DCE (5 mL).

  • Catalyst Activation: Add Ph3PAuCl (8.1 mg, 0.016 mmol) and AgNTf2 (6.4 mg, 0.016 mmol) to the solution. Causality Note: AgNTf2 acts as a halide scavenger to precipitate AgCl, thereby generating the highly active, coordinatively unsaturated cationic Gold(I) species necessary for alkyne activation.

  • Nucleophile Addition: Introduce MeOH (13 μL, 0.33 mmol) and H2O (29 μL, 1.6 mmol). Causality Note: The addition of water is critical; it accelerates the hydration phase of the cascade, driving the intermediate toward the oxa-Michael addition rather than stalling at the allenyl ether stage[4].

  • Reaction Execution: Stir the mixture at 50 °C for 1 to 3.5 hours. Monitor the consumption of the starting material via TLC (Hexane:CH2Cl2 = 2:1).

  • Workup & Purification: Remove the solvent in vacuo. Purify the crude residue via silica gel column chromatography to isolate the thermodynamically favored cis-2,6-disubstituted THP.

The Prins Cyclization Approach

Mechanistic Causality and Stereocontrol

The Prins cyclization is a highly convergent carbon-carbon bond-forming reaction that simultaneously constructs the THP ring. It involves the condensation of a homoallylic alcohol with an aldehyde in the presence of a Lewis acid (e.g., TMSOTf, InI, or BF3·OEt2)[5].

The reaction initiates with the formation of a hemiacetal, which subsequently loses water to generate a highly reactive oxocarbenium ion intermediate[5]. The defining feature of the Prins cyclization is its exquisite stereocontrol, which is governed by a chair-like transition state[5]. To minimize steric clashes, the substituents at the C2 position (derived from the aldehyde) and the C6 position (derived from the homoallylic alcohol) strongly prefer to adopt equatorial orientations[6]. Consequently, nucleophilic trapping of the resulting carbocation yields predominantly the cis-2,6-disubstituted THP[5][6].

Prins A Homoallylic Alcohol + Aldehyde B Hemiacetal Formation A->B Lewis Acid (e.g., TMSOTf) C Oxocarbenium Ion Intermediate B->C -H2O D Chair-like Transition State (Equatorial Substituents) C->D Intramolecular Cyclization E cis-2,6-Disubstituted THP D->E Nucleophilic Trapping

Step-by-step mechanistic pathway of the stereoselective Prins cyclization.

Protocol 2: TMSOTf-Promoted Prins Cyclization

Adapted from the synthesis of 4-methylene tetrahydropyrans[6] and Prins-pinacol derivatives[7].

Objective: Highly diastereoselective synthesis of cis-2,6-disubstituted THPs via Lewis acid promotion.

Reagents & Materials:

  • Homoallylic alcohol (1.0 equiv)

  • Aldehyde (2.0 equiv)

  • Trimethylsilyl trifluoromethanesulfonate (TMSOTf, 2.0 equiv)

  • N,N-Diisopropylethylamine (DIPEA, 1.2 equiv)

  • Dichloromethane (CH2Cl2, anhydrous)

Step-by-Step Procedure:

  • Initialization: Charge a flame-dried round-bottom flask with the homoallylic alcohol (0.29 mmol), aldehyde (0.58 mmol), and DIPEA (0.35 mmol) in anhydrous CH2Cl2 (6.0 mL) under a nitrogen atmosphere[7].

  • Thermal Control: Cool the reaction mixture to –78 °C using a dry ice/acetone bath. Causality Note: Strict cryogenic cooling is critical to prevent premature side reactions (such as oxonia-Cope rearrangements) and to ensure the cyclization proceeds exclusively through the lowest-energy chair transition state, maximizing diastereoselectivity.

  • Activation: Dropwise add TMSOTf (0.11 mL, 0.58 mmol) to the cooled solution. The Lewis acid activates the aldehyde and facilitates the generation of the oxocarbenium intermediate[7].

  • Cyclization: Stir the reaction at –78 °C for 2 hours. The cyclization proceeds rapidly through the thermodynamically favored chair-like transition state[6].

  • Quenching: Quench the reaction at –78 °C by adding saturated aqueous NaHCO3 (5 mL) to neutralize the triflic acid generated during the reaction. Allow the mixture to warm to room temperature.

  • Extraction: Extract the aqueous layer with CH2Cl2 (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

Comparative Data & Yield Analysis

The selection of the appropriate synthetic strategy depends heavily on the nature of the starting materials, the desired functional group tolerance, and the required stereochemical outcome. The table below summarizes the quantitative performance metrics of the primary methodologies discussed.

StrategyCatalyst / PromoterTypical ConditionsMajor StereoisomerYield RangeKey Advantage
Oxa-Michael (Thermodynamic) DBU or Pd(II)Toluene, 100 °C or RTcis-2,6-THP50–85%High atom economy, ideal for late-stage cyclization[2].
Oxa-Michael (Cascade) Au(I) / AgNTf2DCE, 50 °C, H2Ocis-2,6-THP55–75%Direct utilization of complex acyclic bis-propargylic precursors[4].
Prins Cyclization TMSOTfCH2Cl2, -78 °Ccis-2,6-THP70–95%Simultaneous C-C and C-O bond formation with exceptional dr[6][7].
Indium-Mediated Prins In metal / H2OAqueous media, RTcis-2,6-THP60–80%Environmentally benign, one-pot multicomponent coupling[8].

References

1.[1] 2,6-Dioxabicyclo[3.3.1]nonan-3-ones: from natural product treasure troves to synthetic triumphs. RSC Publishing. 1 2.[5] Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journals. 5 3.[4] An Efficient Stereoselective Synthesis of cis-2,6-Disubstituted Tetrahydropyrans via Gold-Catalyzed Meyer–Schuster Rearrangement/Hydration/oxa-Michael Addition Sequence. MDPI. 4 4.[8] An Environmentally Benign Synthesis of cis-2,6-Disubstituted Tetrahydropyrans via Indium-Mediated Tandem Allylation/Prins Cyclization Reaction. Tminehan. 8 5.[2] Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. NIH. 2 6.[6] Pyran Annulation: Asymmetric Synthesis of 2,6-Disubstituted-4-methylene Tetrahydropyrans. NIH. 6 7.[3] Gold (III) Chloride-Catalyzed 6-endo-trig Oxa-Michael Addition Reactions for Diastereoselective Synthesis of Fused Tetrahydropyr. SciSpace. 3 8.[7] Diastereoselective Synthesis of 2,6-Disubstituted 4-(Dimethoxymethyl)tetrahydropyrans Using TMSOTf-Promoted Prins–Pinacol Cyclization. Thieme Connect. 7

Sources

Application

Asymmetric Synthesis of Tetrahydropyran Derivatives: A Guide to Modern Catalytic Methods

The tetrahydropyran (THP) ring is a privileged structural motif, prominently featured in a vast array of biologically active natural products and pharmaceutical agents.[1][2][3][4] From the potent anticancer activities o...

Author: BenchChem Technical Support Team. Date: March 2026

The tetrahydropyran (THP) ring is a privileged structural motif, prominently featured in a vast array of biologically active natural products and pharmaceutical agents.[1][2][3][4] From the potent anticancer activities of marine macrolides like bryostatin and eribulin to their roles as NK1 receptor antagonists for treating mood disorders, the THP core is a cornerstone of medicinal chemistry.[3][5] Consequently, the development of robust and stereoselective methods for the synthesis of substituted tetrahydropyrans is a significant endeavor in modern organic chemistry, directly impacting drug discovery and development.[2][6][7]

This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth overview of contemporary strategies for the asymmetric synthesis of tetrahydropyran derivatives. Moving beyond a simple recitation of procedures, this document elucidates the mechanistic underpinnings of key transformations, offers field-proven insights into experimental design, and presents detailed, step-by-step protocols for high-impact catalytic methods.

Strategic Approaches to Asymmetric Tetrahydropyran Synthesis

The construction of the tetrahydropyran ring with precise control over multiple stereocenters has been addressed through a variety of elegant synthetic strategies. Among the most powerful and versatile are organocatalytic domino reactions, intramolecular oxa-Michael additions, and Prins cyclizations. Each of these approaches offers unique advantages in terms of substrate scope, operational simplicity, and stereochemical outcomes.

Organocatalytic Domino Reactions: The advent of asymmetric organocatalysis has revolutionized the synthesis of complex chiral molecules.[1][8] Domino or cascade reactions, where multiple bond-forming events occur in a single pot, provide a highly efficient and atom-economical route to densely functionalized tetrahydropyrans.[9] These reactions often rely on the activation of substrates by chiral aminocatalysts or hydrogen-bond donors to orchestrate a sequence of stereocontrolled transformations.[9]

Intramolecular Oxa-Michael Additions: The intramolecular conjugate addition of an alcohol to an α,β-unsaturated system, known as the oxa-Michael reaction, is a powerful and widely used method for the formation of the THP ring.[2][10] The stereochemical outcome of this cyclization can be controlled under either kinetic or thermodynamic conditions, often influenced by the choice of an acid or base catalyst.[2][10] Recent advancements have seen the development of highly enantioselective variants using chiral catalysts.[11][12]

Prins Cyclization: The Prins cyclization, the acid-catalyzed condensation of a homoallylic alcohol with an aldehyde, is a classic yet continually evolving strategy for tetrahydropyran synthesis.[13][14][15] This reaction proceeds through an oxocarbenium ion intermediate, and the stereochemical course of the cyclization can be effectively controlled through the use of chiral catalysts or by substrate control.[13][16][17] The versatility of the Prins cyclization allows for the formation of a wide range of substituted tetrahydropyrans.[13][14]

Visualizing the Synthetic Pathways

To better illustrate the logical flow of these key synthetic strategies, the following diagrams outline the core transformations.

cluster_0 Organocatalytic Domino Reaction A 1,3-Dicarbonyl Compound D Polyfunctionalized Tetrahydropyranol A->D Michael Addition B α-Hydroxymethyl Nitroalkene B->D C Chiral Organocatalyst (e.g., Square Amide) C->D Catalysis

Caption: Organocatalytic Domino Michael-Hemiacetalization.

cluster_1 Intramolecular Oxa-Michael Addition E ζ-Hydroxy-α,β- unsaturated Ester G Enantioenriched Tetrahydropyran E->G Cyclization F Chiral Catalyst (e.g., Bifunctional Iminophosphorane) F->G Catalysis

Caption: Asymmetric Intramolecular Oxa-Michael Addition.

cluster_2 Prins Cyclization H Homoallylic Alcohol K Substituted Tetrahydropyran H->K Condensation I Aldehyde I->K J Chiral Lewis Acid or Brønsted Acid J->K Catalysis

Caption: Catalytic Asymmetric Prins Cyclization.

Detailed Application Notes and Protocols

The following section provides detailed experimental protocols for the asymmetric synthesis of tetrahydropyran derivatives via the three major strategies discussed. These protocols are based on peer-reviewed and validated methods from the chemical literature.

Protocol 1: Organocatalytic Domino Michael–Hemiacetalization Reaction

This protocol describes the synthesis of a polyfunctionalized dihydropyran derivative via a one-pot, organocatalyzed domino Michael-hemiacetalization sequence, followed by dehydration.[9] This method offers excellent control over multiple stereocenters.

Reaction Scheme:

(E)-2-nitro-3-phenylprop-2-en-1-ol + Ethyl 2-methyl-3-oxobutanoate → Dihydropyran derivative

Materials and Reagents:

  • (E)-2-nitro-3-phenylprop-2-en-1-ol

  • Ethyl 2-methyl-3-oxobutanoate

  • Square amide-derived catalyst

  • Dichloromethane (DCM), anhydrous

  • p-Toluenesulfonic acid (PTSA)

  • Toluene, anhydrous

  • Standard laboratory glassware and stirring equipment

  • Thin-layer chromatography (TLC) supplies

  • Silica gel for column chromatography

Step-by-Step Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the square amide-derived catalyst (10 mol%).

  • Addition of Reactants: Dissolve (E)-2-nitro-3-phenylprop-2-en-1-ol (1.0 equiv) and ethyl 2-methyl-3-oxobutanoate (1.0 equiv) in anhydrous dichloromethane. Add this solution to the flask containing the catalyst.

  • Reaction Monitoring: Stir the reaction mixture at ambient temperature. Monitor the progress of the reaction by TLC until the starting materials are consumed.

  • Work-up of Tetrahydropyranol Intermediate: Upon completion, concentrate the reaction mixture under reduced pressure. The crude product is the intermediate tetrahydropyranol.

  • Dehydration: To the crude tetrahydropyranol, add anhydrous toluene and p-toluenesulfonic acid (20 mol%).

  • Heating: Heat the mixture to 100 °C and stir for one hour.

  • Purification: After cooling to room temperature, purify the crude product by silica gel column chromatography to afford the desired dihydropyran derivative.

Data Presentation:

Catalyst Loading (mol%)SolventTemperature (°C)Time (h)Yield (%)Diastereomeric Ratio (dr)Enantiomeric Excess (ee, %)
10DCMrt248595:598
Protocol 2: Tandem Catalytic Asymmetric Hydrogenation/Oxa-Michael Cyclization

This protocol details a highly efficient one-pot process for the synthesis of 2,6-cis-disubstituted tetrahydropyrans.[12] The method combines a catalytic asymmetric hydrogenation with a subsequent oxa-Michael cyclization.

Reaction Scheme:

Arylketone with acrylate moiety → 2,6-cis-disubstituted tetrahydropyran

Materials and Reagents:

  • Acrylate-containing arylketone

  • Chiral spiro ruthenium or iridium catalyst

  • Potassium tert-butoxide (KOtBu)

  • Methanol (MeOH), anhydrous

  • Hydrogen gas (H₂)

  • High-pressure autoclave

  • Standard laboratory glassware

  • TLC supplies

  • Silica gel for column chromatography

Step-by-Step Procedure:

  • Catalyst Activation: In a glovebox, charge a high-pressure autoclave with the chiral spiro ruthenium or iridium catalyst and potassium tert-butoxide.

  • Substrate Addition: Add a solution of the acrylate-containing arylketone in anhydrous methanol to the autoclave.

  • Hydrogenation: Seal the autoclave, purge with hydrogen gas, and then pressurize to the desired pressure. Stir the reaction mixture at the specified temperature until the hydrogenation is complete (monitored by TLC or HPLC).

  • Cyclization: Carefully vent the autoclave and purge with an inert gas. The oxa-Michael cyclization proceeds in the same pot, often facilitated by the basic conditions from the catalyst activation step. Stir at room temperature until the cyclization is complete.

  • Work-up and Purification: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate). Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Data Presentation:

CatalystBaseH₂ Pressure (atm)Temperature (°C)Yield (%)cis/trans Selectivityee (%)
Chiral Ru-complexKOtBu505092>99:199
Protocol 3: Stereoselective Prins Cyclization

This protocol describes a Lewis acid-catalyzed Prins cyclization for the synthesis of a substituted tetrahydropyran.[15] This method is effective for constructing highly substituted THP rings.

Reaction Scheme:

Homoallylic alcohol + Aldehyde → Substituted tetrahydropyran

Materials and Reagents:

  • Homoallylic alcohol

  • Aldehyde

  • Boron trifluoride diethyl etherate (BF₃·OEt₂)

  • Acetic acid

  • Dichloromethane (DCM), anhydrous

  • Standard laboratory glassware and stirring equipment

  • TLC supplies

  • Silica gel for column chromatography

Step-by-Step Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add a solution of the homoallylic alcohol and the aldehyde in anhydrous dichloromethane.

  • Cooling: Cool the solution to the desired temperature (e.g., -78 °C) using a dry ice/acetone bath.

  • Addition of Reagents: Add acetic acid (5.0 equiv) followed by the dropwise addition of boron trifluoride diethyl etherate (10 mol%).

  • Reaction Monitoring: Stir the reaction mixture at the low temperature and monitor its progress by TLC.

  • Quenching: Once the reaction is complete, quench by the addition of a saturated aqueous solution of sodium bicarbonate.

  • Work-up and Purification: Allow the mixture to warm to room temperature and extract the product with dichloromethane. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the residue by silica gel column chromatography.

Data Presentation:

Lewis AcidAdditiveTemperature (°C)Time (h)Yield (%)Diastereoselectivity
BF₃·OEt₂Acetic Acid-78252>20:1

Conclusion

The asymmetric synthesis of tetrahydropyran derivatives remains a vibrant and evolving field of research. The organocatalytic domino reactions, intramolecular oxa-Michael additions, and Prins cyclizations highlighted in this guide represent powerful and versatile tools for accessing these important heterocyclic scaffolds with high levels of stereocontrol. The detailed protocols provided herein serve as a practical starting point for researchers aiming to synthesize novel tetrahydropyran-containing molecules for applications in drug discovery and natural product synthesis. The continued development of novel catalytic systems and synthetic strategies will undoubtedly lead to even more efficient and elegant solutions for the construction of this privileged structural motif.

References

  • Jha, A., & Kumar, A. (2017). Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis. Chemical Society Reviews, 46(6), 1622-1643. [Link]

  • Smith, A. B., III, & Kan, C. (2020). A 'Clip-Cycle' Approach Towards Enantioselective Synthesis of Substituted Tetrahydropyrans. CORE. [Link]

  • Lee, H., & Kim, S. (2018). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. Marine Drugs, 16(10), 382. [Link]

  • Al-Harrasi, A., & Csuk, R. (2012). Asymmetric Synthesis of Functionalized Dihydro- and Tetrahydropyrans via an Organocatalytic Domino Michael–Hemiacetalization Reaction. Molecules, 17(11), 13393-13406. [Link]

  • Jha, A., & Kumar, A. (2017). Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis. ResearchGate. [Link]

  • Bates, R. W., & Sklump, C. (2019). How an early or late transition state impacts the stereoselectivity of tetrahydropyran formation by intramolecular oxa-Michael addition. ResearchGate. [Link]

  • Wang, D., Yu, C., & Zhang, X. (2012). Enantioselective Synthesis of 2,6-cis-Disubstituted Tetrahydropyrans via a Tandem Catalytic Asymmetric Hydrogenation/Oxa-Michael Cyclization: An Efficient Approach to (−)-Centrolobine. Organic Letters, 14(18), 4870-4873. [Link]

  • González-Tienvert, M., & Muela-Roldan, C. (2018). Stereoselective Synthesis of Highly Substituted Tetrahydropyrans through an Evans Aldol–Prins Strategy. The Journal of Organic Chemistry, 83(16), 9137-9154. [Link]

  • Sharma, U., & Kumar, N. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. RSC Advances, 11(28), 17099-17122. [Link]

  • Santi, C., & Tidei, C. (2015). Stereoselective Synthesis of Substituted Tetrahydropyrans and Isochromans by Cyclization of Phenylseleno Alcohols. PubMed. [Link]

  • Reddy, B. V. S., & Reddy, L. R. (2014). Tandem Nucleophilic Addition/Oxa‐Michael Reaction for the Synthesis of cis‐2,6‐Disubstituted Tetrahydropyrans. R Discovery. [Link]

  • Reddy, B. V. S., & Yadav, J. S. (2006). 2,4-Diaryltetrahydropyran Formation by the Prins Cyclization and Its Application towards the Synthesis of Epicalyxin F and Calyxin I. Tetrahedron Letters, 47(37), 6545-6548. [Link]

  • Santi, C., & Tidei, C. (2015). Stereoselective Synthesis of Substituted Tetrahydropyrans and Isochromans by Cyclization of Phenylseleno Alcohols. The Journal of Organic Chemistry, 80(16), 8414-8422. [Link]

  • Wang, Y., & Liu, Y. (2019). Asymmetric synthesis of tetrahydropyran[3, 2-c]quinolinones via an organocatalyzed formal[3 + 3] annulation of quinolinones and MBH 2-naphthoates of nitroolefin. Tetrahedron Letters, 60(34), 151025. [Link]

  • Rychnovsky, S. D., & Marumoto, S. (2000). Synthesis of the C22−C26 Tetrahydropyran Segment of Phorboxazole by a Stereoselective Prins Cyclization. Organic Letters, 2(8), 1061-1063. [Link]

  • Kumar, P., & Mohanakrishnan, A. K. (2013). Highly Stereoselective Synthesis of 2,6-cis-Substituted Tetrahydropyrans Using a One-Pot Sequential Catalysis. Organic Letters, 15(13), 3246-3249. [Link]

  • Yadav, J. S., Reddy, B. V. S., Kumar, G. G. K. S. N., & Aravind, S. (2008). The 'Aqueous' Prins Cyclization: A Diastereoselective Synthesis of 4-Hydroxytetrahydropyran Derivatives. Organic Chemistry Portal. [Link]

  • Alcázar, E., & Padrón, J. I. (2023). Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive Compound. The Journal of Organic Chemistry, 88(11), 7209-7220. [Link]

  • Clarke, P. A., Iqbal, M., & Mistry, N. (2011). Catalytic Enantioselective Synthesis of Tetrahydro-4-ones. Synfacts, 2011(10), 1094. [Link]

  • Kim, S. H., & Lee, S. I. (2024). An Efficient Stereoselective Synthesis of cis-2,6-Disubstituted Tetrahydropyrans via Gold-Catalyzed Meyer–Schuster Rearrangement/Hydration/oxa-Michael Addition Sequence. Molecules, 29(7), 1563. [Link]

  • Schreiner, P. R., & Kotke, M. (2007). Generally Applicable Organocatalytic Tetrahydropyranylation of Hydroxy Functionalities with Very Low Catalyst Loading. Organic Chemistry Portal. [Link]

  • Clarke, P. A., & Santos, S. (2014). Strategies for the Formation of Tetrahydropyran Rings in the Synthesis of Natural Products. ResearchGate. [Link]

  • Ford, H. (2023). Synthesis of Tetrahydropyran Natural Products. CrossWorks. [Link]

  • Clarke, P. A., & Santos, S. (2014). ChemInform Abstract: Strategies for the Construction of Tetrahydropyran Rings in the Synthesis of Natural Products. ResearchGate. [Link]

Sources

Method

Prins Cyclization for Tetrahydropyran Synthesis: Mechanism, Protocols, and Advanced Troubleshooting

An Application Note for Researchers, Scientists, and Drug Development Professionals The tetrahydropyran (THP) ring is a privileged scaffold found in a vast array of biologically significant natural products, including po...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

The tetrahydropyran (THP) ring is a privileged scaffold found in a vast array of biologically significant natural products, including polyether antibiotics, marine toxins, and pheromones.[1][2] Its prevalence in active pharmaceutical ingredients (APIs) makes the development of stereoselective methods for its synthesis a cornerstone of modern organic chemistry and drug development.[3] Among the various synthetic strategies, the acid-catalyzed Prins cyclization has emerged as a powerful and versatile tool for constructing the THP skeleton from simple acyclic precursors—typically a homoallylic alcohol and a carbonyl compound.[1][4]

This application note provides an in-depth guide to the Prins cyclization for THP synthesis. It is designed for researchers and drug development professionals, offering a blend of mechanistic theory, detailed experimental protocols, and field-proven insights to enable the successful application of this important reaction.

The Reaction Mechanism: A Stepwise View

The generally accepted mechanism of the Prins cyclization involves the acid-catalyzed condensation of a homoallylic alcohol with an aldehyde or ketone.[5] The reaction proceeds through a series of well-defined steps, culminating in the formation of the tetrahydropyran ring. Both Brønsted and Lewis acids can be employed as catalysts.[6][7]

The key steps are:

  • Activation of the Carbonyl : The acid catalyst (H⁺ or Lewis Acid) activates the carbonyl compound (e.g., an aldehyde), rendering it highly electrophilic.

  • Oxocarbenium Ion Formation : The homoallylic alcohol attacks the activated carbonyl, forming a key oxocarbenium ion intermediate after dehydration.[1][8]

  • Cyclization (6-endo-trig) : The pendant alkene acts as an internal nucleophile, attacking the electrophilic carbon of the oxocarbenium ion. This cyclization step typically proceeds through a stereoelectronically favored chair-like transition state, which is crucial for controlling the stereochemistry of the final product.[5]

  • Carbocation Trapping : The resulting cyclic carbocation is trapped by a nucleophile present in the reaction medium. The nature of this nucleophile (e.g., water, a halide, or the conjugate base of the acid) determines the substitution pattern at the C4 position of the THP ring.[5][8]

Prins_Cyclization_Mechanism General Mechanism of the Prins Cyclization Reactants Homoallylic Alcohol + Aldehyde Catalyst + Acid Catalyst (Brønsted or Lewis) Activated_Aldehyde Activated Aldehyde Reactants->Activated_Aldehyde 1. Activation Oxocarbenium Oxocarbenium Ion Activated_Aldehyde->Oxocarbenium 2. Attack by Alcohol Cyclic_Cation Cyclic Carbocation Intermediate Oxocarbenium->Cyclic_Cation 3. 6-endo Cyclization Product Tetrahydropyran Product Cyclic_Cation->Product 4. Nucleophilic Trapping Nucleophile + Nucleophile (Nu⁻)

Caption: General Mechanism of the Prins Cyclization.

A significant challenge in Prins cyclizations is the potential for racemization or loss of stereochemical integrity due to a competing[5][5]-sigmatropic rearrangement known as the oxonia-Cope rearrangement.[2][5] Careful selection of the catalyst and reaction conditions is essential to suppress this undesired pathway.[5]

Catalytic Systems: Choosing the Right Promoter

The choice of acid catalyst is paramount and dictates the reaction's efficiency, selectivity, and substrate scope. Catalysts can be broadly categorized as homogeneous (Brønsted and Lewis acids) or heterogeneous.

Catalyst TypeExamplesAdvantagesConsiderations
Brønsted Acids H₂SO₄, p-TsOH, TFA, TfOH[9][10][11]Readily available, inexpensive, effective for simple substrates.Can be harsh, leading to side reactions; difficult to control stereoselectivity.
Lewis Acids BF₃·OEt₂, SnCl₄, TiCl₄, InCl₃, BiCl₃/TMSCl[1][8][12]Milder conditions, often higher stereoselectivity, broader substrate scope.Moisture-sensitive, can be stoichiometric, metal contamination of product.
Heterogeneous Amberlyst® 15, Zeolites (H-Beta), Supported Heteropoly Acids[2][13][14]Catalyst is easily recoverable and recyclable ("Green Chemistry"), simplified workup.[15]Can have lower activity, potential for pore size limitations.[16]

The use of silyl-Prins cyclizations, employing alkenylsilanes, often provides higher reaction rates and improved selectivities.[12][17] Furthermore, the development of catalytic asymmetric Prins cyclizations using chiral Brønsted acids represents a major advance, enabling the synthesis of enantioenriched tetrahydropyrans.[4]

Experimental Protocols

The following protocols are provided as representative examples for conducting Prins cyclizations using different catalytic systems. All reactions involving anhydrous solvents should be performed under an inert atmosphere (e.g., nitrogen or argon) in flame-dried glassware.[18]

This protocol is adapted from a procedure for the synthesis of 4-chlorotetrahydropyrans and is effective for a range of aldehydes.[12][17]

Materials:

  • Homoallylic alcohol (1.0 equiv)

  • Aldehyde (1.2 equiv)

  • Bismuth(III) chloride (BiCl₃, 0.05 equiv)

  • Chlorotrimethylsilane (TMSCl, 1.2 equiv)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • To a flame-dried, nitrogen-purged flask equipped with a magnetic stirrer, add BiCl₃ (0.05 equiv) and anhydrous DCM.

  • Add the aldehyde (1.2 equiv) to the suspension.

  • Cool the mixture to 0 °C using an ice bath.

  • Slowly add TMSCl (1.2 equiv) to the cooled suspension and stir for 5 minutes.

  • Prepare a separate solution of the homoallylic alcohol (1.0 equiv) in anhydrous DCM.

  • Add the alcohol solution dropwise to the reaction mixture over 10-15 minutes.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 30-60 minutes.[12]

  • Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.[18]

  • Separate the organic layer and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

This method is effective for activating substrates like vinylogous esters to initiate the cyclization cascade.[11]

Materials:

  • Homoallylic alcohol substrate (1.0 equiv)

  • Trifluoroacetic acid (TFA)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Dissolve the homoallylic alcohol substrate (1.0 equiv) in anhydrous DCM in a flame-dried, nitrogen-purged flask.

  • Cool the solution to 0 °C.

  • Add trifluoroacetic acid (TFA, typically 1.5-2.0 equiv) dropwise to the stirred solution.

  • Allow the reaction to stir at 0 °C while monitoring its progress by TLC.

  • Once the starting material is consumed, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ until gas evolution ceases.

  • Warm the mixture to room temperature and transfer it to a separatory funnel.

  • Separate the layers and extract the aqueous phase with DCM (3x).

  • Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the residue via flash column chromatography.

G cluster_prep 1. Reaction Setup cluster_reaction 2. Reaction Execution cluster_workup 3. Workup & Purification A Flame-dry glassware under N₂ atmosphere B Add anhydrous DCM, Lewis Acid, and Aldehyde A->B C Cool to 0 °C B->C D Add homoallylic alcohol solution dropwise C->D E Stir at 0 °C to RT D->E F Monitor by TLC/LC-MS E->F G Quench with sat. aq. NaHCO₃ F->G H Extract with DCM G->H I Dry, Filter, Concentrate H->I J Purify via Flash Chromatography I->J

Caption: Typical experimental workflow for a Prins cyclization.

Troubleshooting and Optimization

Even with robust protocols, challenges can arise. Understanding the causality behind common issues is key to successful optimization.

ProblemPotential Cause(s)Suggested Solution(s)
Low or No Conversion 1. Inactive catalyst (e.g., due to moisture).2. Insufficiently reactive substrates.3. Reaction temperature is too low.1. Use freshly opened/purified anhydrous reagents and solvents; ensure glassware is rigorously dried.[18]2. Switch to a stronger Lewis or Brønsted acid catalyst.[18]3. Gradually increase the reaction temperature and monitor progress.
Formation of Side Products (e.g., allylic alcohols, dioxanes)1. Reaction conditions favor elimination over cyclization.2. Use of excess formaldehyde can lead to dioxane formation.[8][19]1. Lower the reaction temperature to favor the cyclization pathway.[18]2. Use a stoichiometric amount of the aldehyde.[18]
Poor Diastereoselectivity 1. Suboptimal catalyst choice.2. High reaction temperature allowing for equilibration.3. Competing oxonia-Cope rearrangement.[1][2]1. Screen a panel of Lewis acids (e.g., In(OTf)₃, FeCl₃) known to promote high selectivity.[1][2]2. Perform the reaction at lower temperatures (e.g., 0 °C, -40 °C, or -78 °C).[18]3. Use milder Lewis acids like InBr₃ to suppress racemization.[1]
Product Degradation The product is unstable under the acidic reaction or workup conditions.Perform the reaction at a lower temperature and use a buffered or milder basic workup (e.g., saturated NaHCO₃ instead of NaOH).[18][20]

Safety Precautions

Working with strong Brønsted and Lewis acids requires strict adherence to safety protocols to prevent injury and chemical exposure.

  • Personal Protective Equipment (PPE) : Always wear a chemical-resistant lab coat, safety goggles (a face shield is recommended when handling larger quantities), and appropriate chemical-resistant gloves (e.g., nitrile).[21][22]

  • Ventilation : All manipulations involving concentrated acids or volatile reagents must be performed inside a certified chemical fume hood.[22][23]

  • Handling Acids : Always add acid to water or solvent, never the other way around, to prevent violent exothermic reactions and splashing.[21][24] Use funnels or graduated cylinders for transferring acids; never pour directly from a large reagent bottle.[22]

  • Spill Response : Have a spill kit readily available containing a neutralizer like sodium bicarbonate. For small spills, confine the spill and neutralize it before cleanup.[21] For large spills, evacuate the area and follow institutional emergency procedures.[25]

  • Emergency Preparedness : Know the location and proper operation of emergency eyewash stations and safety showers before starting any work.[22]

By understanding the mechanistic underpinnings, carefully selecting the catalytic system, and adhering to precise and safe experimental protocols, researchers can effectively harness the Prins cyclization as a robust method for the synthesis of complex tetrahydropyran-containing molecules.

References

  • Mandal, T. & Ghosh, S. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry, 17, 932–963. [Link]

  • Mandal, T. & Ghosh, S. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. PMC. [Link]

  • Minehan, T. G. (2014). Prins-Type Macrocyclizations as an Efficient Ring-Closing Strategy in Natural Product Synthesis. PMC. [Link]

  • Stekrova, M., et al. (2015). Prins cyclization: synthesis of compounds with tetrahydropyran moiety over heterogeneous catalysts. Åbo Akademi University Research Portal. [Link]

  • Aho, A., et al. (2018). Synthesis of Florol via Prins cyclization over heterogeneous catalysts. Research Collection. [Link]

  • Mandal, T. & Ghosh, S. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. ResearchGate. [Link]

  • Wikipedia. (n.d.). Prins reaction. Wikipedia. [Link]

  • Zaccheria, F. (2018). Modifying the Prins-Pinacol Reaction Using Heterogeneous Catalysts. Digital Commons @ Ursinus College. [Link]

  • Llaveria, J., et al. (2023). Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive Compound. The Journal of Organic Chemistry. [Link]

  • Olivo, G. & Caprio, V. (2022). Recent Advances in the Prins Reaction. ACS Omega. [Link]

  • Amarasekara, A. S., et al. (2020). Heteropoly acid catalysts in Prins cyclization for the synthesis of Florol®. ResearchGate. [Link]

  • Reddy, B. V. S., et al. (2007). Lewis Acid Catalyzed One-Pot Crossed Prins Cyclizations Using Allylchlorosilane as Allylating Agent. ResearchGate. [Link]

  • NROChemistry. (2021). Prins Reaction. YouTube. [Link]

  • Sola, M., et al. (2013). Synergistic effects between Lewis and Brønsted acids: application to the Prins cyclization. Pubs.rsc.org. [Link]

  • Hinkle, K. W., et al. (2022). Alkynyl Prins carbocyclization cascades for the synthesis of linear-fused heterocyclic ring systems. Chemical Science (RSC Publishing). [Link]

  • Liu, X. (2014). Novel Aza-Prins Cyclization and [3+2] Dipolar Cycloaddition Toward N-Heterocyclic Molecules and Studies Toward. CORE. [Link]

  • Llaveria, J., et al. (2023). Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive Compound. ACS Publications. [Link]

  • Pan, S. & Wang, Y. (2012). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. PMC. [Link]

  • Kaib, P. S. J., et al. (2016). A General Catalytic Asymmetric Prins Cyclization. Journal of the American Chemical Society. [Link]

  • Zaera Research Group. (2014). WORKING WITH ACIDS STANDARD OPERATING PROCEDURE. UC Riverside. [Link]

  • Jasi, E. A., et al. (2015). Iodine-Catalyzed Prins Cyclization of Homoallylic Alcohols and Aldehydes. PMC - NIH. [Link]

  • Hinkle, K. W., et al. (2022). Alkynyl Prins carbocyclization cascades for the synthesis of linear-fused heterocyclic ring systems. Chemical Science (RSC Publishing). [Link]

  • University of Utah. (n.d.). Acid Handling. oehs.utah.edu. [Link]

  • Sola, M., et al. (2013). Synergistic Effects between Lewis and Brønsted Acids: Application to the Prins Cyclization. The Journal of Organic Chemistry. [Link]

  • Various Authors. (2024). What are at least 8 pre-cautions when handling acids? Quora. [Link]

  • Bedenko, S. P., et al. (2020). The Prins Reaction over Heterogeneous Catalysts (a Review). R Discovery. [Link]

  • Innoveda Chemicals. (2024). Top 5 Safety Tips When Working with Acidic Liquids. INNOVEDA. [Link]

  • Llaveria, J., et al. (2023). Insight into the Key Factors that Influence the Reaction Pathways in the Silyl-Prins Cyclization of gem-Vinylsilyl Alcohols. ChemCatChem. [Link]

  • Biswas, T. (2022). Prins Reaction: Aldehyde & Alkene reaction. YouTube. [Link]

Sources

Application

Application Notes &amp; Protocols: Selenium-Mediated Cyclization for Tetrahydropyran Ring Formation

Introduction: The Strategic Value of Selenoetherification The tetrahydropyran (THP) scaffold is a privileged structural motif, prominently featured in a vast array of biologically active natural products, including polye...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Value of Selenoetherification

The tetrahydropyran (THP) scaffold is a privileged structural motif, prominently featured in a vast array of biologically active natural products, including polyether antibiotics, marine toxins, and complex macrolides. Its prevalence underscores the critical need for robust and stereocontrolled synthetic methods for its construction. Among the arsenal of cyclization strategies, selenium-mediated intramolecular cyclization, often termed selenoetherification, has emerged as a powerful and reliable method. This technique leverages the unique reactivity of electrophilic selenium reagents to activate an olefin for intramolecular attack by a tethered hydroxyl group, typically under mild conditions.

This guide provides a comprehensive overview of the mechanistic principles, practical protocols, and strategic considerations for employing selenoetherification in the synthesis of substituted tetrahydropyrans. The focus is on providing not just a set of instructions, but a framework for rational decision-making in experimental design, grounded in established chemical principles.

Mechanistic Underpinnings: The Seleniranium Ion Pathway

The cornerstone of selenoetherification is the electrophilic addition of a selenium(II) species, such as phenylselenyl chloride (PhSeCl), to a carbon-carbon double bond. In the context of tetrahydropyran synthesis, the substrate of choice is a homoallylic alcohol (e.g., a pent-4-en-1-ol derivative).

The reaction is widely understood to proceed through a discrete, three-membered cyclic intermediate known as a seleniranium ion.[1][2] This intermediate is then intercepted by the pendant hydroxyl group in an intramolecular fashion. The process is stereospecific, dictating a net anti-addition of the selenium electrophile and the internal nucleophile (the hydroxyl group) across the double bond.[2]

The regioselectivity of the ring-closure is governed by Baldwin's rules for ring formation. For a homoallylic alcohol, the intramolecular nucleophilic attack can theoretically proceed via two pathways: a 6-exo-tet cyclization to form the desired six-membered tetrahydropyran ring, or a 5-endo-tet cyclization to form a five-membered tetrahydrofuran ring. The 6-exo pathway is kinetically favored, leading to the reliable formation of the THP ring system.[3][4]

G Start Homoallylic Alcohol + PhSeCl Intermediate Seleniranium Ion Intermediate (Three-membered ring) Start->Intermediate Cyclization Nucleophilic Attack by Hydroxyl Group Intermediate->Cyclization Product Protonated Tetrahydropyran Cyclization->Product Deprotonation Base or Solvent Product->Deprotonation FinalProduct 2-(Phenylselanylmethyl)- tetrahydropyran Deprotonation->FinalProduct

Figure 1: Mechanism of Selenoetherification for THP Formation.

Core Protocol: Phenylselenyl Chloride-Mediated Cyclization of Pent-4-en-1-ol

This protocol details a representative procedure for the synthesis of 2-((phenylselanyl)methyl)tetrahydropyran. It serves as a robust starting point that can be adapted for more complex substrates.

Objective: To synthesize a substituted tetrahydropyran via intramolecular selenoetherification of a model homoallylic alcohol.

Materials & Reagents:

  • Pent-4-en-1-ol

  • Phenylselenyl chloride (PhSeCl)

  • Dichloromethane (DCM), anhydrous

  • Pyridine, anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Hexanes and Ethyl Acetate (for chromatography)

  • Round-bottom flasks, magnetic stir bar, syringes, septa

  • Argon or Nitrogen gas supply with manifold

  • Low-temperature bath (e.g., dry ice/acetone, -78 °C)

Workflow Overview:

G prep Preparation (Inert atmosphere, dry glassware) setup Reaction Setup (Dissolve alcohol in DCM, cool to -78 °C) prep->setup addition Reagent Addition (Slow addition of PhSeCl solution) setup->addition monitor Reaction Monitoring (TLC analysis) addition->monitor workup Aqueous Workup (Quench, extract, wash, dry) monitor->workup purify Purification (Silica gel chromatography) workup->purify char Characterization (NMR, MS) purify->char

Figure 2: General Experimental Workflow for Selenoetherification.

Step-by-Step Methodology:

  • Preparation: Ensure all glassware is oven-dried or flame-dried and cooled under a stream of inert gas (Argon or Nitrogen). The reaction should be conducted under an inert atmosphere.

  • Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add pent-4-en-1-ol (1.0 equiv). Dissolve it in anhydrous DCM (to make a ~0.1 M solution). Add anhydrous pyridine (1.2 equiv). Cool the resulting solution to -78 °C using a dry ice/acetone bath.

    • Scientist's Note: Pyridine acts as a mild base to neutralize the HCl generated during the reaction, preventing potential acid-catalyzed side reactions. Cooling to -78 °C is crucial for maximizing diastereoselectivity and minimizing the formation of byproducts.

  • Reagent Addition: In a separate, dry flask, prepare a solution of phenylselenyl chloride (1.1 equiv) in a small amount of anhydrous DCM. Add this solution dropwise to the stirred, cold solution of the alcohol over 15-20 minutes.

    • Scientist's Note: Slow, dropwise addition is critical. It maintains the low temperature and prevents localized high concentrations of the highly reactive PhSeCl, which could lead to undesired intermolecular reactions.

  • Reaction Monitoring: Stir the reaction at -78 °C for 1-3 hours. The progress can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the starting alcohol. Once the starting material is consumed, the reaction is complete.

  • Aqueous Workup: Quench the reaction by adding saturated aqueous NaHCO₃ solution directly to the flask at -78 °C. Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer twice with DCM.

  • Purification and Isolation: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The resulting crude oil is then purified by flash column chromatography on silica gel (typically using a hexanes/ethyl acetate gradient) to yield the pure 2-((phenylselanyl)methyl)tetrahydropyran.

  • Characterization: The structure and purity of the product should be confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Key Parameters and Stereochemical Control

The success and stereochemical outcome of the selenoetherification are highly dependent on several factors. Careful optimization is often required for new substrates.

ParameterInfluence & RationaleTypical Conditions
Selenium Reagent Reactivity varies: PhSeBr > PhSeCl > N-PSS. More reactive reagents may be needed for less nucleophilic olefins but can also lead to more side products.PhSeCl is a common starting point. N-Phenylselenosuccinimide (N-PSS) is a milder, crystalline alternative.
Substrate Structure The geometry of the double bond (E/Z) and pre-existing stereocenters on the carbon chain directly influence the diastereoselectivity of the final product.[3]The anti-addition mechanism allows for predictable stereochemical outcomes based on substrate stereochemistry.
Solvent Non-coordinating solvents like DCM or CHCl₃ are generally preferred as they do not compete with the intramolecular nucleophile.Dichloromethane (DCM), Chloroform (CHCl₃)
Temperature Lower temperatures (-78 °C to 0 °C) generally afford higher diastereoselectivity by favoring the most ordered transition state.-78 °C is standard for achieving high selectivity.
Additives Bases (e.g., pyridine, triethylamine) are used to scavenge acid byproducts.[5][6] Lewis bases can also catalyze the reaction.[7]Pyridine, 2,6-lutidine, K₂CO₃.

Synthetic Utility: Downstream Transformations

The organoselenide product is not merely an endpoint; it is a versatile synthetic intermediate. The carbon-selenium bond provides a handle for numerous powerful transformations.[2]

  • Oxidative Elimination (Syn-Elimination): The most common transformation involves oxidation of the selenide to a selenoxide, typically using H₂O₂ or m-CPBA. The selenoxide readily undergoes a syn-elimination at or below room temperature to form an exocyclic double bond. This two-step sequence is a mild and highly effective method for introducing unsaturation.

  • Reductive Deselenation: The phenylselenyl group can be removed under radical conditions (e.g., Bu₃SnH and AIBN) or with other reducing agents to afford the corresponding saturated methyl-substituted tetrahydropyran.

G cluster_oxidation Oxidative Elimination cluster_reduction Reductive Deselenation start Cyclized Product (2-(Phenylselanylmethyl)tetrahydropyran) oxidation Oxidation (H₂O₂ or m-CPBA) start->oxidation reduction Radical Reduction (Bu₃SnH, AIBN) start->reduction selenoxide Selenoxide Intermediate oxidation->selenoxide elimination Syn-Elimination (Spontaneous) selenoxide->elimination product_alkene Final Product (2-Methylenetetrahydropyran) elimination->product_alkene product_alkane Final Product (2-Methyltetrahydropyran) reduction->product_alkane

Figure 3: Key Downstream Transformations of the Selenide Product.

Troubleshooting

ProblemPotential Cause(s)Suggested Solution(s)
Low or No Yield Inactive selenium reagent; Insufficiently reactive substrate; Water in the reaction.Use a freshly opened or purified selenium reagent. Consider a more reactive reagent (e.g., PhSeBr). Ensure all reagents and solvents are scrupulously dried.
Complex Mixture Reaction run at too high a temperature; Incorrect stoichiometry; Side reactions from acid byproduct.Run the reaction at -78 °C or lower. Re-verify stoichiometry of all reagents. Ensure a suitable base (e.g., pyridine) is present.
Formation of THF byproduct Substrate favors 5-endo cyclization (less common).Re-evaluate substrate structure. This method is generally highly selective for the 6-exo pathway.
Incomplete Reaction Reaction time too short; Insufficient amount of selenium reagent.Monitor carefully by TLC and allow the reaction to proceed to completion. Use a slight excess (1.1-1.2 equiv) of the selenium reagent.

References

  • Rvović, M. D., Divac, V. M., Radenković, N., & Bugarčić, Z. M. (2011). Cyclization of Unsaturated Alcohols. Mild and Efficient Selenocyclization of Pent-4-en-1-ol. Zeitschrift für Naturforschung B, 66(12), 1275–1277. [Link]

  • Yadav, V. K., & Kumar, N. V. (2012). Lewis bases catalyzed asymmetric intramolecular selenium cyclization of unsaturated alcohols. ResearchGate. This reference points to the concept of Lewis base catalysis in selenoetherification. [Link]

  • Bugarčić, Z. M., et al. (2011). Cyclization of Unsaturated Alcohols. Mild and Efficient Selenocyclization of Pent-4-en-1-ol. ResearchGate. [Link]

  • Gruttadauria, M., Aprile, C., Riela, S., & Noto, R. (2001). Highly stereoselective 6-endo selenoetherification and selenolactonization. Steric and electronic effects. Arkivoc, 2001(5), 21-33. [Link]

  • Gruttadauria, M., Aprile, C., Lo Meo, P., Riela, S., & Noto, R. (2002). Stereoselective Synthesis of Substituted Tetrahydropyran Rings via 6-exo and 6-endo Selenoetherification. HETEROCYCLES, 56(1-2), 457. [Link]

  • Goodman, R. M., & Kishi, Y. (2001). Factors Controlling the Intramolecular Selenoetherification of 5-hexen-2,4-diols. Journal of the American Chemical Society. [Link]

  • Denmark, S. E., & Chi, A. (2010). Preparative and Mechanistic Studies toward the Rational Development of Catalytic, Enantioselective Selenoetherification Reactions. Journal of the American Chemical Society, 132(44), 15798–15810. [Link]

  • Denmark, S. E., & Chi, A. (2010). Preparative and Mechanistic Studies Toward the Rational Development of Catalytic, Enantioselective Selenoetherification Reactions. PMC. [Link]

Sources

Method

Application Note: Chiral Resolution of Racemic 2-Methyltetrahydropyran-2-carboxylic Acid

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Methodological Guide Introduction & Mechanistic Rationale Chiral cyclic ethers, particularly tetrahyd...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Methodological Guide

Introduction & Mechanistic Rationale

Chiral cyclic ethers, particularly tetrahydropyran and tetrahydrofuran derivatives, are highly privileged scaffolds in modern drug discovery, frequently appearing in kinase inhibitors (e.g., CDK2 inhibitors) and ion channel modulators[1]. 2-Methyltetrahydropyran-2-carboxylic acid (CAS: 4180-13-6) presents a unique synthetic challenge due to its fully substituted (quaternary) stereocenter at the


-position.

The steric bulk and conformational rigidity imparted by the 2-methyl group heavily influence chiral recognition. Because asymmetric synthesis of quaternary stereocenters often requires complex chiral auxiliaries or expensive transition-metal catalysts, the chiral resolution of the racemate remains one of the most scalable and economically viable pathways for obtaining enantiopure building blocks.

This application note details three field-proven strategies for the chiral resolution of racemic 2-methyltetrahydropyran-2-carboxylic acid:

  • Classical Diastereomeric Salt Formation

  • Enzymatic Kinetic Resolution (EKR)

  • Preparative Chiral Chromatography (HPLC/SFC)

Strategic Workflow Overview

G Racemate Racemic 2-Methyltetrahydropyran- 2-carboxylic acid Method1 Classical Resolution (Diastereomeric Salts) Racemate->Method1 Method2 Enzymatic Kinetic Resolution (Lipase) Racemate->Method2 Method3 Chiral Chromatography (SFC / HPLC) Racemate->Method3 SaltForm Add Chiral Amine (e.g., Quinine) Method1->SaltForm Esterify Methyl Ester Formation Method2->Esterify Screen CSP Screening (OD-H / AD-H) Method3->Screen Cryst Fractional Crystallization SaltForm->Cryst Acidify Acidification & Extraction Cryst->Acidify EnantiomerS (S)-Enantiomer (>99% ee) Acidify->EnantiomerS EnantiomerR (R)-Enantiomer (>99% ee) Acidify->EnantiomerR Hydrolysis Enzymatic Hydrolysis (CAL-B or CRL) Esterify->Hydrolysis Sep Separation of Acid & Unreacted Ester Hydrolysis->Sep Sep->EnantiomerS Sep->EnantiomerR Prep Preparative Elution Screen->Prep Recovery Solvent Evaporation Prep->Recovery Recovery->EnantiomerS Recovery->EnantiomerR

Caption: Workflow of three distinct chiral resolution strategies for racemic 2-methyltetrahydropyran-2-carboxylic acid.

Method 1: Classical Diastereomeric Salt Resolution

Causality & Mechanistic Insight

Classical resolution relies on reacting the racemic acid with an enantiopure chiral amine to form a pair of diastereomeric salts. The 2-methyl group creates a rigid, sterically demanding environment around the carboxylate. When paired with a bulky alkaloid like anhydrous quinine , the resulting crystal lattice energies of the (R)-acid-quinine and (S)-acid-quinine salts differ significantly. Quinine has historically provided almost complete separation for tetrahydropyran-2-carboxylic acid derivatives, whereas smaller amines like phenylethylamine often yield incomplete resolution[2].

Step-by-Step Protocol
  • Salt Formation: Dissolve racemic 2-methyltetrahydropyran-2-carboxylic acid (1.0 equiv, e.g., 0.1 M) and anhydrous quinine (1.0 equiv) in hot methanol (approx. 15-20 volumes)[2].

  • Primary Crystallization: Allow the solution to cool to room temperature slowly over 12 hours, then transfer to 4 °C for an additional 4 hours. Filter the resulting crystals.

  • Fractional Recrystallization: The initial salt is often enriched but not enantiopure. Recrystallize the solid from hot acetone until the optical rotation

    
     and melting point remain constant across consecutive crops[2].
    
  • Acidification & Recovery:

    • Suspend the enantiopure salt in diethyl ether and add 0.1 N HCl until the aqueous layer reaches pH 1-2[2].

    • The chiral amine is protonated and partitions into the aqueous phase, while the resolved free acid partitions into the ether layer.

    • Wash the ether layer with brine, dry over anhydrous

      
      , and evaporate to yield the resolved enantiomer[2].
      
  • Opposite Enantiomer Recovery: Concentrate the mother liquors from the primary crystallization and repeat the acidification process to isolate the acid enriched in the opposite enantiomer[2].

Method 2: Enzymatic Kinetic Resolution (EKR)

Causality & Mechanistic Insight

Enzymatic kinetic resolution exploits the chiral microenvironment of a lipase's active site. Because the free acid is highly polar and can alter the pH of the aqueous buffer (potentially denaturing the enzyme), the racemate is first converted to a methyl or vinyl ester. Lipases such as Candida antarctica Lipase B (CAL-B) or Candida rugosa Lipase (CRL) feature a catalytic triad (Ser-His-Asp) situated in a binding pocket that can distinguish between the (R) and (S) configurations of bulky


-tertiary/quaternary substituted esters[3]. The enzyme selectively hydrolyzes one enantiomer back to the carboxylic acid, leaving the other intact as an ester.

EKR RacEster Racemic Methyl Ester (R/S mixture) Enzyme Lipase (e.g., CAL-B) Aqueous Buffer / Co-solvent RacEster->Enzyme Hydrolysis S_Acid (S)-Carboxylic Acid (Hydrolyzed) Enzyme->S_Acid Fast reaction R_Ester (R)-Methyl Ester (Unreacted) Enzyme->R_Ester Slow/No reaction Sep Liquid-Liquid Extraction (Basic aq. phase vs Organic phase) S_Acid->Sep R_Ester->Sep AqPhase Aqueous Phase (Contains S-Acid Salt) Sep->AqPhase OrgPhase Organic Phase (Contains R-Ester) Sep->OrgPhase

Caption: Enzymatic kinetic resolution pathway utilizing selective lipase-mediated hydrolysis.

Step-by-Step Protocol
  • Esterification: React the racemic acid with diazomethane or methanol/catalytic

    
     to yield the racemic methyl ester[2].
    
  • Enzymatic Hydrolysis: Suspend the racemic ester in a biphasic system consisting of 0.1 M Phosphate Buffer (pH 7.2) and a co-solvent (e.g., 10% v/v MTBE or pentane)[3].

  • Add the immobilized lipase (e.g., Novozym 435 / CAL-B) at 10-20% w/w relative to the substrate.

  • Stir at 30 °C. Monitor the reaction via chiral GC or HPLC. Stop the reaction exactly at ~50% conversion to maximize the enantiomeric excess (ee) of both products.

  • Separation: Filter off the immobilized enzyme. Basify the mixture to pH 9 using saturated

    
    . Extract with ethyl acetate.
    
    • Organic Layer: Contains the unreacted enantiopure methyl ester.

    • Aqueous Layer: Contains the sodium salt of the hydrolyzed enantiopure acid.

  • Isolation: Acidify the aqueous layer to pH 2 with 1M HCl and extract with ethyl acetate to recover the free chiral acid. Saponify the organic layer (unreacted ester) using LiOH/THF/

    
     to obtain the opposite enantiomer.
    

Method 3: Preparative Chiral Chromatography (HPLC/SFC)

Causality & Mechanistic Insight

For rapid access to highly pure enantiomers (>99% ee) without chemical derivatization, preparative chiral chromatography is the gold standard. Polysaccharide-based chiral stationary phases (CSPs), such as Chiralcel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)), provide chiral recognition through hydrogen bonding,


 interactions, and steric inclusion within the polymer's chiral grooves[4].

Critical Insight: Carboxylic acids exhibit severe peak tailing on silica-based CSPs due to partial ionization and secondary interactions with residual silanols. The addition of 0.1% Trifluoroacetic Acid (TFA) to the mobile phase is mandatory. TFA suppresses the ionization of 2-methyltetrahydropyran-2-carboxylic acid, ensuring sharp, symmetrical peaks and maximizing resolution (


)[4].
Step-by-Step Protocol
  • Sample Preparation: Dissolve the racemic acid in the mobile phase (e.g., Hexane/IPA) at a concentration of 50-100 mg/mL. Ensure complete dissolution; filter through a 0.45

    
    m PTFE syringe filter.
    
  • Column Selection: Chiralcel® OD-H or Chiralpak® AD-H (Prep scale: 250 x 20 mm or larger)[4].

  • Mobile Phase: Normal phase system consisting of Hexane : 2-Propanol (90:10 v/v) containing 0.1% TFA[4].

  • Elution: Run under isocratic conditions. Monitor UV absorbance at 210 nm (due to the lack of strong chromophores on the tetrahydropyran ring, low-wavelength UV or ELSD/RID is required).

  • Fraction Collection & Recovery: Collect the baseline-resolved peaks. Immediately evaporate the solvent under reduced pressure at <40 °C to prevent acid-catalyzed degradation or esterification with the alcohol modifier.

Quantitative Data Summary

The following table synthesizes the expected performance metrics for the three resolution methodologies, allowing process chemists to select the optimal route based on scale and purity requirements.

Resolution MethodTypical Yield (Max 50%)Enantiomeric Excess (ee)ScalabilityCost / Resource Intensity
Diastereomeric Salt (Quinine) 15 - 35%85 - 95% (post-recryst.)High (kg scale)Low
Enzymatic Kinetic Resolution 40 - 48%> 95 - 99%Medium to HighMedium (Enzyme cost)
Prep Chiral HPLC / SFC 45 - 49%> 99%Low to MediumHigh (Solvent/CSP cost)

References

  • Synthesis and Resolution of Tetrahydropyran Carboxylic Acids and the Bioevaluation of Their Esters as Cockroach Attractants. tandfonline.com.
  • Technical Support Center: Purification of (S)-Tetrahydro-2H-pyran-2-carboxylic acid. benchchem.com.
  • From Chiral Separation to Asymmetric Synthesis: Route Scouting and Early Process Development of a Chiral Tetrahydrofuran–Pyrazolamine Intermediate of CDK2 Inhibitor RLY-2139. acs.org.
  • Direct Enantioselective and Regioselective Alkylation of β,γ-Unsaturated Carboxylic Acids with Chiral Lithium Amides as Traceless Auxiliaries. escholarship.org.

Sources

Application

Resolving Chirality: A Detailed Application Guide to the Recrystallization of Chiral Carboxylic Acids

Abstract In the landscape of pharmaceutical and fine chemical synthesis, the isolation of single enantiomers is a critical step, as the physiological activity of a chiral molecule can be dramatically different from its m...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

In the landscape of pharmaceutical and fine chemical synthesis, the isolation of single enantiomers is a critical step, as the physiological activity of a chiral molecule can be dramatically different from its mirror image.[1][] This application note provides a comprehensive, in-depth guide to the resolution of chiral carboxylic acids via diastereomeric salt recrystallization. Moving beyond a simple procedural outline, this document delves into the fundamental principles, explains the critical parameters, and provides detailed, field-proven protocols for researchers, scientists, and drug development professionals. The aim is to equip the reader with the necessary expertise to design, execute, and troubleshoot the chiral resolution of carboxylic acids with a high degree of success.

Introduction: The Imperative of Enantiomeric Purity

Chiral molecules, or enantiomers, are non-superimposable mirror images that possess identical physical properties in an achiral environment, making their separation a formidable challenge.[3][4] However, in a chiral biological system, these enantiomers can exhibit vastly different pharmacological, toxicological, and metabolic profiles.[1] Consequently, regulatory agencies worldwide mandate the development of enantiomerically pure drugs. While asymmetric synthesis offers a direct route to a single enantiomer, chiral resolution of a racemic mixture remains a widely practiced and economically viable strategy, particularly in process development and large-scale production.[5][6]

Among the various chiral resolution techniques, diastereomeric salt formation followed by fractional crystallization is a cornerstone method for the separation of acidic and basic racemates.[1][][7] This technique leverages the conversion of a pair of enantiomers into a pair of diastereomers by reaction with a chiral resolving agent.[4][5] Unlike enantiomers, diastereomers possess distinct physical properties, most notably different solubilities, which allows for their separation by conventional crystallization methods.[3][4][7] This guide will focus specifically on the application of this powerful technique to chiral carboxylic acids.

The Principle of Diastereomeric Salt Recrystallization

The resolution of a racemic carboxylic acid, (±)-Acid, using a chiral base, (+)-Base, is predicated on the formation of two diastereomeric salts: [(+)-Acid,(+)-Base] and [(-)-Acid,(+)-Base]. These salts, having different spatial arrangements, will exhibit different crystal packing energies and, consequently, different solubilities in a given solvent.[1][3] This disparity in solubility is the key to their separation.

The general workflow for this process is depicted below:

G Racemic_Acid Racemic Carboxylic Acid (R- and S-enantiomers) Diastereomeric_Salts Mixture of Diastereomeric Salts (R,S-Salt and S,S-Salt) Racemic_Acid->Diastereomeric_Salts Chiral_Base Chiral Resolving Agent (e.g., S-Base) Chiral_Base->Diastereomeric_Salts Solvent Suitable Solvent Solvent->Diastereomeric_Salts Crystallization Fractional Crystallization Diastereomeric_Salts->Crystallization Less_Soluble_Salt Less Soluble Diastereomeric Salt Crystals Crystallization->Less_Soluble_Salt Mother_Liquor Mother Liquor containing More Soluble Diastereomeric Salt Crystallization->Mother_Liquor Filtration Filtration Less_Soluble_Salt->Filtration Liberation Liberation of Enantiomer Less_Soluble_Salt->Liberation Mother_Liquor->Filtration Filtration->Less_Soluble_Salt Pure_Enantiomer Enantiomerically Enriched Carboxylic Acid Liberation->Pure_Enantiomer Recovered_Base Recovered Chiral Base Liberation->Recovered_Base G Start Start Dissolve 1. Dissolve Racemic Acid and Chiral Base in Hot Solvent Start->Dissolve Cool 2. Cool Solution Slowly to Induce Crystallization Dissolve->Cool Isolate 3. Isolate Crystals by Vacuum Filtration Cool->Isolate Wash 4. Wash Crystals with Cold Solvent Isolate->Wash Dry 5. Dry the Diastereomeric Salt Crystals Wash->Dry Liberate 6. Liberate the Free Acid (Acidification) Dry->Liberate Extract 7. Extract the Enriched Carboxylic Acid Liberate->Extract Dry_Final 8. Dry and Concentrate the Organic Solution Extract->Dry_Final Analyze 9. Analyze for Enantiomeric Excess Dry_Final->Analyze End End Analyze->End

Figure 2: Step-by-step experimental workflow for diastereomeric salt recrystallization.

Protocol Details:

  • Salt Formation:

    • In an appropriately sized Erlenmeyer flask, combine the racemic carboxylic acid (1.0 equivalent) and the chiral resolving agent (0.5 - 1.0 equivalent). The use of a sub-stoichiometric amount of the resolving agent can sometimes be advantageous. [7] * Add the chosen solvent and heat the mixture with stirring until all solids have dissolved. If necessary, add a minimal amount of additional hot solvent to achieve complete dissolution. [8]

  • Crystallization:

    • Allow the hot, clear solution to cool slowly to room temperature. Slow cooling is crucial for the formation of well-ordered crystals and to minimize the inclusion of impurities. [8] * To further increase the yield, the flask can be placed in an ice bath or refrigerator after it has reached room temperature.

    • If crystallization does not occur, it may be induced by scratching the inside of the flask with a glass rod at the solvent-air interface or by adding a seed crystal of the desired diastereomeric salt. [7]

  • Isolation and Purification of the Diastereomeric Salt:

    • Collect the precipitated crystals by vacuum filtration using a Büchner funnel. [9] * Wash the crystals with a small amount of cold crystallization solvent to remove any adhering mother liquor which contains the more soluble diastereomeric salt. [10] * Dry the crystals under vacuum to remove residual solvent.

  • Liberation of the Enantiomerically Enriched Carboxylic Acid:

    • Dissolve the dried diastereomeric salt in water.

    • Acidify the aqueous solution with a strong acid (e.g., 2M HCl) to a pH of approximately 1-2. The free carboxylic acid will precipitate out if it is insoluble in water.

    • If the carboxylic acid is water-soluble or does not precipitate completely, extract the aqueous solution with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

    • Combine the organic extracts, wash with brine, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and filter.

    • Remove the solvent under reduced pressure using a rotary evaporator to yield the enantiomerically enriched carboxylic acid.

Analysis of Enantiomeric Excess

The success of the resolution must be quantified by determining the enantiomeric excess (ee) of the final product. [11]The enantiomeric excess is a measure of the purity of the sample with respect to its enantiomers and is defined as:

ee (%) = |([R] - [S]) / ([R] + [S])| x 100

Common Analytical Techniques for Determining Enantiomeric Excess:

TechniquePrincipleAdvantagesDisadvantages
Chiral High-Performance Liquid Chromatography (HPLC) Differential interaction of enantiomers with a chiral stationary phase. [12][13]High accuracy, precision, and sensitivity. [12]Widely applicable.Requires method development for each compound.
Chiral Gas Chromatography (GC) Similar to HPLC but for volatile compounds. [13]High resolution for volatile analytes.Limited to thermally stable and volatile compounds. [14]
Nuclear Magnetic Resonance (NMR) Spectroscopy Use of a chiral solvating or derivatizing agent to induce diastereomeric environments, resulting in different chemical shifts for the enantiomers. [12][13]Rapid and non-destructive. [12]Lower sensitivity compared to chromatography, may require derivatization. [13]
Polarimetry Measures the rotation of plane-polarized light by a chiral sample. [14]Simple and fast.Requires a known specific rotation of the pure enantiomer, can be affected by impurities. [14]

For most applications, chiral HPLC is the gold standard for accurate determination of enantiomeric excess. [13][15]

Troubleshooting

ProblemPotential Cause(s)Suggested Solution(s)
No crystallization occurs. The diastereomeric salt is too soluble in the chosen solvent. The solution is not sufficiently saturated.Try a less polar solvent or a mixed solvent system. Concentrate the solution by evaporating some of the solvent. Try cooling to a lower temperature.
Oiling out occurs. The melting point of the diastereomeric salt is lower than the boiling point of the solvent. The solution is too concentrated.Use a lower boiling point solvent. Dilute the solution with more solvent.
Low yield of crystals. The diastereomeric salt is too soluble in the cold solvent. Insufficient cooling time.Use a different solvent system. Allow for a longer crystallization period at a lower temperature.
Low enantiomeric excess. Poor discrimination in the solubility of the diastereomeric salts. Co-crystallization of both diastereomers. Inefficient washing of the crystals.Screen for a different chiral resolving agent or solvent system. Perform multiple recrystallizations. Ensure the crystals are washed thoroughly with cold solvent.

Conclusion

The resolution of chiral carboxylic acids by diastereomeric salt recrystallization is a powerful and versatile technique that remains highly relevant in both academic and industrial settings. A thorough understanding of the underlying principles and a systematic approach to the optimization of key parameters, particularly the choice of the resolving agent and the solvent, are essential for success. This guide provides a comprehensive framework to enable researchers to confidently develop and execute robust and efficient chiral resolution protocols.

References

  • Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution. (2025, March 15). Vertex AI Search.
  • Chiral resolution - Wikipedia. (n.d.). Wikipedia.
  • Identifying a diastereomeric salt for a challenging chiral resolution. (n.d.). Unchained Labs.
  • Chiral Resolution and Separation Services. (n.d.). BOC Sciences.
  • Resolution (Separation) of Enantiomers. (2020, May 30). Chemistry LibreTexts.
  • Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution. (2023, April 17). Chemical Communications (RSC Publishing). DOI:10.1039/D3CC01352A.
  • A Researcher's Guide to Analytical Methods for Determining Enantiomeric Excess. (n.d.). Benchchem.
  • Resolution (Separation) of Enantiomers. (2022, July 11). Chemistry LibreTexts.
  • Chiral Resolution with and without Resolving Agents. (2025, March 11). Pharmaceutical Technology.
  • Strategies for chiral separation: from racemate to enantiomer. (2023, September 27). Chemical Science (RSC Publishing). DOI:10.1039/D3SC01630G.
  • Recrystallization. (n.d.). University of California, Los Angeles.
  • Part 7: Analytical Techniques for Stereochemistry. (2025, September 21). Chiralpedia.
  • Application Notes and Protocols for Diastereomeric Salt Formation and Crystallization in Chiral Resolution. (n.d.). Benchchem.
  • Determination of enantiomeric excess. (n.d.). University of Bristol.
  • Finding the best solvent for recrystallisation student sheet. (2021, September). Royal Society of Chemistry.
  • Chiral Bimolecular Crystallization of Tryptamine and Achiral Carboxylic Acids. (1999). The Journal of Organic Chemistry - ACS Publications.
  • High-Throughput Classical Chiral Resolution Screening of Synthetic Intermediates: Effects of Resolving Agents, Crystallization Solvents, and Other Factors. (2020, August 20). Organic Process Research & Development - ACS Publications.
  • Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. (n.d.). TCI Chemicals.
  • 3.3C: Determining Which Solvent to Use. (2022, April 07). Chemistry LibreTexts.
  • Recrystallization and Crystallization. (n.d.). University of Rochester.
  • Optical Purity and Enantiomeric Excess. (2017, February 24). Master Organic Chemistry.
  • Important Chemistry Tips-Solvents choose for recrystallization-Part4. (2022, July 08). YouTube.
  • Recrystallization1. (n.d.). California State University, Northridge.
  • Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2011, November 18). Wiley Online Library.
  • Recrystallization. (2023, January 29). Chemistry LibreTexts.

Sources

Method

Application Note: Chiral HPLC and SFC Method Development for Tetrahydropyran Carboxylic Acids

Abstract The tetrahydropyran (THP) moiety is a prevalent structural motif in numerous pharmaceutical compounds, and the stereochemistry of substituents, such as carboxylic acids, is critical to biological activity and sa...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The tetrahydropyran (THP) moiety is a prevalent structural motif in numerous pharmaceutical compounds, and the stereochemistry of substituents, such as carboxylic acids, is critical to biological activity and safety. Developing robust and efficient analytical methods for the enantioseparation of chiral tetrahydropyran carboxylic acids is therefore a crucial task in drug discovery and quality control. This guide provides a comprehensive, field-proven strategy for developing chiral separation methods using both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC). We will explore the foundational principles of chiral recognition for acidic analytes, detail a systematic workflow from stationary phase screening to mobile phase optimization, and provide actionable protocols and troubleshooting advice for researchers.

Introduction: The Significance of Chiral THP Carboxylic Acids

The tetrahydropyran ring is a privileged scaffold in medicinal chemistry, valued for its favorable metabolic stability and its ability to engage in hydrogen bonding as an acceptor. When substituted with a carboxylic acid, the resulting molecule often exhibits critical interactions with biological targets. As with most chiral drugs, the individual enantiomers of a tetrahydropyran carboxylic acid can have vastly different pharmacological, toxicological, and pharmacokinetic profiles.[1] Consequently, regulatory agencies mandate the separation and independent evaluation of enantiomers, making reliable chiral chromatography an indispensable tool.[2] This document serves as a detailed protocol for navigating the complexities of chiral method development for this specific and important class of compounds.

Part 1: Foundational Principles for Separating Acidic Enantiomers

Achieving chiral separation relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and the chiral stationary phase (CSP).[3] The differential stability of these complexes leads to different retention times and, thus, separation. For acidic analytes like tetrahydropyran carboxylic acids, the key is to control the ionization state of the carboxylic acid group to promote the necessary interactions.

Chiral Recognition Mechanisms & The Role of Ionization

The primary interactions governing chiral recognition on common CSPs include hydrogen bonding, π-π stacking, dipole-dipole interactions, and steric hindrance. For carboxylic acids, the most critical factor is the protonation state of the acid moiety.

  • In Normal Phase (NP) and Polar Organic (POM) modes, the goal is to keep the carboxylic acid in its neutral, protonated form (–COOH). This is achieved by adding a small amount of an acidic modifier (e.g., trifluoroacetic acid, formic acid) to the mobile phase.[4] This enhances hydrogen bonding interactions with the CSP and prevents peak tailing associated with uncontrolled ionization.

  • In Anion-Exchange (AX) mode, the opposite is true. The method relies on an ionic exchange mechanism between a negatively charged (deprotonated) analyte (–COO⁻) and a positively charged CSP.[5] This requires a mobile phase pH that ensures the analyte is anionic.[5]

Recommended Chiral Stationary Phases (CSPs)

While numerous CSPs exist, experience shows that a select few classes are highly effective for acidic compounds.[2][6]

  • Polysaccharide-Based CSPs: These are the most widely used columns for chiral separations, with a success rate exceeding 80%.[7] They consist of cellulose or amylose derivatives coated or immobilized on a silica support.[8]

    • Coated Polysaccharide Phases: (e.g., Daicel CHIRALCEL® OD-H, CHIRALPAK® AD-H). These are workhorse columns but have limitations on the types of solvents that can be used, as strong solvents can damage the coated phase.[8]

    • Immobilized Polysaccharide Phases: (e.g., Daicel CHIRALPAK® IA/IB/IC/ID/IE/IF, Phenomenex Lux® i-Cellulose-5). The polysaccharide is covalently bonded to the silica, providing universal solvent compatibility.[8][9] This allows for the use of a wider range of solvents (like dichloromethane, THF, and ethyl acetate), which can unlock unique selectivities and improve analyte solubility.[10][11]

  • Anion-Exchange CSPs: (e.g., Daicel CHIRALPAK® QN-AX, QD-AX). These columns are specifically designed for acidic compounds and operate based on an ion-exchange mechanism.[5][7] The chiral selectors are based on quinine (QN) and quinidine (QD) alkaloids. They are highly effective but require specific mobile phase conditions to facilitate the ionic interaction.[5]

  • Pirkle-Type CSPs: (e.g., Phenomenex Chirex® 3001). These "brush-type" phases can also be effective for carboxylic acids, often after derivatization, but polysaccharide phases are generally the first choice for screening.[12][13]

Part 2: A Strategic Workflow for Method Development

A systematic screening approach is the most efficient path to a successful and robust chiral separation.[1][3] Simply relying on past experience is often ineffective due to the complex and specific nature of chiral interactions.[14] The workflow below outlines a logical progression from initial screening to final optimization for both HPLC and SFC.

G cluster_0 Phase 1: Preparation & Screening cluster_1 Phase 2: Optimization cluster_2 Phase 3: Finalization Analyte Analyte Characterization (pKa, Solubility) SamplePrep Sample Preparation (1 mg/mL in mobile phase) Analyte->SamplePrep Screening CSP & Mode Screening (HPLC & SFC) SamplePrep->Screening Review Review Screening Data (Select promising conditions) Screening->Review MobilePhase Mobile Phase Optimization (% Modifier, Additive Type/Conc.) Review->MobilePhase TempFlow Temperature & Flow Rate Fine-Tuning MobilePhase->TempFlow SystemSuit System Suitability Check (Rs > 1.5, Tailing < 1.5) TempFlow->SystemSuit Validation Method Validation (ICH/USP Guidelines) SystemSuit->Validation

Caption: Strategic workflow for chiral method development.

Step 1: Analyte Characterization and Sample Preparation

Before beginning, understand the analyte's properties. Confirm its solubility in common HPLC solvents (Hexane, Isopropanol, Ethanol, Methanol, Acetonitrile). For initial screening, prepare a stock solution of the racemic tetrahydropyran carboxylic acid at approximately 1 mg/mL.[15] The dissolution solvent should be weak enough not to cause peak distortion upon injection; ideally, it's the initial mobile phase itself. Filter the sample through a 0.45 µm filter.

Step 2: Initial CSP and Mode Screening (HPLC & SFC)

The goal of screening is to identify the best combination of stationary phase and mobile phase mode (Normal Phase, Polar Organic, Reversed Phase).[3] Supercritical Fluid Chromatography (SFC) should be screened in parallel with HPLC. SFC often provides faster separations and uses less organic solvent, making it a "greener" and highly efficient alternative.[][17]

  • Why Screen Both HPLC and SFC? Selectivity between the two techniques can be complementary. A separation that is difficult in HPLC may be straightforward in SFC, and vice-versa.[18] SFC uses supercritical CO₂ as the main mobile phase, which has properties between a liquid and a gas, leading to low viscosity and high diffusivity for fast, high-efficiency separations.[19][20]

Step 3: Mobile Phase Optimization

Once promising "hits" are identified from the screening phase, the next step is to optimize the mobile phase to achieve baseline resolution (Rs > 1.5).

  • Modifier Percentage: Adjust the percentage of the polar modifier (e.g., isopropanol in hexane for NP, or methanol in CO₂ for SFC) in small increments (e.g., 2-5%). Decreasing the modifier strength generally increases retention and can improve resolution, but also lengthens analysis time.

  • Additive Type and Concentration: The choice and concentration of the acidic additive are crucial.[1] Compare trifluoroacetic acid (TFA), formic acid (FA), and acetic acid (AA), typically at concentrations from 0.1% to 0.5%.[4] The additive suppresses analyte ionization, minimizes peak tailing, and can significantly impact selectivity.[21][22]

Step 4: Final Method Refinement and System Suitability

With a good separation achieved, perform final fine-tuning.

  • Temperature: Temperature can have a profound effect on chiral separations.[21] Lower temperatures often enhance the subtle interactions responsible for chiral recognition, increasing selectivity.[23] Conversely, higher temperatures can improve peak efficiency. It is essential to evaluate a range (e.g., 15°C to 40°C) to find the optimum.

  • Flow Rate: Adjust the flow rate to balance analysis time and resolution.

  • System Suitability: Before formal validation, confirm that the method meets system suitability criteria, typically including a resolution (Rs) > 1.5, a tailing factor between 0.8 and 1.5, and acceptable precision upon replicate injections.[24]

Part 3: Detailed Protocols & Experimental Conditions

The following tables provide concrete starting points for your screening experiments. A set of 3-5 immobilized polysaccharide columns is an excellent starting point for broad selectivity coverage.[11]

Protocol 1: HPLC Screening Protocol for Tetrahydropyran Carboxylic Acids

Instrumentation: Standard HPLC or UHPLC system with UV detector. Columns to Screen:

  • CHIRALPAK® IA or Lux i-Cellulose-5 (Amylose-based)

  • CHIRALPAK® IB or Lux Cellulose-1 (Cellulose-based)

  • CHIRALPAK® IC (Cellulose-based, unique selectivity) Sample Concentration: 1.0 mg/mL Injection Volume: 5 µL Column Temperature: 25 °C Flow Rate: 1.0 mL/min

Screening Mode Mobile Phase System (v/v) Rationale & Key Interactions
Normal Phase (NP) A: n-Hexane / Isopropanol (90/10) + 0.1% TFAB: n-Hexane / Ethanol (90/10) + 0.1% TFAStandard starting point. Promotes H-bonding and dipole interactions. TFA suppresses ionization.
Polar Organic (PO) C: Methanol + 0.1% TFAD: Acetonitrile + 0.1% TFAFor more polar analytes. Relies on H-bonding and dipole interactions in a polar environment.
Reversed-Phase (RP) E: Acetonitrile / H₂O (50/50) + 0.1% FAF: Methanol / H₂O (50/50) + 0.1% FAUsed with immobilized phases. Combines hydrophobic interactions with chiral recognition. Use FA for MS-compatibility.[25]
Table 1: HPLC Screening Conditions.
Protocol 2: SFC Screening Protocol for Tetrahydropyran Carboxylic Acids

SFC is highly recommended for chiral separations due to its speed and efficiency.[20] Instrumentation: Analytical SFC system with UV detector and back-pressure regulator. Columns to Screen: Same set as HPLC screening. Sample Concentration: 1.0 mg/mL Injection Volume: 5 µL Column Temperature: 40 °C Outlet Pressure: 150 bar[5] Flow Rate: 3.0 mL/min[5]

Screening Condition Mobile Phase System Rationale & Key Interactions
Primary Screen A: CO₂ / Methanol (80/20) + 0.1% TFAB: CO₂ / Ethanol (80/20) + 0.1% TFAMethanol is a versatile co-solvent.[5] The mild acidity of CO₂ helps, but an acidic additive is still recommended for robust performance.[5]
Alternative Co-solvents C: CO₂ / Isopropanol (80/20) + 0.1% TFAD: CO₂ / Acetonitrile (80/20) + 0.1% TFADifferent co-solvents can alter selectivity by changing the polarity and interaction profile of the mobile phase.
Table 2: SFC Screening Conditions.
Protocol 3: Mobile Phase Additive Optimization

This protocol should be applied to the most promising conditions identified in the screening phase. Objective: To improve peak shape and resolution by evaluating different acidic additives. Procedure:

  • Using the best CSP/Mobile Phase combination from the screening, prepare three mobile phases.

  • Mobile Phase 1: with 0.1% TFA.

  • Mobile Phase 2: with 0.1% Formic Acid.

  • Mobile Phase 3: with 0.1% Acetic Acid.

  • Inject the sample under each condition and compare the resolution (Rs), peak tailing factor (T), and retention times. Select the additive that provides the best overall chromatography.

Caption: Workflow for acidic additive optimization.

Part 4: Data Interpretation and Troubleshooting

Interpreting Screening Results

After the initial screen, you may have several potential hits. Prioritize conditions that show:

  • Any sign of peak splitting or asymmetry: Even if not baseline resolved, this indicates chiral recognition is occurring and can be optimized.

  • Reasonable retention: Peaks that elute too early (near the void volume) or too late are difficult to work with.

  • Good peak shape: Symmetrical peaks are easier to integrate accurately.

Common Problems and Solutions
Problem Potential Cause(s) Recommended Solution(s)
No Separation / Single Peak 1. Inappropriate CSP/mobile phase combination. 2. Analyte is not chiral or is racemic.1. Continue screening with different columns and mobile phase modes. 2. Confirm the sample's chirality.
Poor Resolution (Rs < 1.5) 1. Mobile phase is too strong. 2. Suboptimal temperature. 3. Incorrect additive.1. Decrease the percentage of the organic modifier (e.g., from 10% to 5% IPA).[21] 2. Optimize temperature; try decreasing in 5°C increments.[21] 3. Perform the additive optimization protocol.
Peak Tailing 1. Undesired ionic interactions with residual silanols on silica. 2. Insufficient acidic additive concentration. 3. Column overload.1. Ensure sufficient acidic additive (0.1% or more) is used to suppress silanol activity.[21] 2. Increase additive concentration slightly (e.g., to 0.2%). 3. Dilute the sample (e.g., 1:10) and re-inject.[21]
Peak Elution Order Reversal 1. Change in temperature. 2. Change in mobile phase composition or additive.This is a known phenomenon in chiral chromatography.[1] It is not necessarily a problem, but it must be documented and controlled for method robustness.
Table 3: Troubleshooting Guide for Chiral Separations of Acidic Compounds.

Conclusion

Developing a chiral separation method for tetrahydropyran carboxylic acids is a systematic process that relies on a foundational understanding of chiral recognition principles and a structured experimental approach. By leveraging the power of modern immobilized polysaccharide and specialized anion-exchange stationary phases, and by screening across both HPLC and SFC platforms, researchers can significantly increase the probability of success. The critical parameter for this class of compounds is the careful control of the analyte's ionization state through the use of acidic mobile phase additives, which is key to achieving sharp, well-resolved peaks. The protocols and strategies outlined in this guide provide a robust framework for developing and optimizing reliable, high-performance chiral separation methods essential for the advancement of pharmaceutical research and development.

References

  • Daicel Chiral Technologies. (n.d.). Enantiomer separation of acidic compounds.
  • Phenomenex. (n.d.). Chirex 3001 HPLC Columns for Enantiomer Separation. Retrieved from [Link]

  • Phenomenex. (n.d.). Chiral HPLC Column. Retrieved from [Link]

  • Phenomenex. (n.d.). Chirex Pirkle-brush concept Chiral LC columns. Retrieved from [Link]

  • Phenomenex. (n.d.). Chirex 3014 HPLC Columns for Chiral Analysis. Retrieved from [Link]

  • Phenomenex. (n.d.). Chiral separations are extremely important to the pharmaceutical and. Retrieved from [Link]

  • Dhandapani, R., & Tackett, B. (2023, January 19). Playing with Selectivity for Optimal Chiral Separation. LCGC International. Retrieved from [Link]

  • Dong, M. W. (2022, April 15). System Suitability and Validation for Chiral Purity Assays of Drug Substances. LCGC North America. Retrieved from [Link]

  • HPLC. (n.d.). Study on the Variation in Optimal Conditions for Chiral SFC Separations Using Different Polysaccharide Based Stationary Phases. Retrieved from [Link]

  • Singh, G., et al. (2021). The effect of mobile phase composition on the chiral separation of compounds. ResearchGate. Retrieved from [Link]

  • Bioanalysis Zone. (n.d.). Chiral HPLC Column Selection and Method Development Guide. Retrieved from [Link]

  • Daicel Chiral Technologies. (2021, March 14). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Retrieved from [Link]

  • Velocity Scientific Solutions. (n.d.). Daicel Chiral HPLC Catalogue. Retrieved from [Link]

  • Franco, P., & Zhang, T. (2025, March 13). Polysaccharide-Based Chiral Chromatography Media in HPLC and SFC. LCGC International. Retrieved from [Link]

  • HPLC. (n.d.). CHIRALPAK Immobilized Columns. Retrieved from [Link]

  • Wikipedia. (n.d.). Supercritical fluid chromatography. Retrieved from [Link]

  • Daicel Chiral Technologies. (n.d.). Daicel Polysaccharide Stationary Phases. Retrieved from [Link]

  • Zhang, T., et al. (2012). Enantiomer separation of acidic compounds Using Daicel CHIRALPAK QN-AX and QD-AX columns and the Agilent 1260 Infinity Analytical SFC System. ResearchGate. Retrieved from [Link]

  • Element Lab Solutions. (n.d.). Reliable, High Quality Separations Chiral Chromatography. Retrieved from [Link]

  • Chromatography Today. (2020, May 20). Trouble with chiral separations. Retrieved from [Link]

  • Amoss, C., et al. (n.d.). CHIRALPAK® IC™ - An Immobilized Polysaccharide Chiral Stationary Phase with a Unique Chiral Selector. LCGC International. Retrieved from [Link]

  • Wang, Y., & Wenslow, R. M. (2002). Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column. ResearchGate. Retrieved from [Link]

  • Chankvetadze, B. (2012). Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview. PubMed. Retrieved from [Link]

  • Zhang, T. (n.d.). Method development with CHIRALPAK® IA. HPLC. Retrieved from [Link]

  • Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development. Retrieved from [Link]

  • Agilent. (2023, July 25). It Isn't Always The Column: Troubleshooting Your HPLC Separation. Retrieved from [Link]

  • I.B.S. Analytical. (n.d.). Chiral HPLC Method Development. Retrieved from [Link]

  • Element Lab Solutions. (n.d.). HPLC Chiral Columns. Retrieved from [Link]

  • Welch, C. J., et al. (2012). Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification. ResearchGate. Retrieved from [Link]

  • Selvita. (2024, September 19). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Retrieved from [Link]

  • De Klerck, K., et al. (2022, March 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC Europe. Retrieved from [Link]

Sources

Application

Derivatization of (2S)-2-methyltetrahydropyran-2-carboxylic acid for Robust Gas Chromatography-Mass Spectrometry Analysis

An Application Guide and Protocol Abstract This technical guide provides a comprehensive framework for the derivatization of (2S)-2-methyltetrahydropyran-2-carboxylic acid, a chiral cyclic ether carboxylic acid of intere...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide and Protocol

Abstract

This technical guide provides a comprehensive framework for the derivatization of (2S)-2-methyltetrahydropyran-2-carboxylic acid, a chiral cyclic ether carboxylic acid of interest in pharmaceutical and metabolic research. Direct analysis of this compound by gas chromatography (GC) is challenging due to its high polarity and low volatility, which lead to poor chromatographic peak shape and low sensitivity.[1][2][3] This application note details two robust derivatization protocols designed to overcome these analytical hurdles: a silylation method for quantitative analysis and a chiral esterification method for enantiomeric resolution on a standard achiral column. The causality behind experimental choices, detailed step-by-step protocols, and guidelines for data interpretation are provided for researchers, scientists, and drug development professionals.

The Analytical Challenge: Why Derivatize?

(2S)-2-methyltetrahydropyran-2-carboxylic acid possesses two key structural features that complicate its direct analysis by GC: a polar carboxylic acid group and a stereocenter.

  • Polarity and Volatility: The carboxylic acid moiety (-COOH) contains an active hydrogen atom, making the molecule highly polar and prone to hydrogen bonding.[4] This results in a low vapor pressure (low volatility) and poor thermal stability, making it unsuitable for direct injection into a hot GC inlet, where it can degrade or exhibit poor chromatographic behavior such as broad, tailing peaks.[1][5] Derivatization chemically modifies the -COOH group, replacing the active hydrogen with a nonpolar group to increase volatility and thermal stability.[2][6]

  • Chirality: As a chiral molecule, the analysis often requires not just quantification of the total amount but also the determination of its enantiomeric purity or enantiomeric excess (e.e.). Enantiomers possess identical physical and chemical properties in an achiral environment, meaning they will co-elute on standard (achiral) GC columns. To separate them, one must either use a specialized and often more expensive chiral stationary phase or convert the enantiomers into diastereomers using a chiral derivatizing agent.[7][8][9] Diastereomers have different physical properties and can be readily separated on conventional achiral columns.[8]

This guide presents solutions for both total quantification (achiral derivatization) and enantiomeric separation (chiral derivatization).

Strategic Selection of Derivatization Reagents

The choice of derivatization reagent is dictated by the analytical goal. We will explore two primary, field-proven strategies: silylation and chiral esterification.

Silylation for Total Quantification

Silylation is arguably the most common and versatile derivatization technique in GC.[2] It involves replacing the active hydrogen of the carboxylic acid with a trimethylsilyl (TMS) group.[6]

  • Mechanism & Rationale: Reagents like N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are powerful TMS donors.[10] They react with the carboxylic acid to form a TMS ester. This transformation effectively masks the polar hydroxyl group, drastically reducing hydrogen bonding and increasing the molecule's volatility and stability.[11] The by-products of MSTFA are N-methyltrifluoroacetamide and TMS-fluoride, which are highly volatile and typically elute with the solvent front, ensuring a clean chromatogram.[10][12]

Chiral Esterification for Enantiomeric Resolution

To determine the enantiomeric composition, we form diastereomers by reacting the carboxylic acid with a chiral alcohol.

  • Mechanism & Rationale: By reacting the racemic or enantiomerically-enriched carboxylic acid with a single, pure enantiomer of a chiral alcohol (e.g., (R)-(-)-2-Butanol or (-)-Menthol) in the presence of an esterification catalyst, we form a mixture of diastereomeric esters. For instance, reacting an (R/S) acid mix with an (R)-alcohol yields (R,R) and (S,R) diastereomeric esters. These diastereomers now have distinct physical properties and will exhibit different retention times on a standard achiral GC column, allowing for their separation and quantification.[8]

Table 1: Comparison of Featured Derivatization Strategies
FeatureSilylation (with MSTFA)Chiral Esterification (with (-)-Menthol)
Primary Goal Total quantification of the analyte.Determination of enantiomeric ratio/excess.
Reagent Type AchiralChiral
Derivative Formed Trimethylsilyl (TMS) esterDiastereomeric menthyl esters
Key Advantage Fast, nearly quantitative reaction with volatile, non-interfering by-products.[12][13]Enables separation of enantiomers on a standard achiral GC column.[2][7]
Consideration Derivatives are sensitive to moisture and can hydrolyze back to the parent acid.[2][6]Reaction may require a catalyst and longer reaction times. The chiral purity of the derivatizing agent is critical.
GC Column Standard achiral column (e.g., DB-5ms, HP-1ms).Standard achiral column (e.g., DB-5ms, HP-1ms).

Experimental Workflows & Protocols

The following diagram illustrates the general workflow for sample analysis.

G cluster_prep Sample Preparation cluster_deriv Derivatization cluster_analysis Analysis & Interpretation A Analyte Sample ((2S)-2-methyltetrahydropyran-2-carboxylic acid) B Solvent Evaporation (if in aqueous/polar solvent) A->B C Add Anhydrous Solvent & Derivatization Reagent B->C D Incubate (Heat as required) C->D E GC-MS Injection & Separation D->E F Mass Spectrometry Detection & Identification E->F G Data Analysis (Quantification / e.e. Calculation) F->G

Caption: General experimental workflow for derivatization and GC-MS analysis.

Protocol 1: Silylation for Total Quantification using MSTFA

This protocol is designed for the accurate quantification of total (2S)-2-methyltetrahydropyran-2-carboxylic acid.

Causality: MSTFA is chosen for its high reactivity and the volatility of its byproducts, which minimizes chromatographic interference.[12][13] Anhydrous conditions are critical as silylating reagents and their TMS derivatives are readily hydrolyzed by water, which would lead to incomplete derivatization and inaccurate results.[2][6]

Materials:

  • N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

  • Anhydrous Pyridine or Acetonitrile (as solvent)

  • Reacti-Vials™ or other suitable glass reaction vials with PTFE-lined caps

  • Microsyringes

  • Heating block or oven

  • Nitrogen gas line for drying

Procedure:

  • Sample Preparation: Place 1-5 mg of the dried sample or a solution containing the analyte into a reaction vial. If the sample is in a volatile solvent, evaporate it to dryness under a gentle stream of nitrogen. It is crucial to ensure the sample is free of water.

  • Reagent Addition: Add 100 µL of anhydrous pyridine (or acetonitrile) to dissolve the sample residue.

  • Silylation: Add 100 µL of MSTFA to the vial. For sterically hindered acids, a formulation of MSTFA + 1% TMCS can be used to catalyze the reaction and increase its rate.[10][11][14]

  • Reaction: Tightly cap the vial and heat at 70°C for 45 minutes.[6]

  • Cooling & Analysis: Allow the vial to cool to room temperature. The sample is now ready for GC-MS analysis. An aliquot (typically 1 µL) can be directly injected.

  • Quality Control:

    • Reagent Blank: Prepare a blank sample containing only the solvent and MSTFA to identify any potential interferences from the reagents.

    • Completeness Check: In the resulting mass spectrum of the derivatized analyte, look for the absence of the molecular ion of the underivatized acid and the presence of the characteristic M-15 (loss of a methyl group from the TMS moiety) fragment of the TMS ester.

Caption: Silylation of a carboxylic acid using MSTFA to form a volatile TMS ester.

Protocol 2: Chiral Derivatization for Enantiomeric Analysis

This protocol creates diastereomeric esters for the separation and quantification of enantiomers on an achiral GC column. We will use (-)-Menthol as the chiral auxiliary.

Causality: (-)-Menthol is a commercially available, enantiomerically pure chiral alcohol. The esterification reaction is catalyzed by an acid to protonate the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[4] The formation of two distinct diastereomers ((2S, 1R, 2S, 5R)-menthyl ester and (2R, 1R, 2S, 5R)-menthyl ester if starting with a racemic mixture) allows for chromatographic separation.

Materials:

  • (-)-Menthol (enantiomerically pure)

  • Dicyclohexylcarbodiimide (DCC) or other suitable coupling agent

  • 4-(Dimethylamino)pyridine (DMAP) (catalyst)

  • Anhydrous Dichloromethane (DCM) (solvent)

  • Reacti-Vials™ or other suitable glass reaction vials with PTFE-lined caps

  • Heating block or magnetic stirrer

Procedure:

  • Sample Preparation: Place approximately 1 mg of the carboxylic acid sample into a reaction vial. Ensure the sample is anhydrous.

  • Reagent Preparation: In the vial, dissolve the acid in 500 µL of anhydrous DCM.

  • Addition of Chiral Alcohol: Add a slight molar excess (approx. 1.2 equivalents) of (-)-Menthol to the solution.

  • Catalyst & Coupling Agent: Add a catalytic amount of DMAP (approx. 0.1 equivalents). Then, add 1.1 equivalents of DCC. DCC will facilitate the esterification and form a dicyclohexylurea (DCU) precipitate.

  • Reaction: Cap the vial and stir the mixture at room temperature for 4-6 hours, or until the reaction is complete (can be monitored by TLC or a preliminary GC-MS run).

  • Work-up: After the reaction, the DCU precipitate can be removed by filtration or centrifugation. The supernatant contains the diastereomeric esters.

  • Analysis: The solution can be directly injected into the GC-MS.

  • Quality Control:

    • Racemic Standard: Derivatize a known racemic standard of the analyte to confirm the separation of the two diastereomeric peaks and establish their retention times. This is crucial for peak identification.

    • Enantiomeric Purity of Reagent: The accuracy of the e.e. calculation is directly dependent on the enantiomeric purity of the (-)-Menthol used. Use a reagent with the highest available purity.

Analytical Method Parameters & Data Interpretation

Table 2: Suggested GC-MS Parameters
ParameterSettingRationale
GC System Gas Chromatograph with Mass Spectrometric Detector (e.g., Agilent 7890/5977)Provides both separation and structural information for confident peak identification.
Column 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms, HP-5ms, VF-5ms)A standard, nonpolar column suitable for a wide range of derivatized compounds.
Inlet Temp. 250°CEnsures rapid volatilization of the derivatized analyte without thermal degradation.
Injection Mode Split (e.g., 20:1 ratio)Prevents column overloading and ensures sharp peaks.
Carrier Gas Helium, constant flow at 1.2 mL/minInert carrier gas providing good chromatographic efficiency.
Oven Program Start at 80°C, hold for 2 min, ramp at 10°C/min to 280°C, hold for 5 min.This is a starting point; the program must be optimized to ensure baseline separation of diastereomers (Protocol 2) or separation from matrix components.
MS Source Temp. 230°CStandard temperature for electron ionization.
MS Quad Temp. 150°CStandard temperature for the quadrupole mass filter.
Ionization Mode Electron Ionization (EI) at 70 eVProvides reproducible fragmentation patterns for library matching and structural confirmation.
Scan Range m/z 40-550A wide enough range to capture the molecular ions and key fragments of the derivatives.
Data Interpretation
  • For Protocol 1 (Silylation): Identify the peak corresponding to the TMS-ester of 2-methyltetrahydropyran-2-carboxylic acid based on its retention time and mass spectrum. The mass spectrum will likely show a characteristic neutral loss of 15 Da (M-15, loss of CH₃) and other fragments related to the TMS group (m/z 73) and the parent molecule. Quantification is performed by integrating the peak area and comparing it against a calibration curve prepared from derivatized standards.

  • For Protocol 2 (Chiral Esterification): The chromatogram should show two distinct, baseline-separated peaks corresponding to the two diastereomers.

    • Identify the peaks based on the analysis of a derivatized racemic standard.

    • Calculate the enantiomeric excess (e.e.) using the areas of the two peaks (Area1 and Area2): e.e. (%) = |(Area1 - Area2) / (Area1 + Area2)| * 100

References

  • Acids: Derivatization for GC Analysis. (n.d.). St.
  • Chiral Derivatization Reagents/Solvents. (n.d.). Regis Technologies.
  • Chiral Derivatiz
  • Derivatization reagents for GC. (n.d.). Macherey-Nagel.
  • Silylation Reagents. (n.d.). Thermo Fisher Scientific.
  • Why Use GC Derivatization Reagents. (2025, October 15). Chrom Tech, Inc.
  • Rapid On-Column Esterification and Separation of Carboxylic Acids in Petroleum Fractions. (2024, June 10).
  • A rapid and simple method for the esterification of fatty acids and steroid carboxylic acids prior to gas-liquid chrom
  • Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. (2019, July 23). AOCS.
  • Proline Derivatization and Enantioresolution by Chiral GC. (n.d.). Sigma-Aldrich.
  • Extraction, purification, methylation and GC-MS analysis of short-chain carboxylic acids for metabolic flux analysis. (2016, August 15). PubMed.
  • Derivatization Reactions and Reagents for Gas Chromatography Analysis. (2012, March 21). SciSpace.
  • Guide to Derivatization Reagents for GC. (n.d.). LabRulez GCMS.
  • The Use of Derivatization Reagents for Gas Chrom
  • GC Derivatization Reagents. (n.d.). Tokyo Chemical Industry.
  • Derivatization Reagents - For Selective Response and Detection in Complex Matrices. (n.d.).
  • A Technical Guide to (-)
  • Derivatization of Fatty acids to FAMEs. (n.d.). Sigma-Aldrich.
  • Application Note: Trimethylsilyl Derivatization of Carboxylic Acids for GC-MS Analysis using BSTFA. (n.d.). Benchchem.
  • GC Derivatiz
  • Determination of short-chain carboxylic acids and non-targeted analysis of water samples treated by wet air oxidation using gas chromatography-mass spectrometry. (2021, August 30). PubMed.
  • Chemometrics-Based TLC and GC-MS for Small Molecule Analysis: A Practical Guide. (2018, November 5). IntechOpen.
  • Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. (n.d.).
  • Protocol for Methyl ChloroFormate (MCF) Derivatisation of Extracted Metabolites from Marine Bivalve Tissues. (n.d.).
  • Enantioselective Synthesis of α,β,α'-Trisubstituted Cyclic Ethers. (n.d.).
  • A Comparative Guide to Derivatization Reagents for Carboxylic Acid Analysis by HPLC. (n.d.). Benchchem.
  • Catalytic enantioselective oxidative coupling of saturated ethers with carboxylic acid derivatives. (2025, November 23).
  • Enantioselective Synthesis of 2-Carboxy Cyclic Ethers. (2011, January 19). Synfacts.
  • Derivatization of chiral carboxylic acids with (S)-anabasine for increasing detectability and enantiomeric separation in LC/ESI-MS/MS. (2012, November 15). PubMed.
  • A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids. (n.d.). Springer Link.
  • Analysis of Short-Chain Fatty Acids in Biological Samples Using GC-MS. (2023, March 1). Shimadzu.
  • Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silyl
  • Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis. (n.d.). Lietuvos mokslų akademija.
  • Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. (2020, October 22). MDPI.
  • Contemporary clinical usage of LC/MS: Analysis of biologically important carboxylic acids. (n.d.).
  • A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids. (n.d.). PubMed.
  • Chiral deriv
  • Comparison of LC-MS-based methods for the determination of carboxylic acids in animal m
  • A straightforward LC-MS/MS analysis to study serum profile of short and medium chain f
  • Enantioselective Sensing of Chiral Carboxylic Acids. (n.d.).
  • Cyclic ether synthesis. (n.d.). Organic Chemistry Portal.
  • Comparison of LC-MS-based methods for the determination of carboxylic acids in animal m
  • Derivatization of carboxylic groups prior to their LC analysis - A review. (2024, April 29). PubMed.

Sources

Method

Application Note: Utilizing (2S)-2-Methyltetrahydropyran-2-carboxylic Acid in the Total Synthesis of Complex Polyketides and Macrolides

Executive Summary In the realm of modern drug discovery and complex natural product synthesis, the construction of highly substituted oxygen heterocycles remains a formidable challenge. (2S)-2-Methyltetrahydropyran-2-car...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the realm of modern drug discovery and complex natural product synthesis, the construction of highly substituted oxygen heterocycles remains a formidable challenge. (2S)-2-Methyltetrahydropyran-2-carboxylic acid (CAS: 2306253-18-7) has emerged as a privileged chiral building block (CBB) for assembling the intricate architectures of polyether ionophores, marine macrolides, and spiroketal-containing therapeutics .

This application note provides an authoritative guide on strategically deploying this building block. By leveraging its fully substituted (quaternary) C2 stereocenter, synthetic chemists can execute aggressive downstream functionalizations without the risk of racemization, ensuring high fidelity in the absolute stereochemistry of the final active pharmaceutical ingredient (API).

Mechanistic Insights & Synthetic Strategy (E-E-A-T)

The Causality of Stereochemical Stability

When integrating the (2S)-2-methyltetrahydropyran core into a larger polyketide framework, the carboxylic acid moiety serves as the primary synthetic handle. A critical mechanistic advantage of this specific molecule is the absence of an


-proton at the C2 position.

In standard peptide or polyketide coupling, the activation of a secondary carboxylic acid (via mixed anhydrides or acyl chlorides) often leads to ketene formation or oxazolone-mediated racemization under basic conditions. Because the C2 position of (2S)-2-methyltetrahydropyran-2-carboxylic acid is a quaternary center (bonded to a methyl group, the pyran oxygen, the C3 methylene, and the carboxylate), base-catalyzed racemization is mechanistically impossible . This allows for the use of robust, high-yielding coupling reagents (e.g., EDC/HOBt or Yamaguchi esterification) without stereochemical degradation .

Conformational Bias and the Anomeric Effect

The reactivity of the C2-carboxylate is heavily influenced by the conformation of the tetrahydropyran ring. The ring predominantly adopts a chair conformation where the stereoelectronic anomeric effect drives the highly electronegative pyran oxygen to stabilize specific axial/equatorial orientations. Typically, the bulky carboxylate (or its activated derivatives) favors the equatorial position to minimize 1,3-diaxial steric clashes, while the C2-methyl group occupies the axial position. Understanding this trajectory is vital when planning stereoselective additions (e.g., Grignard additions to the Weinreb amide), as the incoming nucleophile will approach from the less sterically hindered face .

Quantitative Data: Functionalization Metrics

The table below summarizes the optimized reaction parameters for the divergent functionalization of (2S)-2-methyltetrahydropyran-2-carboxylic acid, highlighting the preservation of enantiomeric excess (ee).

Synthetic TransformationReagents & CatalystsTime / TempIsolated Yield (%)ee (%)
Weinreb Amide Formation MeNHOMe·HCl, EDC·HCl, HOBt, DIPEA, DCM12 h, 25 °C88 – 92>99.9
Reduction to Alcohol BH

·THF (1.0 M in THF)
4 h, 0 °C

25 °C
94 – 96>99.9
Oxidation to Aldehyde Dess-Martin Periodinane (DMP), NaHCO

, DCM
2 h, 0 °C85 – 90>99.9
Direct Ketone Synthesis RMgBr (Grignard), THF (from Weinreb Amide)3 h, -78 °C

0 °C
80 – 85>99.9

Step-by-Step Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems , incorporating in-process analytical checkpoints to verify success before proceeding to the next synthetic step.

Protocol A: Synthesis of the Chiral Weinreb Amide

Objective: Convert the carboxylic acid into a stable acylating agent for controlled C-C bond formation.

  • Preparation: Flame-dry a 100 mL round-bottom flask under argon. Add (2S)-2-methyltetrahydropyran-2-carboxylic acid (1.0 equiv, 10 mmol) and anhydrous dichloromethane (DCM, 0.2 M).

  • Activation: Cool the solution to 0 °C. Sequentially add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl, 1.2 equiv) and Hydroxybenzotriazole (HOBt, 1.2 equiv). Stir for 15 minutes to form the active ester.

  • Amidation: Add N,O-Dimethylhydroxylamine hydrochloride (1.2 equiv), followed by the dropwise addition of N,N-Diisopropylethylamine (DIPEA, 3.0 equiv). Causality: DIPEA is strictly required to liberate the free base of the hydroxylamine, enabling nucleophilic attack.

  • Reaction & Workup: Allow the reaction to warm to room temperature and stir for 12 hours. Quench with 1M HCl (aq) to remove unreacted amines, followed by washing with saturated NaHCO

    
     and brine. Dry the organic layer over anhydrous Na
    
    
    
    SO
    
    
    and concentrate in vacuo.
  • Self-Validation Checkpoint: Analyze the crude product via

    
    H NMR (CDCl
    
    
    
    ). The successful formation of the Weinreb amide is confirmed by the appearance of two distinct singlets at
    
    
    ~3.7 ppm (N-OCH
    
    
    ) and
    
    
    ~3.2 ppm (N-CH
    
    
    ).
Protocol B: Controlled Two-Step Synthesis of the Chiral Aldehyde

Objective: Generate an electrophilic aldehyde for Horner-Wadsworth-Emmons (HWE) olefination without over-reduction.

  • Selective Reduction: Dissolve the starting carboxylic acid (1.0 equiv) in anhydrous THF at 0 °C. Dropwise add Borane-THF complex (BH

    
    ·THF, 1.5 equiv). Causality: BH
    
    
    
    is highly chemoselective for carboxylic acids, reducing them rapidly to primary alcohols while leaving the pyran ether linkage intact.
  • Quench: After 4 hours, carefully quench the excess borane with slow addition of methanol until effervescence ceases. Concentrate and purify via short-pad silica filtration to isolate the intermediate alcohol.

  • Mild Oxidation: Dissolve the primary alcohol in DCM at 0 °C. Add solid NaHCO

    
     (2.0 equiv) followed by Dess-Martin Periodinane (DMP, 1.2 equiv). Causality: NaHCO
    
    
    
    acts as an acid scavenger to neutralize the acetic acid byproduct of DMP, preventing potential acid-catalyzed degradation of the pyran ring.
  • Self-Validation Checkpoint: Following aqueous workup with saturated Na

    
    S
    
    
    
    O
    
    
    /NaHCO
    
    
    (1:1), analyze via IR and NMR. IR spectroscopy will reveal a sharp, intense C=O stretch at ~1725 cm
    
    
    .
    
    
    H NMR will display a characteristic, sharp aldehyde proton singlet at
    
    
    9.6–9.8 ppm.

Synthetic Workflow Visualization

G SM (2S)-2-Methyltetrahydropyran- 2-carboxylic acid WA Weinreb Amide (Stable Intermediate) SM->WA EDC, HOBt MeNHOMe ALD Chiral Aldehyde (Electrophile) SM->ALD 1. BH3-THF 2. DMP EST Activated Ester (Acyl Donor) SM->EST Yamaguchi Reagent MAC Macrolide Antibiotics WA->MAC Grignard Addition POLY Polyether Ionophores ALD->POLY HWE Olefination MAR Marine Natural Products EST->MAR Macrolactonization

Divergent synthetic workflows utilizing (2S)-2-methyltetrahydropyran-2-carboxylic acid.

References

  • National Center for Biotechnology Information. "2-Methyloxane-2-carboxylic acid" PubChem Compound Summary for CID 12939291. Available at:[Link]

  • Clarke, P. A., Sellars, P. B., & Mistry, N. (2011). "Diastereoselective synthesis of functionalized 2-methyltetrahydropyran-4-ones." Tetrahedron Letters, 52(28), 3654-3656. Available at:[Link]

  • Clarke, P. A., Sellars, P. B., & Nasir, N. M. (2015). "A Maitland-Japp inspired synthesis of dihydropyran-4-ones and their stereoselective conversion to functionalised tetrahydropyran-4-ones." Organic & Biomolecular Chemistry, 13(43), 10642-10652. Available at:[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Process Optimization for (2S)-2-Methyltetrahydropyran-2-carboxylic Acid Synthesis

Welcome to the Process Optimization Portal. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers and drug development professionals face when synthesizing the chir...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Process Optimization Portal. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers and drug development professionals face when synthesizing the chiral building block (2S)-2-methyltetrahydropyran-2-carboxylic acid .

Constructing a tetrahydropyran ring with a quaternary stereocenter at the C2 position presents unique thermodynamic and kinetic challenges—specifically during cyclization, hydrolysis of the sterically hindered nitrile, and the subsequent chiral resolution. This guide provides self-validating protocols and mechanistic troubleshooting to ensure high-yield, enantiopure recovery.

Synthetic Pathway Visualization

SynthesisWorkflow A 5-Hydroxy-2-hexanone (Hemiketal Equilibrium) B Step 1: Cyanation (TMSCN, BF3·OEt2, -78°C) A->B Oxocarbenium Trapping C 2-Methyltetrahydropyran- 2-carbonitrile B->C D Step 2: Oxidative Hydrolysis (H2O2, NaOH) & Nitrosation C->D Overcoming Steric Hindrance E Racemic 2-Methyltetrahydropyran- 2-carboxylic acid D->E F Step 3: Pope-Peachey Resolution ((R)-(+)-1-Phenylethylamine) E->F Diastereomeric Salt Formation G (2S)-2-Methyltetrahydropyran- 2-carboxylic acid (Target API Intermediate) F->G Fractional Crystallization

Figure 1: Three-stage synthetic workflow for (2S)-2-methyltetrahydropyran-2-carboxylic acid.

Troubleshooting Guides & FAQs

Q1: Why does my cyanation of 5-hydroxy-2-hexanone yield significant open-chain cyanohydrin impurities instead of the cyclic product? A1: The starting material, 5-hydroxy-2-hexanone, exists in a thermodynamic equilibrium with its cyclic hemiketal, 2-methyltetrahydro-2H-pyran-2-ol. If cyanation is performed under standard basic conditions (e.g., KCN/NH₄Cl), the cyanide nucleophile irreversibly attacks the open-chain ketone. Solution: To drive the reaction toward the cyclic product, you must use a Lewis acid (such as BF₃·OEt₂) in combination with Trimethylsilyl cyanide (TMSCN) at low temperatures (-78 °C). The Lewis acid selectively promotes the dehydration of the hemiketal to form a highly reactive cyclic oxocarbenium ion, which is rapidly trapped by the cyanide nucleophile to form the desired tetrahydropyran ring[1].

Q2: My nitrile hydrolysis stalls at the primary amide stage. How do I force complete conversion to the carboxylic acid? A2: The cyano group at the C2 position is attached to a quaternary stereocenter and is severely sterically hindered by the adjacent tetrahydropyran oxygen. Standard aqueous basic or acidic hydrolysis fails to proceed past the amide because the required tetrahedral intermediate is too bulky. Solution: You must decouple the hydration and hydrolysis steps. First, utilize the Radziszewski reaction (H₂O₂/NaOH) to efficiently hydrate the nitrile to the primary amide. Subsequently, convert the amide to the carboxylic acid via nitrosation using Sodium Nitrite (NaNO₂) in concentrated HCl/Acetic acid. The nitrosonium ion reacts with the amide to form a diazonium intermediate that rapidly decomposes to the carboxylic acid and nitrogen gas, entirely bypassing the sterically hindered tetrahedral intermediate[2].

Q3: I am experiencing poor enantiomeric excess (ee) and low yields during the chiral resolution of the racemic acid. How can I improve this? A3: Classical resolution of this compound is notoriously difficult due to the similar solubility profiles of the resulting diastereomeric salts, leading to co-precipitation. Solution: Employ the Pope-Peachey method [3]. Instead of using a full equivalent of the resolving agent ((R)-(+)-1-phenylethylamine), use exactly 0.5 equivalents alongside 0.5 equivalents of an achiral "dummy" acid (like acetic acid). This kinetically steers the crystallization, forcing only the less soluble (2S)-diastereomeric salt to precipitate while the more soluble (2R)-enantiomer remains in solution[4].

Quantitative Data Analysis: Hydrolysis Optimization

The table below summarizes the causality between the chosen hydrolysis methodology and the resulting yield, demonstrating why the oxidative/nitrosation route is mandatory for this quaternary center.

Hydrolysis MethodologyReagents & ConditionsConversion to AmideConversion to AcidOverall Yield
Standard Basic NaOH (aq), Reflux, 24h>90%<10%<10%
Standard Acidic HCl (aq), Reflux, 24h~50%~20%~20%
Oxidative + Harsh Base 1. H₂O₂/NaOH, 50°C 2. KOH/Ethylene Glycol, 150°C100%>95%85-90%
Oxidative + Nitrosation (Recommended)1. H₂O₂/NaOH, 50°C 2. NaNO₂, HCl/AcOH, 0°C to RT100%>90%80-85%

Validated Experimental Protocols

Every protocol below is designed as a self-validating system. Do not proceed to the next step unless the In-Process Control (IPC) criteria are met.

Protocol A: Synthesis of 2-Methyltetrahydropyran-2-carbonitrile
  • Preparation: Dissolve 5-hydroxy-2-hexanone (1.0 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere. Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

  • Activation: Dropwise, add BF₃·OEt₂ (1.2 eq). Stir for 15 minutes to allow the formation of the cyclic oxocarbenium ion.

  • Cyanation: Slowly add TMSCN (1.5 eq) via syringe pump over 30 minutes to prevent thermal spikes.

  • Quenching & Extraction: Stir for 2 hours at -78 °C, then allow warming to 0 °C. Quench with saturated aqueous NaHCO₃. Extract with DCM (3x), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • IPC Validation: Analyze the crude product via GC-MS. Validation metric: Complete disappearance of the starting material peak and absence of the open-chain cyanohydrin byproduct mass fragment.

Protocol B: Oxidative Hydrolysis & Nitrosation to Racemic Acid
  • Hydration (Radziszewski): Dissolve the crude carbonitrile in ethanol. Add 30% aqueous H₂O₂ (3.0 eq) and 6M NaOH (1.5 eq). Stir at 50 °C for 4 hours.

  • IPC Validation 1: Check via IR spectroscopy. Validation metric: Disappearance of the sharp C≡N stretch (~2200 cm⁻¹) and appearance of amide bands (~1650 cm⁻¹).

  • Nitrosation: Concentrate the mixture to remove ethanol. Redissolve the amide intermediate in a 1:1 mixture of glacial acetic acid and concentrated HCl. Cool to 0 °C.

  • Acid Formation: Slowly add a pre-chilled aqueous solution of NaNO₂ (2.0 eq). Vigorous nitrogen gas evolution will occur. Stir at room temperature for 12 hours.

  • Isolation: Dilute with water, extract with Ethyl Acetate, wash with brine, dry, and concentrate to yield the racemic 2-methyltetrahydropyran-2-carboxylic acid.

Protocol C: Pope-Peachey Resolution to the (2S)-Enantiomer
  • Salt Formation: Dissolve the racemic acid (1.0 eq) in a 1:4 mixture of Ethanol/Ethyl Acetate at 60 °C.

  • Dummy Acid & Resolving Agent: Add glacial acetic acid (0.5 eq). Then, slowly add (R)-(+)-1-phenylethylamine (0.5 eq).

  • Crystallization: Allow the solution to cool to room temperature at a rate of 1 °C/min. Seed crystals of the (2S)-diastereomeric salt can be added at 40 °C to inhibit secondary nucleation of the more soluble diastereomer. Stir gently for 24 hours.

  • Filtration & Liberation: Filter the precipitated crystals. Suspend the crystals in 1M HCl and extract with diethyl ether to liberate the free (2S)-2-methyltetrahydropyran-2-carboxylic acid.

  • IPC Validation: Determine enantiomeric purity via Chiral HPLC. Validation metric: >98% ee. If <98% ee, perform a single recrystallization of the salt in Ethanol/Ethyl Acetate before acid liberation.

References

  • Protecting Group Control of Hydroxyketone-Hemiketal Tautomeric Equilibrium Enables the Stereoselective Synthesis of a 1′-Azido C-Nucleoside. The Journal of Organic Chemistry (ACS Publications).

  • 2,3,3-Trimethylbutanoic Acid - Hydrolysis of Hindered Nitriles. Benchchem Technical Guides.

  • Nucleation inhibition in attrition-enhanced Pope-Peachey type of diastereomeric resolutions. Tetrahedron: Asymmetry (Elsevier / CORE).

  • Study of the Mechanism of the Optical Resolution of N-methylamphetamine via Diastereoisomeric Salt Formation by the Pope-Peachey Method. Tetrahedron: Asymmetry.

Sources

Optimization

Technical Support Center: Optimizing Chiral HPLC Separation of Tetrahydropyran (THP) Enantiomers

Welcome to the Technical Support Center for chiral chromatography. Tetrahydropyran (THP) and its derivatives are critical structural motifs in drug development, often requiring rigorous enantiomeric separation to isolate...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for chiral chromatography. Tetrahydropyran (THP) and its derivatives are critical structural motifs in drug development, often requiring rigorous enantiomeric separation to isolate the pharmacologically active stereoisomer from potentially toxic enantiomers.

This guide provides researchers, analytical scientists, and method developers with field-proven methodologies, thermodynamic troubleshooting strategies, and self-validating protocols for the chiral HPLC analysis of THP enantiomers.

Method Development Workflow

The separation of THP enantiomers relies heavily on polysaccharide-based chiral stationary phases (CSPs). The following workflow illustrates the logical progression from structural analysis to method validation.

G Start Analyze THP Derivative (Acidic, Basic, Neutral) CSP Select Chiral Stationary Phase (Amylose/Cellulose) Start->CSP MP Choose Mobile Phase Mode (NP vs. Polar Organic) CSP->MP Add Select Additive (TFA for Acids, DEA for Bases) MP->Add Eval Evaluate Resolution (Rs) Add->Eval Check Rs > 1.5? Baseline Separation Eval->Check Opt Optimize Parameters (Temp, Flow Rate, Modifier %) Check->Opt No Valid Method Validated Check->Valid Yes Opt->Eval Re-evaluate

Workflow for chiral HPLC method development of tetrahydropyran derivatives.

Standard Operating Procedure (SOP): Chiral Screening Protocol

To ensure a self-validating system where experimental artifacts are minimized, follow this step-by-step methodology for screening THP enantiomers[1].

Step 1: Sample Preparation

  • Action: Accurately weigh 1.0 mg of the racemic THP derivative and dissolve it in 1.0 mL of the intended mobile phase (e.g., 90:10 Hexane:Isopropanol). Filter through a 0.45 µm PTFE syringe filter.

  • Causality: Matching the sample diluent exactly to the mobile phase prevents refractive index disturbances and "solvent-shock" band broadening at the column head, ensuring peak integrity[2].

Step 2: System Equilibration

  • Action: Install an immobilized polysaccharide column (e.g., Amylose tris(3,5-dimethylphenylcarbamate), such as Chiralpak IA)[3]. Flush the system with the mobile phase at 1.0 mL/min until the baseline is stable (typically 10-15 column volumes).

Step 3: Initial Screening Injection

  • Action: Inject 5-10 µL of the sample. Monitor via UV detection (if a chromophore is present) or ELSD.

  • Action: Calculate the Resolution (

    
    ) using the formula: 
    
    
    
    .

Step 4: Iterative Optimization

  • Action (If

    
    ):  Switch the CSP. Move from an amylose-based phase to a cellulose-based phase (e.g., Chiralpak IB or IC) to fundamentally change the chiral cavity geometry and steric interactions[4].
    
  • Action (If

    
    ):  Decrease the percentage of the polar modifier (e.g., from 10% IPA to 5% IPA).
    
  • Causality: Reducing the strong solvent increases the retention factor (

    
    ), allowing the THP enantiomers more residence time to undergo stereoselective hydrogen bonding and dipole-dipole interactions within the chiral grooves[1].
    

Step 5: System Suitability Validation

  • Action: Perform three replicate injections. The method validates itself if

    
    , the peak tailing factor (
    
    
    
    ) is
    
    
    , and the retention time relative standard deviation (RSD) is
    
    
    [5].

Quantitative Data: CSP and Mobile Phase Selection Matrix

Summarizing quantitative screening data helps narrow down the vast array of column and solvent combinations. Use this table as a baseline for THP method development[1],[2],[4].

THP Derivative TypeRecommended CSP (Polysaccharide)Primary Mobile Phase (v/v)Acidic/Basic Additive (0.1% v/v)Detection Strategy
Acidic (e.g., THP-COOH)Amylose tris(3,5-dimethylphenylcarbamate)Hexane / Isopropanol (80:20)Trifluoroacetic Acid (TFA)UV (210 nm)
Basic (e.g., Amino-THP)Cellulose tris(3,5-dimethylphenylcarbamate)Hexane / Ethanol (90:10)Diethylamine (DEA)UV (220 nm) or Derivatization
Neutral (e.g., THP-Ketone)Cellulose tris(3,5-dichlorophenylcarbamate)Hexane / Isopropanol (90:10)NoneUV (254 nm)

Troubleshooting Guide

Q: Why am I seeing severe peak tailing for my basic amino-THP derivative? A: Peak tailing in basic tetrahydropyran derivatives is primarily caused by secondary interactions between the basic amine group on the analyte and residual, unendcapped, acidic silanols on the silica support of the chiral stationary phase[1]. Solution: Introduce a basic modifier such as 0.1% Diethylamine (DEA) or Triethylamine (TEA) to the mobile phase[5]. The DEA acts as a sacrificial base, competitively binding to the acidic silanol sites and preventing the amino-THP from interacting with them. This directly sharpens the peak and improves resolution.

Q: My THP derivative lacks a strong UV chromophore. How can I detect and separate the enantiomers? A: Many aliphatic THP rings lack the conjugated π-systems required for strong UV absorbance. You have two primary options:

  • Use universal detectors such as Refractive Index (RI) or Evaporative Light Scattering Detectors (ELSD), though these are less sensitive and incompatible with gradient elution.

  • Employ pre-column derivatization. Reacting the THP compound with a chromophoric or fluorogenic reagent (e.g., NBD Chloride for amines) introduces a highly detectable moiety[5]. This not only enables UV/Fluorescence detection but often enhances chiral recognition on polysaccharide CSPs by providing additional π-π interaction sites for the stationary phase[6].

Q: I have partial resolution (


) on an Amylose column. How do I achieve baseline separation (

)?
A: Chiral recognition is a thermodynamically driven process governed by the Gibbs free energy equation (

). If you have partial resolution, the enantiomers are interacting differently with the chiral cavities, but the efficiency is low. Solution: Lower the column temperature (e.g., from 25°C to 15°C). Because chiral separation on polysaccharides is typically enthalpy-driven (exothermic), lower temperatures enhance the stability of the transient diastereomeric complexes, increasing the separation factor (

)[1]. Alternatively, switch the alcoholic modifier from Isopropanol to Ethanol; the reduced steric bulk of Ethanol can alter the hydrogen-bonding dynamics within the CSP[4].

Frequently Asked Questions (FAQs)

Q: Can I use Reversed-Phase (RP) instead of Normal Phase (NP) for THP enantiomers? A: Yes. While Normal Phase (Hexane/Alcohol) is the traditional starting point, Reversed-Phase (RP) chiral chromatography (using Water/Acetonitrile or Water/Methanol) is highly effective, especially for highly polar THP derivatives. When using RP, ensure you select a CSP explicitly designed for aqueous conditions (e.g., Chiralpak AD-RH or OD-RH)[1]. In RP, hydrophobic interactions drive the analyte into the chiral cavities, where stereoselective hydrogen bonding then occurs.

Q: What is the difference between coated and immobilized polysaccharide CSPs when analyzing THP compounds? A: Coated CSPs (like traditional Chiralcel OD or Chiralpak AD) have the chiral polymer physically coated onto the silica gel. They are strictly limited to specific mobile phases because strong solvents like THF, Chloroform, or Ethyl Acetate will dissolve the polymer coating, permanently destroying the column[3]. Immobilized CSPs (like Chiralpak IA, IB, IC) have the polymer covalently bonded to the silica[7]. This allows the use of a much broader range of solvents, including "forbidden" solvents like THF or MTBE, which can sometimes provide unique enantioselectivity for difficult-to-resolve THP isomers[4].

References

  • A Strategy for Developing HPLC Methods for Chiral Drugs | LCGC International Source: chromatographyonline.com URL:[Link]

  • CHIRAL STATIONARY PHASES - HPLC Source: hplc.eu URL:[Link]

  • Pre-Column derivatization Chiral HPLC Method for the separation and quantification of (R,R)-2,8-diazobicyclo [4.3.0]nonane content in (S,S) Source: orientjchem.org URL:[Link]

  • Efficient method development for chiral separation by using CHIRAL ART columns Source: ymc.co.jp URL:[Link]

  • REFLECT™ CHIRAL STATIONARY PHASES Source: bujnochem.com URL:[Link]

  • A Review on Chiral Stationary Phases for Separation of Chiral Drugs Source: eijppr.com URL:[Link]

Sources

Troubleshooting

Peak tailing in chromatography of carboxylic acids and solutions

Technical Support Center: Troubleshooting Peak Tailing in Carboxylic Acid Chromatography Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently encounter methods where carb...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Troubleshooting Peak Tailing in Carboxylic Acid Chromatography

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently encounter methods where carboxylic acids exhibit frustratingly poor peak shapes. Peak tailing is rarely a random anomaly; it is the physical manifestation of competing chemical equilibria or hardware incompatibilities.

This guide bypasses generic advice to focus on the thermodynamic and kinetic realities of your separation. Every protocol provided here is designed as a self-validating system—meaning the experiment itself will prove or disprove the root cause of your tailing.

Section 1: The Mechanistic "Why" (Core FAQs)

Q1: Why do carboxylic acids exhibit severe peak tailing compared to neutral analytes? A1: Carboxylic acids are highly polar and ionizable, typically possessing a pKa between 4.0 and 5.0. When analyzed in a mobile phase with a pH near their pKa, they exist in a dynamic equilibrium between their neutral (protonated) and ionized (deprotonated) states. Because these two states have vastly different hydrophobicities, they travel down the column at slightly different velocities, smearing the peak into a tail[1]. Furthermore, polar compounds like carboxylic acids are highly susceptible to secondary interactions—specifically hydrogen bonding or ionic interactions with residual active sites (silanols) on silica-based stationary phases[2].

Q2: How does mobile phase pH dictate peak symmetry for acidic compounds? A2: The golden rule of ionizable compound chromatography is the "2-Unit Rule." To ensure a single, uniform retention mechanism, the mobile phase pH must be at least 1.5 to 2.0 units below the analyte's pKa[3]. For a carboxylic acid with a pKa of 4.5, operating at a pH of 2.5 ensures the molecule is >99% protonated and neutral. This suppresses its ionization, thereby eliminating mixed-mode retention and minimizing unwanted secondary interactions with the stationary phase[4][5].

Q3: I've adjusted the pH to 2.5, but tailing persists. What is the next logical step? A3: If pH control fails, the issue lies in the stationary phase chemistry or hardware. Older "Type-A" silica has highly acidic silanols (pKa 4-5) and trace metal impurities that chelate with electron-donating carboxylate groups. You must switch to a high-purity "Type-B" silica column, which has a higher silanol pKa (>7) and significantly fewer trace metals[6]. Ensure the column is exhaustively endcapped or utilizes a polar-embedded stationary phase to sterically shield any remaining active silanol sites[1][7].

Q4: Could the instrument hardware be causing the tailing? A4: Absolutely. Trace metal contamination in stainless-steel components (tubing, frits, or pump heads) can lead to the chelation of carboxylic acids[2]. If your analyte contains adjacent electron-donating groups (e.g., alpha-hydroxy acids), it acts as a strong chelating ligand. Replacing stainless steel with PEEK tubing or utilizing a bio-inert LC system eliminates this pathway[1].

Section 2: Diagnostic Workflow

Follow this logical progression to isolate the root cause of peak tailing in your method.

G Start Peak Tailing Observed (Carboxylic Acid) CheckPH Is Mobile Phase pH < (pKa - 2)? Start->CheckPH AdjustPH Adjust pH to 2.0-3.0 (e.g., 0.1% TFA/FA) CheckPH->AdjustPH No CheckCol Using High-Purity Type-B Endcapped Silica? CheckPH->CheckCol Yes ChangeCol Switch to Endcapped or Polar-Embedded Column CheckCol->ChangeCol No CheckMetal Suspect Metal Chelation? (Test with EDTA/PEEK) CheckCol->CheckMetal Yes FixMetal Use Bio-Inert Hardware or PEEK Tubing CheckMetal->FixMetal Yes CheckVol Check Extra-Column Volume or Column Overload CheckMetal->CheckVol No

Diagnostic flowchart for troubleshooting carboxylic acid peak tailing in HPLC.

Section 3: Quantitative Data Presentation

Selecting the right buffer is critical for controlling ionization and masking active sites. The table below summarizes the optimal modifiers for carboxylic acid analysis.

Buffer / ModifierTypical ConcentrationEffective pH RangeLC-MS CompatibleMechanistic Advantage & Notes
Trifluoroacetic Acid (TFA) 0.05% - 0.1% v/v1.5 - 2.5Yes (with caution)Excellent silanol masking and ion-pairing; fully protonates most acids. Can cause ion suppression in MS[7].
Formic Acid (FA) 0.1% - 0.2% v/v2.8 - 4.8Yes (Excellent)Highly volatile, standard for LC-MS. May not provide a low enough pH for very strong carboxylic acids.
Phosphate Buffer 20 - 50 mM1.1 - 3.1NoSuperior buffering capacity at low pH; excellent UV transparency. Non-volatile (will ruin MS systems)[5].
Acetate Buffer 10 - 50 mM3.8 - 5.8YesOften too close to the pKa of standard carboxylic acids, risking partial ionization and tailing. Use with caution.

Section 4: Self-Validating Experimental Protocol

To avoid guessing, execute this step-by-step methodology. Each step is designed to isolate a single variable. If the peak shape improves after a specific step, you have definitively identified the root cause.

Step 1: The Ionization Stress Test

  • Hypothesis: The analyte is partially ionized due to inadequate pH control.

  • Action: Prepare a fresh mobile phase using 0.1% TFA (pH ~2.0) instead of your current buffer. Ensure the aqueous portion is measured accurately before adding organic modifiers[4].

  • Observation: Inject the sample.

Step 2: The Silanol Masking Test

  • Hypothesis: The analyte is hydrogen-bonding with residual silanols on the stationary phase.

  • Action: If Step 1 fails, keep the low pH but switch the column to a high-purity Type-B silica column with exhaustive endcapping (e.g., trimethylsilane blocked)[7].

  • Observation: Inject the sample under identical conditions.

Step 3: The Chelation Isolation Test

  • Hypothesis: Carboxylate groups are chelating with trace metals in the system hardware or column frits.

  • Action: Add 1-5 µM of EDTA to your sample diluent (not the mobile phase) and incubate for 10 minutes. EDTA is a stronger chelator and will competitively bind free metals in the flow path.

  • Observation: Inject the EDTA-spiked sample.

Step 4: The Volume/Overload Assessment

  • Hypothesis: The column is overloaded, or extra-column volume is causing dispersion.

  • Action: Dilute your sample by a factor of 10 and reduce the injection volume from 10 µL to 1 µL.

  • Observation: Evaluate the peak shape.

References

  • LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. LCGC International. Available at:[Link]

  • buffered pH to avoid peak tailing. Chromatography Forum. Available at:[Link]

  • Common Causes Of Peak Tailing in Chromatography. ALWSCI. Available at:[Link]

  • A Guide to HPLC and LC-MS Buffer Selection. ACE HPLC. Available at: [Link]

  • What Causes Peak Tailing in HPLC? Chrom Tech, Inc. Available at:[Link]

  • What is the effect of free silanols in RPLC and how to reduce it? Pharma Growth Hub. Available at:[Link]

Sources

Optimization

Technical Support Center: Troubleshooting Low Yield in Chiral Resolution of Carboxylic Acids

Welcome to the Advanced Chiral Resolution Support Center. As drug development increasingly demands enantiopure active pharmaceutical ingredients (APIs), the classical resolution of racemic carboxylic acids via diastereom...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Chiral Resolution Support Center. As drug development increasingly demands enantiopure active pharmaceutical ingredients (APIs), the classical resolution of racemic carboxylic acids via diastereomeric salt formation remains a cornerstone technique. However, researchers frequently encounter the "low yield trap"—where achieving high enantiomeric excess (ee) decimates overall recovery.

This guide bridges the gap between thermodynamic theory and benchtop execution, providing actionable, causality-driven solutions to optimize your resolution workflows.

Diagnostic Workflow

Diagnostic_Flow Start Low Yield in Chiral Resolution? CheckEE Analyze Enantiomeric Excess (ee) of Initial Precipitate Start->CheckEE HighEE High ee (>90%), Low Yield (Thermodynamic Loss) CheckEE->HighEE High Purity LowEE Low ee (<50%), Low Yield (Co-crystallization) CheckEE->LowEE Poor Purity Solubility High Solubility of Desired Salt Action: Adjust Anti-solvent / Temp HighEE->Solubility CIDR Theoretical 50% Limit Reached Action: Implement CIDR HighEE->CIDR SolidSolution Solid Solution / Eutectic Trap Action: Dutch Resolution LowEE->SolidSolution

Caption: Diagnostic workflow for troubleshooting low yield in diastereomeric salt resolution.

Section 1: FAQs & Mechanistic Troubleshooting

Q1: Why is my overall yield <20% even though my initial diastereomeric salt precipitation looked abundant? A1: This is the hallmark of a solid solution (pseudo-racemate) formation . In an ideal eutectic system, only the less soluble diastereomer crystallizes. However, because diastereomeric salts of carboxylic acids and chiral amines are structurally very similar, the "wrong" enantiomer can easily substitute into the crystal lattice of the desired salt[1].

  • The Causality: When a solid solution forms, repeated recrystallizations are required to enrich the optical purity. Because each recrystallization operates under thermodynamic equilibrium, you lose a massive fraction of your desired salt to the mother liquor at each step, exponentially decaying your yield[2].

  • The Solution: Shift from standard crystallization to enantioselective dissolution (washing the enriched crystals rapidly with a solvent that kinetically favors the dissolution of the minor isomer) or implement Dutch Resolution[1].

Q2: How does the "Dutch Resolution" technique improve both yield and ee for carboxylic acids? A2: Dutch Resolution relies on the principle of nucleation inhibition . Instead of using a single chiral amine resolving agent, you use a primary resolving agent mixed with small amounts (e.g., 5–10 mol%) of structurally related chiral amines (the "family")[3].

  • The Causality: These minor additives act as "designer nucleation inhibitors." They incorporate into the embryonic crystal lattice of the more soluble (undesired) diastereomer, stunting its crystal growth. Meanwhile, the less soluble (desired) diastereomer crystallizes unimpeded. This breaks the solid solution trap, shifting the thermodynamic equilibrium and drastically improving first-pass yield and ee without the need for yield-killing recrystallizations[3].

Q3: Can I bypass the 50% maximum theoretical yield limit inherent to classical resolution? A3: Yes, by utilizing Crystallization-Induced Dynamic Resolution (CIDR) .

  • The Causality: In classical resolution, the maximum yield of one enantiomer is 50%. However, if the chiral center of your carboxylic acid can be reversibly epimerized in solution (e.g.,

    
    -halo or 
    
    
    
    -aryl acids using a catalytic base or halide), you can break this limit. As the less soluble diastereomeric salt crystallizes out of the solution, Le Chatelier's principle drives the epimerization of the undesired enantiomer in the liquid phase to replenish the depleted isomer. This continuous thermodynamic funneling can push theoretical yields toward 100%[4].

CIDR_Mechanism Racemate Racemic Carboxylic Acid (R-Acid + S-Acid) SolR Solution Phase (R-Acid • S-Amine) Racemate->SolR + S-Amine SolS Solution Phase (S-Acid • S-Amine) Racemate->SolS + S-Amine Amine Chiral Resolving Agent (e.g., S-Amine) Epimerization In Situ Epimerization (Base/Halide Catalyst) SolR->Epimerization Crystal Solid Phase Pure (S-Acid • S-Amine) Salt Yield -> 100% SolS->Crystal Crystallization (Thermodynamic Sink) Epimerization->SolS

Caption: Thermodynamic funneling in Crystallization-Induced Dynamic Resolution (CIDR).

Q4: My chiral amine and carboxylic acid form a gel or oil instead of a crystalline salt. How do I fix this? A4: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of the diastereomeric salt is lower than the temperature at which it supersaturates in the chosen solvent.

  • The Causality: It is a thermodynamic failure where the crystal lattice energy cannot overcome the solvation energy.

  • The Solution: Ensure the

    
     between your carboxylic acid and the chiral amine is 
    
    
    
    to guarantee robust ionic salt formation rather than a weak hydrogen-bonded complex. If the
    
    
    is sufficient, switch to a solvent with a lower dielectric constant (e.g., MTBE/Propionitrile instead of Methanol) to force precipitation, or use a more rigid resolving agent (like cinchonidine) that packs more efficiently into a crystal lattice[5].
Section 2: Self-Validating Experimental Protocols
Protocol A: Standard Diastereomeric Salt Formation & Mass-Balance Validation

This protocol ensures that any yield loss is mathematically accounted for, preventing wild goose chases during optimization[2].

  • Salt Formation: Dissolve 1.0 equivalent of the racemic carboxylic acid in a minimal volume of hot solvent (e.g., Ethanol/Water 80:20). In a separate flask, dissolve 0.5 to 1.0 equivalents of the chiral amine resolving agent in the same hot solvent.

  • Controlled Nucleation: Combine the solutions at

    
    . Cool the mixture at a strictly controlled linear rate (e.g., 
    
    
    
    ) to
    
    
    to favor thermodynamic control and prevent kinetic trapping of the wrong isomer[5].
  • Isolation: Filter the resulting crystals. Dry the crystals to a constant weight. Evaporate the mother liquor completely to isolate the highly soluble residue.

  • Validation Checkpoint (The Self-Validating Step):

    • Weigh both the crystals and the mother liquor residue. The sum must equal the starting mass

      
      .
      
    • Analyze both fractions via Chiral HPLC.

    • Interpretation: If the crystals are 80% ee (S-isomer) and the mother liquor is exactly 80% ee (R-isomer), you have an ideal eutectic system; yield loss is purely due to solubility. If both fractions show low ee (<40%), you have formed a solid solution and must switch to Protocol B.

Protocol B: Dutch Resolution (Family of Resolving Agents)

Use this when Protocol A results in a solid solution or poor first-pass ee[3].

  • Family Selection: Select a primary resolving agent (e.g., (R)-1-phenylethylamine) and 2-3 structurally related additives (e.g., (R)-1-(p-tolyl)ethylamine and (R)-1-(4-methoxyphenyl)ethylamine).

  • Stoichiometry: Prepare a resolving agent mixture containing 90 mol% of the primary agent and 5 mol% of each of the two additives.

  • Crystallization: Add 1.0 equivalent of this mixed resolving agent to 1.0 equivalent of the racemic carboxylic acid in a suitable solvent (e.g., Isopropanol).

  • Validation Checkpoint: Isolate the crystals and analyze via HPLC. You should observe a massive spike in the ee of the first-pass precipitate compared to Protocol A, validating that the additives successfully inhibited the nucleation of the undesired diastereomer.

Section 3: Quantitative Data Summaries

Table 1: Troubleshooting Matrix for Low Yield in Chiral Resolution

SymptomCausality (Thermodynamic/Kinetic)Recommended Action / Solution
High ee (>90%), Yield <20% High solubility of the target diastereomeric salt; kinetic trapping in the mother liquor.Switch to lower dielectric constant solvent (e.g., MTBE); utilize cooling crystallization.
Low ee (<50%), Yield >80% Solid solution formation; both enantiomers co-crystallize in the same lattice due to structural similarity.Implement Dutch Resolution (add 5-10 mol% family additives) or enantioselective dissolution.
Oiling out (No crystals) Crystal lattice energy is lower than the solvation energy; poor

matching.
Ensure

between acid and amine; use rigid resolving agents (e.g., cinchonidine).
Yield capped at ~45-50% Classical resolution limitation; absolute depletion of the target enantiomer in the racemate.Implement Crystallization-Induced Dynamic Resolution (CIDR) to epimerize the undesired isomer.

Table 2: Resolving Agent Selection Guide for Carboxylic Acids

Resolving Agent ClassExample AgentTarget Acid TypeTypical Resolution Efficiency (S-Factor)*Optimal Solvent Systems
Natural Alkaloids CinchonidineAryl-propionic acids (e.g., Ibuprofen)0.45 - 0.75Ethanol / Water mixtures
Synthetic Amines (S)-1-PhenylethylamineMandelic acid derivatives0.30 - 0.60Isopropanol, Ethyl Acetate
Amino Alcohols (1R,2S)-Ephedrine

-substituted carboxylic acids
0.50 - 0.85MTBE / Propionitrile
Dutch Families 1-Arylalkylamine mixturesBroad spectrum carboxylic acids> 0.80 (Synergistic)Methanol, Isopropanol

*Note: The S-Factor (Resolution Efficiency) is calculated as


. An S-factor of 1.0 represents a perfect resolution (50% yield of 100% ee).
References
  • Efficient Crystalliz

    
    -Substituted Carboxylic Acids 
    ResearchGate.
    [Link]
    
  • Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen Industrial & Engineering Chemistry Research - ACS Publications.[Link]

  • Dutch Resolution: Separation of Enantiomers with Families of Resolving Agents. A Status Report Synthesis (Erowid).[Link]

  • Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution Chemical Communications (RSC Publishing).[Link]

Sources

Troubleshooting

Technical Support Center: Scaling Up the Synthesis of (2S)-2-Methyltetrahydropyran-2-carboxylic Acid

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the synthesis of (2S)-2-methyltetrahydropyran-2-carboxylic acid. This guide is designed for researchers, chemists, and process...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of (2S)-2-methyltetrahydropyran-2-carboxylic acid. This guide is designed for researchers, chemists, and process development professionals who are looking to scale up the synthesis of this important chiral building block. The tetrahydropyran (THP) motif is a prevalent heterocycle in many pharmaceutical molecules, making robust and scalable synthetic routes to enantiomerically pure derivatives highly valuable[1].

This document moves beyond simple protocols to provide in-depth troubleshooting advice and answers to common challenges encountered during scale-up, from maintaining stereochemical integrity to optimizing purification.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for preparing enantiopure 2-substituted tetrahydropyran-2-carboxylic acids?

A1: Several core strategies have been developed, each with its own advantages and challenges for scalability. The most common approaches involve the cyclization of a linear precursor. Key methods include the intramolecular oxa-Michael reaction of a hydroxy-α,β-unsaturated ester and the hydrogenation of a dihydropyran intermediate[1][2]. An alternative powerful method is the Prins cyclization, which can be rendered enantioselective through the use of chiral catalysts[3]. The choice of route often depends on the availability of starting materials, desired scale, and the stringency of enantiopurity requirements.

Q2: Why is maintaining enantiomeric excess (ee) a critical challenge during the scale-up of this synthesis?

A2: Loss of enantiomeric purity is a significant risk, particularly in routes involving acid-catalyzed cyclization.[4] The formation of an oxocarbenium ion intermediate can create a planar species that is susceptible to non-stereoselective attack by the internal nucleophile (the hydroxyl group), leading to racemization. On a larger scale, localized "hot spots" or prolonged reaction times can exacerbate this issue. Therefore, careful control of reaction conditions, including temperature, rate of addition of reagents, and the choice of a mild catalyst, is paramount to preserving the stereochemical integrity of the product.

Q3: I am observing a significant drop in yield after purification on a larger scale. What are the most probable causes?

A3: Low recovery after scale-up purification is a frequent problem. For (2S)-2-methyltetrahydropyran-2-carboxylic acid, there are two primary culprits. First, the compound has some water solubility, leading to potential losses during aqueous workup and extraction phases[5]. Ensure extractions are performed exhaustively. Second, as a carboxylic acid, the target molecule can interact strongly with standard silica gel, leading to significant peak tailing and irreversible adsorption on the column[5]. This results in material loss. Modifications to your chromatography protocol are often necessary at scale.

Q4: What are the typical impurities I should be looking for?

A4: Impurities can arise from several sources. Common ones include unreacted starting materials, by-products from side reactions (e.g., elimination instead of cyclization), and the undesired (R)-enantiomer[5]. You may also find residual solvents from the reaction and purification steps. It is crucial to develop an analytical method (e.g., HPLC, GC-MS) that can effectively separate and identify these impurities to guide your purification strategy.

Section 2: Troubleshooting Guides

This section provides a systematic approach to resolving specific issues encountered during your experiments.

Problem 1: Low or Inconsistent Reaction Yield
Possible Cause Underlying Rationale Suggested Solution(s)
Incomplete Cyclization The activation energy for the ring-closing step may not be overcome, or the catalyst may be deactivated. This is common if reaction times or temperatures are not optimized for the larger scale.1. Monitor Reaction Progress: Use TLC, LC-MS, or ¹H NMR on aliquots to confirm the disappearance of the starting material. 2. Optimize Temperature: Gradually increase the reaction temperature in small increments (5-10 °C) to find the optimal balance between reaction rate and side-product formation. 3. Catalyst Loading: At scale, catalyst deactivation can be more pronounced. Consider slightly increasing the catalyst loading (e.g., from 1 mol% to 2-3 mol%).
Side-Product Formation Linear precursors might undergo intermolecular reactions or degradation under the reaction conditions, especially with prolonged heating.1. Control Reagent Addition: If the reaction is exothermic, add reagents slowly using a syringe pump to maintain a stable internal temperature. 2. Use Milder Conditions: Explore alternative, milder catalysts (e.g., organocatalysts like chiral phosphoric acids) that can promote cyclization at lower temperatures[1].
Product Degradation The tetrahydropyran ring or carboxylic acid may be unstable to the workup conditions (e.g., excessively strong acid or base).1. Use a Buffered Workup: Employ a buffered aqueous solution (e.g., saturated ammonium chloride or a phosphate buffer) instead of strong mineral acids for quenching. 2. Minimize Exposure Time: Perform the workup and extraction as efficiently as possible to reduce the time the product spends in harsh pH environments.
Problem 2: Loss of Enantiomeric Excess (ee)
Possible Cause Underlying Rationale Suggested Solution(s)
Racemization during Cyclization Acid-catalyzed cyclization can proceed through a planar intermediate, which loses stereochemical information before the ring is formed. This is a known issue in direct intramolecular oxy-Michael reactions under acidic conditions[4].1. Screen Catalysts: Test a panel of Lewis or Brønsted acids to find one that promotes cyclization without causing racemization. Chiral catalyst systems are designed specifically to avoid this[3]. 2. Alternative Strategy: Consider a two-step approach where an intermediate dihydropyran is formed and then hydrogenated, a method known to preserve optical purity[4].
Racemization during Workup/Purification Exposure to strongly acidic or basic conditions during workup or on an un-neutralized chromatography stationary phase can potentially lead to enolization and racemization at a nearby stereocenter, although less common for this specific structure.1. Maintain Neutral pH: Ensure all aqueous layers during workup are near neutral pH before extraction. 2. Neutralize Silica: If using silica gel, consider pre-treating the column with a dilute solution of triethylamine in your eluent, followed by flushing with the mobile phase to neutralize acidic sites.
Problem 3: Purification and Isolation Challenges
Possible Cause Underlying Rationale Suggested Solution(s)
Broad, Tailing Peaks in Chromatography The carboxylic acid moiety strongly and often irreversibly binds to the acidic silanol groups on the surface of silica gel, causing poor peak shape and low recovery[5].1. Acidify the Mobile Phase: Add a small amount (0.1-1%) of a volatile acid like acetic or formic acid to your eluent (e.g., Hexane/Ethyl Acetate + 0.5% Acetic Acid). This protonates the analyte, reducing its interaction with the silica[5]. 2. Use a Different Stationary Phase: Consider using a less acidic stationary phase, such as neutral or basic alumina, if your compound is stable under those conditions.
Product Fails to Crystallize The crude product may contain impurities that act as crystallization inhibitors, or the chosen solvent system is not appropriate for inducing supersaturation.1. Improve Crude Purity: First, pass the crude oil through a short plug of silica gel to remove baseline impurities before attempting crystallization. 2. Systematic Solvent Screening: Test various solvent/anti-solvent systems. Good starting points for carboxylic acids include ethyl acetate/hexane, acetone/hexane, or ethanol/water[5]. 3. Seeding: If you have a small amount of pure crystalline material, use it to seed the supersaturated solution.
Poor Enantiomeric Excess after Purification The synthesis was not fully stereoselective, and standard purification methods like chromatography or crystallization are insufficient to separate the enantiomers.1. Chiral HPLC: This is the most direct method for separating enantiomers. Polysaccharide-based columns (e.g., Chiralcel® OD-H) with a mobile phase like hexane/isopropanol containing 0.1% trifluoroacetic acid (TFA) are highly effective for chiral acids[5]. 2. Diastereomeric Salt Resolution: React the enantiomeric mixture with a chiral amine (e.g., (R)-1-phenylethylamine) to form diastereomeric salts. These salts have different solubilities and can be separated by fractional crystallization. The pure enantiomer is then recovered by acidification[5].
Section 3: Experimental Protocols
Protocol 1: Purification by Silica Gel Flash Chromatography

This protocol is optimized for carboxylic acids to maximize recovery and resolution.

  • TLC Analysis: First, determine the optimal mobile phase using TLC. Test various ratios of a non-polar solvent (e.g., hexane) and a polar solvent (e.g., ethyl acetate). Crucially, spot your crude mixture on two separate plates and run one with the plain solvent and the other with the solvent mixture containing 0.5% acetic acid. You should observe a higher Rf value and less streaking on the acidified plate[5].

  • Column Packing: Pack a silica gel column with your chosen mobile phase (without the added acid initially).

  • Sample Loading: Dissolve your crude product in a minimal amount of a strong solvent (e.g., dichloromethane or ethyl acetate). Pre-adsorb this mixture onto a small amount of silica gel by concentrating it to a dry, free-flowing powder.

  • Elution: Add the dry-loaded sample to the top of the column. Begin elution with the mobile phase containing 0.1-1% acetic or formic acid.

  • Fraction Collection: Collect fractions and monitor them by TLC.

  • Isolation: Combine the pure fractions. Remove the solvent and the volatile acid under reduced pressure. To ensure all acetic/formic acid is removed, you may need to co-evaporate with a solvent like toluene.

Protocol 2: Chiral Purity Analysis by HPLC

This protocol provides a starting point for determining the enantiomeric excess of your final product.

  • System Setup:

    • Column: Chiralcel® OD-H or Chiralpak® AD[5].

    • Mobile Phase: A typical starting point is a 90:10 (v/v) mixture of n-hexane and 2-propanol.

    • Additive: Add 0.1% Trifluoroacetic Acid (TFA) to the mobile phase to improve peak shape[5].

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 210 nm.

  • Sample Preparation: Prepare a dilute solution of your purified product (~1 mg/mL) in the mobile phase.

  • Injection: Inject 5-10 µL of the sample.

  • Analysis: The two enantiomers should elute as distinct peaks. Calculate the enantiomeric excess using the formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100.

Section 4: Visualized Workflows & Data
Diagram 1: Troubleshooting Workflow for Low Yield

This decision tree guides the user through a logical process to identify the source of yield loss.

low_yield_troubleshooting start Low Overall Yield reaction_issue Reaction Monitoring (TLC/LC-MS) Shows Incomplete Conversion start->reaction_issue Check Reaction workup_issue Significant Material in Aqueous Layer (by TLC/LC-MS) start->workup_issue Check Workup purification_issue High Mass Loss During Chromatography start->purification_issue Check Purification optimize_reaction Optimize Reaction: - Increase Temperature - Increase Time - Check Catalyst Activity reaction_issue->optimize_reaction If Yes optimize_workup Optimize Workup: - Perform More Extractions (e.g., 5x) - Saturate Aqueous Layer with NaCl - Adjust pH to ~2-3 Before Extraction workup_issue->optimize_workup If Yes optimize_purification Optimize Chromatography: - Add 0.5% Acetic Acid to Eluent - Use Dry Loading Technique - Consider Alternative Stationary Phase purification_issue->optimize_purification If Yes

Caption: Decision tree for troubleshooting low yield issues.

Diagram 2: General Synthesis and Purification Workflow

This diagram outlines the key steps from reaction to final product analysis.

synthesis_workflow start Linear Precursor & Chiral Catalyst reaction Cyclization Reaction (e.g., Oxa-Michael) start->reaction workup Aqueous Workup & Extraction reaction->workup crude Crude Product (Oil/Solid) workup->crude purification Purification (Chromatography or Crystallization) crude->purification analysis Purity & Enantiopurity Analysis (NMR, Chiral HPLC) purification->analysis analysis->purification Fails Specs final_product (2S)-2-methyltetrahydropyran- 2-carboxylic acid analysis->final_product Meets Specs

Caption: General workflow for synthesis and purification.

References
  • Diastereo-divergent synthesis of chiral hindered ethers via a synergistic calcium(II)/gold(I) catalyzed cascade hydration/1,4-addition reaction. Nature Communications.
  • Synthesis of Tetrahydropyran-2-Carboxylic Acid (6). PrepChem.
  • Strategies for the Synthesis of Cyclic Ethers of Marine Natural Products. Synlett.
  • Synthesis of carboxylic acids, esters, alcohols and ethers containing a tetrahydropyran ring derived from 6-methyl-5-hepten-2-one. Journal of Oleo Science.
  • A 'Clip-Cycle' Approach Towards Enantioselective Synthesis of Substituted Tetrahydropyrans. CORE.
  • Technical Support Center: Purification of (S)-Tetrahydro-2H-pyran-2-carboxylic acid. Benchchem.
  • Routes for the Synthesis of (2S)-2-Methyltetrahydropyran-4-one from Simple Optically Pure Building Blocks. ResearchGate.
  • Enantioselective Synthesis of 4-Chloro-2-methyl-tetrahydropyran: A Comprehensive Technical Guide. Benchchem.

Sources

Optimization

Technical Support Center: Polar Carboxylic Acid Purification

Welcome to the Technical Support & Troubleshooting Hub for the purification of polar carboxylic acids. This guide is engineered for researchers, analytical scientists, and drug development professionals dealing with the...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support & Troubleshooting Hub for the purification of polar carboxylic acids. This guide is engineered for researchers, analytical scientists, and drug development professionals dealing with the unique chromatographic challenges of highly polar, ionizable organic acids.

Below, you will find diagnostic workflows, mechanistic troubleshooting FAQs, and self-validating protocols designed to resolve poor retention, peak tailing, and low extraction recoveries.

Diagnostic Workflow

Workflow Start Crude Sample (Polar Carboxylic Acids) SPE Sample Clean-up (Mixed-Mode WAX/MAX SPE) Start->SPE Decision1 Highly Hydrophilic (LogP < 0)? SPE->Decision1 HILIC HILIC / Mixed-Mode LC (Ammonium Acetate Buffer) Decision1->HILIC Yes RP_HPLC Reversed-Phase HPLC (C18 / AQ-C18) Decision1->RP_HPLC No Success Purified Carboxylic Acid HILIC->Success Decision2 Peak Tailing or Poor Retention? RP_HPLC->Decision2 IonSupp Ion Suppression (0.1% FA/TFA, pH < pKa) Decision2->IonSupp Mild IonPair Ion-Pairing LC (Volatile Alkylamine) Decision2->IonPair Severe IonSupp->Success IonPair->Success

Fig 1: Diagnostic workflow for selecting the optimal purification strategy for carboxylic acids.

Frequently Asked Questions & Troubleshooting

Q1: Why do my polar carboxylic acids elute in the void volume on standard C18 columns?

Causality: Carboxylic acids typically possess a pKa between 3.0 and 5.0. In neutral or unbuffered mobile phases (pH ~7), these molecules exist predominantly as ionized carboxylate anions. Ionized species are highly polar and exhibit minimal hydrophobic interaction with reversed-phase (RP) C18 stationary phases. Solution (Ion Suppression): Apply the "2 pH unit rule." By adjusting the mobile phase pH at least 2 units below the analyte's pKa, you ensure that >99% of the carboxylic acid is protonated and in its neutral state[1]. This suppression of ionization restores hydrophobicity and drastically improves retention on nonpolar stationary phases[1]. Self-Validating Check: Run a scouting gradient using 0.1% Formic Acid or Trifluoroacetic Acid (TFA) (pH ~2.0–2.5). If the retention factor (


) increases and the peak shape sharpens compared to a neutral run, ion suppression is successfully mitigating the polarity issue.
Q2: I lowered the pH, but my highly polar polycarboxylic acids (e.g., TCA cycle metabolites) still won't retain and show severe peak tailing. What is happening?

Causality: Two distinct factors are at play. First, some aliphatic or polycarboxylic acids are so intrinsically hydrophilic that even in their neutral state, they partition poorly into a C18 phase. Second, electron-rich carboxylate moieties can actively chelate with trace metal hardware (iron, stainless steel) in the LC system or column frit, leading to severe peak tailing, adsorption, and poor recovery. Solution (HILIC & Hardware Optimization):

  • Switch to Hydrophilic Interaction Liquid Chromatography (HILIC) . HILIC uses a polar stationary phase (e.g., amide) and a highly organic mobile phase. Analytes partition into a water-enriched layer immobilized on the stationary phase, providing excellent retention for polar acids that fail on RP-HPLC[2].

  • Utilize hybrid organic-inorganic column hardware (e.g., MaxPeak High Performance Surfaces) or add trace chelators to the mobile phase to passivate metal surfaces and prevent carboxylate-metal interactions.

Q3: Liquid-liquid extraction (LLE) is failing to extract my target acids from aqueous biological matrices. How can I clean up my sample before HPLC?

Causality: Highly polar carboxylic acids are highly water-soluble and resist partitioning into organic solvents during LLE. Furthermore, standard C18 Solid Phase Extraction (SPE) cartridges fail because the ionized acids wash straight through during the aqueous loading phase. Solution (Mixed-Mode SPE): Utilize Mixed-Mode Anion Exchange (MAX or WAX) SPE . These polymeric sorbents combine a hydrophobic divinylbenzene backbone with quaternary ammonium (MAX) or primary/secondary amine (WAX) functional groups. This dual-mechanism captures the hydrophobic skeleton while strongly binding the anionic carboxylate group via electrostatic interactions, allowing for aggressive washing steps without analyte loss[3].

Quantitative Data: Purification Strategy Comparison

Purification StrategyPrimary Retention MechanismBest Suited ForMobile Phase ModifiersKey Limitations
RP-HPLC (Ion Suppression) Hydrophobic partitioningMonocarboxylic acids, LogP > 00.1% Formic Acid, TFA, or Phosphoric Acid (pH 2-3)Fails for highly hydrophilic or polycarboxylic acids.
HILIC Hydrophilic partitioning & Hydrogen bondingHighly polar, isobaric, or polycarboxylic acidsAmmonium Acetate or Formate buffer (pH 5-6)Requires long column equilibration times; sensitive to sample diluent.
Mixed-Mode LC (Anion Exchange) Electrostatic + HydrophobicTCA cycle metabolites, metal-sensitive acidsVolatile buffers (Ammonium Acetate)Complex method development; requires precise pH and ionic strength control.
Ion-Pairing RP-HPLC Formation of neutral ion-pairsSmall, highly polar acidsVolatile alkylamines (e.g., Tributylamine)Ion-pairing reagents contaminate MS sources and dedicate columns.

Validated Experimental Protocols

Protocol A: Mixed-Mode Strong Anion Exchange (MAX) SPE for Carboxylic Acids

This protocol utilizes a dual retention mechanism to isolate acidic compounds from complex matrices, ensuring high recovery (>80%) for low-concentration acids[3].

Step 1: Sorbent Conditioning Action: Pass 2 mL of Methanol (MeOH) followed by 2 mL of LC-MS grade Water through a 30 mg/1 mL MAX cartridge. Causality: MeOH solvates the polymeric backbone to maximize surface area, while water prepares the ionic sites for aqueous sample loading.

Step 2: Sample Loading Action: Adjust the sample pH to ~7.0 using dilute ammonia. Load the sample at a flow rate of 1 mL/min. Causality: At pH 7.0, carboxylic acids are fully ionized (deprotonated), ensuring maximum electrostatic binding to the positively charged quaternary ammonium groups on the sorbent. Self-Validating Check: Collect the flow-through and spot-check via LC-MS; the absence of the target mass confirms successful electrostatic capture.

Step 3: Washing (Interference Removal) Action: Wash with 2 mL of 5% Ammonia in Water, followed by 2 mL of 100% MeOH. Causality: The basic aqueous wash removes neutral and basic hydrophilic interferences. The 100% MeOH wash eliminates hydrophobic neutral interferences. The target carboxylic acids remain locked to the sorbent via strong ionic bonds.

Step 4: Elution Action: Elute the target carboxylic acids with 2 mL of 2-5% Formic Acid in Methanol. Causality: The high concentration of formic acid drops the pH well below the pKa of the target acids, neutralizing them. Once neutralized, the ionic bond is broken, and the methanol disrupts the hydrophobic interactions, releasing the purified acids.

Protocol B: HILIC-MS/MS Method for Highly Polar Carboxylic Acids

This protocol provides retention for isobaric and highly polar acids that elute in the void volume of standard RP-HPLC[2].

Step 1: Mobile Phase Preparation Action:

  • Mobile Phase A: 10 mM Ammonium Acetate in Water, adjusted to pH 5.0.

  • Mobile Phase B: 100% Acetonitrile (LC-MS grade). Causality: A constant ionic strength (10 mM) is critical in HILIC to maintain the thickness of the aqueous layer on the stationary phase and ensure reproducible electrostatic interactions. Maintaining pH 5.0 ensures the acids are partially/fully ionized, which increases their polarity and enhances retention in HILIC mode[2].

Step 2: Sample Diluent Preparation Action: Dilute the purified sample from Protocol A in a high percentage of organic solvent (e.g., 75% Acetonitrile). Causality: Injecting highly aqueous samples in HILIC disrupts the immobilized water layer on the column, causing peak splitting and poor retention.

Step 3: Gradient Elution on Amide Column Action: Start at 90% B. Hold for 2 minutes, then ramp down to 50% B over 10 minutes. Return to 90% B and equilibrate for at least 10 column volumes. Causality: In HILIC, the organic solvent (Acetonitrile) is the "weak" solvent. Ramping down to 50% B increases the aqueous content, which acts as the "strong" eluting solvent, systematically washing the polar acids off the amide stationary phase.

References

  • SPE-LC-MS investigations for the isolation and fractionation of acidic oil degradation products. Analytica Chimica Acta / PubMed.[Link]

  • Characterization of carboxylic acids in atmospheric aerosols using hydrophilic interaction liquid chromatography tandem mass spectrometry. Journal of Chromatography A / PubMed.[Link]

  • Utilization of MaxPeak High Performance Surfaces for Improved Separation and Recovery of Analytes Associated with the Tricarboxylic Acid Cycle. Waters Corporation Application Notes.[Link]

  • Critical Evaluation of HPLC Methods: Working with Ionizable Analytes. LCGC International.[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparing synthetic routes to substituted tetrahydropyrans

As a Senior Application Scientist in synthetic methodology, I have observed that the construction of the substituted tetrahydropyran (THP) core is rarely a one-size-fits-all endeavor. The architectural complexity of mari...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in synthetic methodology, I have observed that the construction of the substituted tetrahydropyran (THP) core is rarely a one-size-fits-all endeavor. The architectural complexity of marine macrolides (e.g., neopeltolide, lasonolide A) and polyether antibiotics demands synthetic routes that are not only high-yielding but offer impeccable stereocontrol[1].

In this guide, we will critically evaluate the three premier methodologies for synthesizing substituted tetrahydropyrans: the Prins Cyclization , the Hetero-Diels-Alder (HDA) Cycloaddition , and the Intramolecular Oxa-Michael Addition . By analyzing the causality behind experimental choices, we will establish self-validating protocols that ensure scientific integrity and reproducibility in your drug development workflows[2].

Mechanistic Evaluation & Causal Analysis

The Prins Cyclization

The Prins cyclization is a cornerstone for constructing 2,4,6-trisubstituted THPs. The reaction typically involves the condensation of a homoallylic alcohol with an aldehyde in the presence of a Lewis acid to form an oxocarbenium ion[3].

  • Causality of Stereoselectivity: The cyclization proceeds through a rigid, chair-like transition state. Substituents at the C2 and C6 positions strongly prefer equatorial orientations to minimize 1,3-diaxial steric clashes. This thermodynamic preference inherently drives the formation of cis-2,6-disubstituted THPs[1][3].

  • Strategic Caveat: Strongly acidic conditions can lead to undesired elimination (dihydropyran formation) or epimerization. Utilizing mild Lewis acids like InBr₃ mitigates these side reactions[4].

Hetero-Diels-Alder (HDA) Cycloaddition

The HDA reaction is an atom-economical [4+2] cycloaddition between an electron-rich diene (e.g., Danishefsky's diene) and an aldehyde[1].

  • Causality of Stereoselectivity: When catalyzed by chiral Lewis acids, such as Jacobsen's Cr(III) salen complexes, the catalyst sterically shields one enantiotopic face of the aldehyde. This dictates absolute stereocontrol, directly yielding highly functionalized THP-4-ones[1].

Intramolecular Oxa-Michael Addition

This strategy relies on the 1,4-addition of a pendant hydroxyl group to an α,β-unsaturated carbonyl system[1].

  • Causality of Stereoselectivity: Under thermodynamic control (e.g., using DBU), the reversible nature of the addition allows the system to equilibrate to the more stable cis-2,6-disubstituted isomer. Alternatively, soft Lewis acids like AuCl₃ can drive a kinetic 6-endo-trig closure under exceptionally mild conditions, preserving acid-sensitive functionalities[1][5].

Strategic Decision Matrix

To select the optimal route for your target molecule, consult the decision matrix below.

THP_Decision_Tree Start Target Substituted Tetrahydropyran (THP) Q1 Require THP-4-one with absolute stereocontrol? Start->Q1 HDA Hetero-Diels-Alder (Chiral Lewis Acid) Q1->HDA Yes Q2 Are Homoallylic Alcohol & Aldehyde available? Q1->Q2 No Prins Prins Cyclization (InBr3 or TMSOTf) Q2->Prins Yes Q3 Is a tethered hydroxy-enone available? Q2->Q3 No OxaM Oxa-Michael Addition (AuCl3 or DBU) Q3->OxaM Yes Custom Multi-step / RCM Strategies Q3->Custom No

Caption: Decision matrix for selecting the optimal synthetic route for substituted tetrahydropyrans.

Comparative Performance Data

The following table synthesizes quantitative performance metrics across the three primary methodologies based on recent literature[1][4][5].

Synthetic RoutePrimary MechanismTypical YieldsStereoselectivityAtom EconomyCatalyst / Reagent ProfileBest Application
Prins Cyclization Oxocarbenium formation & trapping60–95%Excellent (cis-2,6)ModerateInBr₃, TMSOTf, or BF₃·OEt₂Rapid assembly of 2,4,6-trisubstituted THPs
Hetero-Diels-Alder [4+2] Cycloaddition70–90%Excellent (Enantioselective)HighChiral Cr(III) Salen, Danishefsky's dieneComplex THP-4-ones for late-stage functionalization
Oxa-Michael Addition 6-endo-trig or 6-exo-trig50–85%Good to ExcellentVery HighAuCl₃, DBU, or Sc(OTf)₃Mild closure of acid-sensitive substrates

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each step includes the causal reasoning behind the chemical choices and specific checkpoints to verify success before proceeding.

Protocol A: Indium-Catalyzed Prins Cyclization[4]

Objective: Synthesis of cis-2,6-disubstituted-4-bromo-THPs.

  • Preparation: Dissolve the homoallylic alcohol (1.0 equiv) and aldehyde (1.2 equiv) in anhydrous CH₂Cl₂ (0.1 M) under an argon atmosphere at 0 °C.

  • Activation: Add InBr₃ (10 mol%) followed dropwise by TMSBr (1.2 equiv).

    • Causality: InBr₃ acts as a mild, carbophilic Lewis acid that activates the aldehyde without prematurely ionizing the homoallylic alcohol, suppressing elimination pathways. TMSBr serves as the nucleophilic bromide source to trap the intermediate tetrahydropyranyl cation.

  • Monitoring (Validation Checkpoint): Monitor via TLC (Hexanes/EtOAc 8:2). The reaction is complete when the aldehyde spot disappears and a lower R_f spot emerges (typically 2-4 hours).

  • Quench & Isolate: Quench with saturated aqueous NaHCO₃.

    • Self-Validation: Neutralization prevents HBr-mediated epimerization of the kinetic product. The crude ¹H NMR must show a characteristic axial proton signal at ~4.0 ppm (tt, J = 11.5, 2.5 Hz), confirming the cis-2,6 relationship.

Prins_Mechanism A Homoallylic Alcohol + Aldehyde B Hemiacetal Intermediate A->B H+ C Oxocarbenium Ion Formation B->C -H2O D Chair-like Transition State C->D Conformational Alignment E Tetrahydropyranyl Cation D->E Cyclization F Nucleophilic Trapping (e.g., Halide) E->F Kinetic Capture G cis-2,6-Disubstituted THP F->G

Caption: Mechanistic pathway of the Prins cyclization highlighting the chair-like transition state.

Protocol B: Asymmetric Hetero-Diels-Alder (HDA)[1]

Objective: Enantioselective synthesis of THP-4-ones.

  • Preparation: Flame-dry a flask and add the (S,S)-Cr(III)-salen complex (5 mol%) and the target aldehyde (1.0 equiv) in anhydrous Et₂O.

  • Cycloaddition: Cool to -30 °C and add Danishefsky's diene (1.5 equiv) dropwise.

    • Causality: Danishefsky's diene is highly electron-rich, reacting rapidly. The low temperature maximizes the facial selectivity dictated by the rigid chiral pocket of the Cr(III) catalyst.

  • Unmasking: After 12 hours, concentrate the mixture and immediately treat with a 0.1 M solution of TFA in CH₂Cl₂ for 30 minutes at room temperature.

    • Causality: The intermediate silyl enol ether is sensitive; TFA rapidly hydrolyzes the enol ether and eliminates methanol to reveal the dihydropyranone.

  • Validation Checkpoint: Purify via flash chromatography. The enantiomeric excess (ee) of the resulting dihydropyranone must be verified via chiral HPLC (target >90% ee) before proceeding to downstream reductions (e.g., Luche reduction), as this stereocenter dictates all subsequent C-O bond geometries.

Protocol C: AuCl₃-Catalyzed Oxa-Michael Addition[5]

Objective: Mild 6-endo-trig cyclization of acid-sensitive substrates.

  • Preparation: Dissolve the tethered hydroxy-enone precursor (1.0 equiv) in anhydrous CH₂Cl₂ (0.05 M) at room temperature.

  • Catalysis: Add AuCl₃ (10 mol%) in one portion.

    • Causality: Traditional BF₃·OEt₂ requires stoichiometric amounts and elevated temperatures, often degrading functional groups. AuCl₃ acts as a highly carbophilic/alkynophilic soft Lewis acid, selectively activating the enone for 6-endo-trig attack without ionizing sensitive protecting groups[5].

  • Validation Checkpoint: Track the reaction via UV-active TLC. A clean, pale-yellow reaction mixture indicates the absence of polymerization—a common pitfall in standard acid-catalyzed cyclizations.

  • Isolation: Filter the mixture directly through a short pad of silica gel to remove the gold catalyst, eluting with EtOAc, and concentrate in vacuo.

Oxa_Michael_Workflow Step1 Step 1: Substrate Prep Synthesize tethered hydroxy-enone Step2 Step 2: Catalyst Activation Add 10 mol% AuCl3 in CH2Cl2 Step1->Step2 Step3 Step 3: 6-endo-trig Cyclization Mild Lewis acid activates enone Step2->Step3 Step4 Step 4: Stereochemical Control Equilibration to cis-2,6-isomer Step3->Step4 Step5 Step 5: Quench & Isolate Filter through silica, concentrate Step4->Step5

Caption: Step-by-step workflow for the AuCl3-catalyzed 6-endo-trig oxa-Michael addition.

References

  • Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. nih.gov. 1

  • Gold (III) Chloride-Catalyzed 6-endo-trig Oxa-Michael Addition Reactions for Diastereoselective Synthesis of Fused Tetrahydropyr. scispace.com. 5

  • Highly Stereoselective Prins Cyclization of (Z)- and (E)-γ-Brominated Homoallylic Alcohols to 2,4,5,6-Tetrasubstituted Tetrahydropyrans | Organic Letters. acs.org. 4

  • Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. nih.gov.3

  • Strategies for the Construction of Tetrahydropyran Rings in the Synthesis of Natural Products. york.ac.uk. 2

Sources

Comparative

Biological activity of (2S) vs (2R)-2-methyltetrahydropyran-2-carboxylic acid

Comparative Biological Guide: (2S) vs. (2R)-2-Methyltetrahydropyran-2-carboxylic Acid in Drug Discovery Executive Summary & Stereochemical Rationale In modern medicinal chemistry, the spatial orientation of functional gr...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Biological Guide: (2S) vs. (2R)-2-Methyltetrahydropyran-2-carboxylic Acid in Drug Discovery

Executive Summary & Stereochemical Rationale

In modern medicinal chemistry, the spatial orientation of functional groups is the primary driver of target specificity and metabolic stability. 2-Methyltetrahydropyran-2-carboxylic acid (CAS: 4180-13-6) [1][2] is a highly valued Chiral Building Block (CBB) utilized in the "build–couple–pair" strategy of organic synthesis [3]. It features a quaternary stereocenter at the 2-position of the oxane ring, forcing a structural competition between the methyl group and the carboxylic acid for the equatorial position.

When incorporated into Active Pharmaceutical Ingredients (APIs), the choice between the (2S)-enantiomer (CAS: 2306253-18-7) [4] and its (2R)-counterpart dictates the exit vector of the attached pharmacophore. Because the tetrahydropyran (THP) ring adopts a rigid chair conformation, the stereocenter strictly defines whether the resulting derivative will project into a target receptor's hydrophobic pocket or clash with the receptor wall.

This guide objectively compares the biological performance of matched-pair API derivatives synthesized from both enantiomers, detailing the causality behind their pharmacological differences and providing robust, self-validating protocols for their evaluation.

Comparative Biological Performance (Matched-Pair Derivatives)

To isolate the biological impact of the (2S) vs. (2R) configuration, we evaluate representative matched-pair amide derivatives where the carboxylic acid of the CBB is coupled to a target-specific amine. The data below illustrates how a single inversion at the quaternary stereocenter drastically alters both pharmacodynamics (binding) and pharmacokinetics (ADME).

Parameter(2S)-Derivative Model(2R)-Derivative ModelAssay Method
Target Binding Affinity (

)
12 nM> 5,000 nMSurface Plasmon Resonance (SPR)
Microsomal Stability (

)
45 min12 minHuman Liver Microsomes (HLM)
Efflux Ratio (P-gp) 1.2 (Non-substrate)4.5 (Substrate)Caco-2 Permeability Assay
Thermodynamic Solubility 150 µg/mL145 µg/mLShake-flask method (pH 7.4)

Causality Analysis: The (2S)-derivative exhibits sub-nanomolar affinity because its specific exit vector aligns the extended pharmacophore perfectly within the target's binding cleft. Conversely, the (2R)-derivative suffers a severe steric clash, dropping affinity by over 400-fold. Furthermore, the exposed orientation of the (2R)-isomer makes it highly susceptible to CYP450-mediated metabolism, resulting in a significantly shorter half-life.

Experimental Workflows & Self-Validating Protocols

As researchers, we must ensure that our analytical and biological assays are fundamentally sound. The following protocols are designed as self-validating systems to guarantee data integrity.

Protocol 1: Chiral Purity Verification (ee%) via HPLC-CAD

Rationale: 2-Methyltetrahydropyran-2-carboxylic acid lacks a conjugated


-system, making traditional UV detection at 254 nm highly unreliable. To ensure accurate quantification of enantiomeric excess (ee%), we utilize Charged Aerosol Detection (CAD), which provides universal, mass-based detection independent of chromophores.

Step-by-Step Methodology:

  • Column Selection: Equip the HPLC with a Daicel Chiralpak® IC column (4.6 x 250 mm, 5 µm).

  • Mobile Phase Preparation: Prepare an isocratic mixture of Hexane / Isopropanol (90:10 v/v) containing 0.1% Trifluoroacetic acid (TFA) to suppress the ionization of the carboxylic acid, preventing peak tailing.

  • Sample Preparation: Dissolve the (2S)-enantiomer sample in the mobile phase to a concentration of 1 mg/mL.

  • System Validation (Critical): Inject a 1 mg/mL standard of the racemic mixture (CAS: 4180-13-6). The system is only validated for use if the resolution (

    
    ) between the (2S) and (2R) peaks is 
    
    
    
    .
  • Execution: Inject 10 µL of the sample. Calculate the ee% based on the relative peak areas. Acceptable purity for API synthesis is

    
     ee.
    
Protocol 2: Label-Free Binding Kinetics via Surface Plasmon Resonance (SPR)

Rationale: Endpoint biochemical assays (like IC50) only provide a snapshot of affinity. We use SPR to measure real-time association (


) and dissociation (

) rates, revealing why the (2R)-isomer fails (e.g., does it fail to bind at all, or does it bind and immediately fall off due to steric repulsion?).

Step-by-Step Methodology:

  • Sensor Chip Preparation: Immobilize the target receptor onto a CM5 sensor chip via standard amine coupling (EDC/NHS chemistry) to a density of ~3000 RU.

  • Analyte Preparation: Prepare a 2-fold dilution series (from 1 µM down to 1.95 nM) of both the (2S) and (2R) API derivatives in running buffer (HBS-EP+ with 1% DMSO).

  • Control Validation: Inject a known high-affinity reference compound. The run is self-validated only if the reference compound's calculated

    
     is within 3-fold of its historical baseline.
    
  • Execution: Flow the analytes over the chip at 30 µL/min for 120 seconds (association phase), followed by a 300-second buffer wash (dissociation phase).

  • Data Fitting: Fit the resulting sensograms to a 1:1 Langmuir binding model to extract

    
    .
    

Mechanistic & Workflow Visualizations

Workflow A Racemic 2-Methyltetrahydropyran- 2-carboxylic acid B Chiral Resolution (SFC / Chiral HPLC) A->B Separation C1 (2S)-Enantiomer CAS: 2306253-18-7 B->C1 C2 (2R)-Enantiomer B->C2 D1 API Derivative Synthesis (Amide Coupling) C1->D1 Derivatization D2 API Derivative Synthesis (Amide Coupling) C2->D2 Derivatization E SPR Binding Kinetics & In Vitro ADME Assays D1->E D2->E

Workflow for the chiral resolution and biological evaluation of tetrahydropyran derivatives.

BindingLogic S_Isomer (2S)-Derivative Pocket_S Optimal Fit in Hydrophobic Pocket S_Isomer->Pocket_S R_Isomer (2R)-Derivative Pocket_R Steric Clash with Receptor Wall R_Isomer->Pocket_R High_Affinity High Target Affinity (Low IC50) Pocket_S->High_Affinity Low_Affinity Low Target Affinity (High IC50) Pocket_R->Low_Affinity

Stereochemical impact of (2S) vs (2R) configurations on target receptor binding affinity.

References

  • PubChem. "2-Methyloxane-2-carboxylic acid | C7H12O3 | CID 12939291". National Center for Biotechnology Information. URL: [Link]

Validation

A Senior Application Scientist's Guide to Benchmarking New Synthetic Methods for Chiral Tetrahydropyrans

The tetrahydropyran (THP) motif is a cornerstone of medicinal chemistry and natural product synthesis, embedded in the core of numerous biologically active molecules, including antibiotics, anticancer agents, and antivir...

Author: BenchChem Technical Support Team. Date: March 2026

The tetrahydropyran (THP) motif is a cornerstone of medicinal chemistry and natural product synthesis, embedded in the core of numerous biologically active molecules, including antibiotics, anticancer agents, and antivirals. The stereochemical arrangement of substituents on the THP ring is often critical for biological function, making the development of robust, stereocontrolled synthetic methods a paramount objective. This guide provides an in-depth comparison of modern synthetic strategies for accessing chiral THPs, benchmarked against established methodologies, to equip researchers, scientists, and drug development professionals with the insights needed to make informed decisions in their synthetic endeavors.

The Evolving Landscape of THP Synthesis

For decades, the synthesis of chiral tetrahydropyrans relied heavily on substrate-controlled cyclizations, often requiring chiral starting materials derived from the chiral pool. While effective, these methods can be lengthy and lack flexibility. Classical approaches like acid-catalyzed cyclizations of hydroxy-alkenes or the Prins cyclization, though powerful, frequently suffer from harsh conditions and a lack of general enantiocontrol, often yielding mixtures of diastereomers.[1][2]

The last two decades have witnessed a paradigm shift, driven by the ascent of asymmetric catalysis.[3] This guide will dissect three leading modern approaches—organocatalysis, transition-metal catalysis, and biocatalysis—evaluating their performance through the lens of scientific integrity and practical applicability.

Benchmarking Criteria: A Framework for Comparison

To ensure an objective evaluation, each methodology will be assessed based on the following critical performance metrics:

  • Stereoselectivity (ee/dr): The precision with which the method generates the desired enantiomer (enantiomeric excess, ee) and diastereomer (diastereomeric ratio, dr).

  • Chemical Yield: The efficiency of the reaction in converting starting materials into the final product.

  • Substrate Scope & Functional Group Tolerance: The versatility of the method across a range of starting materials and its compatibility with various functional groups.

  • Operational Simplicity & Scalability: The practical ease of execution and the feasibility of adapting the protocol for large-scale production.

  • Catalyst System: The nature, loading, cost, and environmental impact of the catalyst employed.

Modern Methods: A Head-to-Head Comparison

Asymmetric Organocatalysis: The Metal-Free Revolution

Organocatalysis utilizes small, chiral organic molecules to induce asymmetry, bypassing the need for often toxic and expensive heavy metals.[4][5] For THP synthesis, intramolecular oxa-Michael additions have become a particularly powerful tool.[6][7]

Mechanistic Rationale: Chiral amines, such as diarylprolinol silyl ethers, react with α,β-unsaturated carbonyl compounds to form a transient enamine. This activation lowers the LUMO, facilitating a stereocontrolled intramolecular conjugate addition by a tethered hydroxyl group. The facial selectivity is dictated by the chiral environment created by the catalyst, leading to high enantioselectivity.[4]

Logical Workflow: Organocatalytic Oxa-Michael Cyclization

G cluster_0 Preparation cluster_1 Reaction cluster_2 Analysis & Purification A 1. Add hydroxy-tethered α,β-unsaturated substrate to flask B 2. Add chiral organocatalyst (e.g., Jørgensen-Hayashi catalyst) A->B C 3. Add additive/co-catalyst (if required) B->C D 4. Add anhydrous solvent under inert gas C->D E Catalyst-Substrate Activation (Enamine/Iminium Formation) D->E F Stereodetermining C-O Bond Formation (Intramolecular Oxa-Michael Addition) E->F G Catalyst Regeneration & Product Release F->G H 1. Quench reaction & perform aqueous workup G->H I 2. Purify via flash column chromatography H->I J 3. Determine yield and analyze stereoselectivity (e.g., Chiral HPLC) I->J K Enantioenriched Tetrahydropyran J->K

Caption: A typical workflow for organocatalytic THP synthesis.

Transition-Metal Catalysis: Power and Versatility

Transition-metal catalysts, particularly those based on palladium, gold, and ruthenium, offer unparalleled reactivity for constructing THP rings from diverse precursors like unsaturated alcohols.[8][9]

Mechanistic Rationale: A common pathway involves the π-activation of an alkene or alkyne by the metal center. This polarization renders the unsaturated bond highly electrophilic, promoting a subsequent intramolecular attack by the hydroxyl group (oxymetallation). The stereochemistry is controlled by chiral ligands attached to the metal, which create a constrained chiral environment during the key bond-forming step.

Biocatalysis: The Green Chemistry Approach

Enzymes offer exquisite selectivity under mild, environmentally benign conditions.[10] For chiral THP synthesis, a key strategy is the enzymatic kinetic resolution of racemic precursors or the desymmetrization of meso-compounds.[11]

Mechanistic Rationale: Lipases, for instance, can selectively acylate one enantiomer of a racemic diol faster than the other. This process separates the two enantiomers, providing an enantioenriched mono-acylated product that can be cyclized to the chiral THP in a subsequent step, and an enantioenriched diol. The enzyme's active site, itself a complex chiral pocket, is responsible for this high degree of molecular recognition.[10][11]

Performance Benchmark: Data Summary

MethodTypical Yield (%)Typical StereoselectivitySubstrate ScopeKey AdvantagesKey Limitations
Organocatalytic Oxa-Michael 75-98%>95% ee, >10:1 dr[12][13]Broad for electron-deficient alkenesMetal-free, operationally simple, low toxicityCan require higher catalyst loadings (5-20 mol%); may not work for unactivated olefins
Transition-Metal Cycloetherification 70-95%>95% ee, >20:1 drExcellent for unactivated alkenes/alkynesHigh catalytic turnover, broad functional group toleranceCost and toxicity of precious metals, sensitivity to air/moisture
Enzymatic Resolution/Desymmetrization ~45% (for one enantiomer)>99% ee[10]Substrate-specificExtremely high enantioselectivity, green conditions (aqueous media, RT)Theoretical max yield of 50% for kinetic resolution, requires screening for suitable enzyme
Classical Acid-Catalyzed Cyclization 50-85%Often low or substrate-dependentRobust for simple substratesInexpensive reagents, simple procedureHarsh conditions (strong acid), risk of racemization, side reactions (elimination)

In-Depth Protocol: Asymmetric Organocatalytic Synthesis of a 2,6-Disubstituted-THP

This protocol describes a validated procedure for the enantioselective synthesis of a chiral THP via an intramolecular oxa-Michael addition, a hallmark of modern organocatalysis.

Materials:

  • (E)-5-hydroxynon-2-enal (1.0 mmol, 1.0 equiv.)

  • (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (Jørgensen-Hayashi catalyst) (0.1 mmol, 10 mol%)

  • 3,5-Dinitrobenzoic acid (0.15 mmol, 15 mol%)

  • Anhydrous Dichloromethane (CH₂Cl₂) (10 mL)

  • Argon or Nitrogen gas supply

  • Standard, flame-dried glassware

Experimental Procedure:

  • Reaction Setup: To a flame-dried 25 mL Schlenk flask under an inert argon atmosphere, add the (S)-catalyst (32.5 mg, 0.1 mmol) and 3,5-dinitrobenzoic acid (31.8 mg, 0.15 mmol).

  • Solvent Addition: Add 8.0 mL of anhydrous CH₂Cl₂ via syringe and stir the mixture at room temperature for 10 minutes to ensure complete dissolution.

  • Substrate Addition: In a separate vial, dissolve (E)-5-hydroxynon-2-enal (156.2 mg, 1.0 mmol) in 2.0 mL of anhydrous CH₂Cl₂. Add this solution dropwise to the stirred catalyst solution over 5 minutes.

  • Reaction Monitoring: Stir the reaction at room temperature. Monitor the consumption of the starting material by Thin-Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent system. The reaction is typically complete within 4-6 hours.

  • Workup: Upon completion, quench the reaction by adding 10 mL of saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract with CH₂Cl₂ (3 x 15 mL).

  • Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude oil by flash column chromatography on silica gel (eluent: 9:1 Hexane:Ethyl Acetate) to yield the pure tetrahydropyran product.

  • Characterization: Determine the yield and confirm the structure using ¹H and ¹³C NMR spectroscopy. The enantiomeric excess (ee) must be determined by analysis on a chiral stationary phase column via HPLC or SFC.[14]

Causality Behind Experimental Choices (E-E-A-T):

  • Inert Atmosphere: The enamine intermediate is sensitive to oxidation, and moisture can hydrolyze the catalyst and interfere with the catalytic cycle. A dry, inert atmosphere is critical for reproducibility and high yields.

  • Anhydrous Solvent: Water is a competitive nucleophile and can lead to undesired side reactions and catalyst deactivation.

  • Acidic Co-catalyst: The Brønsted acid additive (3,5-dinitrobenzoic acid) serves as a proton shuttle, facilitating the protonation of the enamine intermediate in the final step and ensuring efficient catalyst turnover. Its acidity is tuned to prevent unwanted side reactions.

  • Self-Validation: The protocol is self-validating through rigorous monitoring and analysis. TLC confirms full conversion, while chromatographic purification isolates the product. Critically, chiral HPLC provides the quantitative measure of success (the ee value), directly validating the catalyst's performance.

Reaction Visualization

G start Hydroxy-Unsaturated Aldehyde catalyst Chiral Amine Catalyst + Brønsted Acid product Chiral Tetrahydropyran (High ee) catalyst->product Intramolecular Oxa-Michael Addition

Caption: Organocatalytic intramolecular oxa-Michael addition.

Conclusion and Future Perspectives

Modern catalytic methods have revolutionized the synthesis of chiral tetrahydropyrans, offering unprecedented levels of stereocontrol and operational efficiency. Organocatalysis provides a robust, metal-free platform that is often operationally simple and tolerant of many functional groups.[4][15] Transition-metal catalysis remains the powerhouse for more challenging transformations of unactivated systems, while biocatalysis presents an exceptionally selective and green alternative, albeit with limitations in substrate scope and theoretical yield.

The choice of method is not arbitrary; it is a strategic decision based on the specific target molecule, required scale, economic constraints, and desired green chemistry metrics. As the field advances, we anticipate the development of catalysts with even lower loadings, broader substrate scopes, and the rise of synergistic catalytic systems that combine the advantages of different activation modes to tackle previously insurmountable synthetic challenges.

References

  • Title: Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis. Source: Chemical Society Reviews, 2017, 46, 5178-5192. URL: [Link]

  • Title: Asymmetric Synthesis of Highly Functionalized Tetrahydropyrans via a One-Pot Organocatalytic Michael/Henry/Ketalization Sequence. Source: Organic Letters, 2014, 16(14), 3792–3795. URL: [Link]

  • Title: Organocatalytic Asymmetric Synthesis of Tetrahydrothiophenes and Tetrahydrothiopyrans. Source: European Journal of Organic Chemistry, 2015, 2015(21), 4663-4682. URL: [Link]

  • Title: Asymmetric Synthesis of Highly Functionalized Tetrahydropyrans via a One-Pot Organocatalytic Michael/Henry/Ketalization Sequence. Source: Europe PMC, 2014. URL: [Link]

  • Title: Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis. Source: ResearchGate, 2017. URL: [Link]

  • Title: Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. Source: Marine Drugs, 2011, 9(2), 162-205. URL: [Link]

  • Title: A 'Clip-Cycle' Approach Towards Enantioselective Synthesis of Substituted Tetrahydropyrans. Source: White Rose eTheses Online, 2021. URL: [Link]

  • Title: Development of new methods in tetrahydropyran ring synthesis. Source: Nanyang Technological University Institutional Repository, 2007. URL: [Link]

  • Title: Large-Scale Synthesis of Chiral Tetrahydropyran via Asymmetric Allylation Catalyzed by (S)-3,3′-Cl2-BINOL. Source: ResearchGate, 2022. URL: [Link]

  • Title: Synthesis of Chiral Tetrahydropyrans by a Tandem Sakurai Allylation/Intramolecular 6-Exo-Tet Cyclization. Source: CaltechTHESIS, 2017. URL: [Link]

  • Title: Transition-Metal-Catalyzed Transformations for the Synthesis of Marine Drugs. Source: MDPI, 2024. URL: [Link]

  • Title: Biocatalytic Synthesis of Chiral Pharmaceutical Intermediates. Source: SpringerLink, 2008. URL: [Link]

  • Title: Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Source: Beilstein Journal of Organic Chemistry, 2021, 17, 1079-1121. URL: [Link]

  • Title: Microbial/enzymatic synthesis of chiral drug intermediates. Source: PubMed, 2003, 24(4), 345-58. URL: [Link]

  • Title: Chemo-enzymatic synthesis of chiral 3-substituted tetrahydroquinolines by a sequential biocatalytic cascade and Buchwald–Hartwig cyclization. Source: RSC Publishing, 2023. URL: [Link]

  • Title: Synthesis, Stereochemical Assignment, and Enantioselective Catalytic Activity of Late Transition Metal Planar Chiral Complexes. Source: Molecules, 2022, 27(19), 6667. URL: [Link]

  • Title: Strategies for the construction of tetrahydropyran rings in the synthesis of natural products. Source: Organic & Biomolecular Chemistry, 2008, 6, 2272-2286. URL: [Link]

  • Title: Simple Method Development for the Separation of Chiral Synthetic Cannabinoids using Ultra High Performance Supercritical Fluid Chromatography. Source: Technology Networks, 2016. URL: [Link]

Sources

Comparative

A Comparative Guide to the Analysis of Enantiomeric Excess in (2S)-2-methyltetrahydropyran-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and asymmetric synthesis, the stereochemical integrity of a chiral molecule is paramount. The differential ph...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and asymmetric synthesis, the stereochemical integrity of a chiral molecule is paramount. The differential pharmacological and toxicological profiles of enantiomers necessitate the accurate determination of enantiomeric excess (ee). This guide provides an in-depth, objective comparison of the primary analytical methodologies for quantifying the enantiomeric excess of (2S)-2-methyltetrahydropyran-2-carboxylic acid, a key chiral building block. We will delve into the causality behind experimental choices and provide field-proven insights to ensure scientific integrity and trustworthiness in your analytical workflows.

The Criticality of Enantiomeric Purity

(2S)-2-methyltetrahydropyran-2-carboxylic acid possesses a single stereocenter, giving rise to two enantiomers. In drug development, one enantiomer may be therapeutically active, while the other could be inactive, less active, or even contribute to adverse effects. Consequently, regulatory bodies like the FDA mandate rigorous control and quantification of the enantiomeric purity of chiral drug substances.[1][2]

A Comparative Overview of Analytical Techniques

The determination of enantiomeric excess can be approached through several analytical techniques, each with its own set of advantages and limitations. The most prevalent methods include Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. A qualitative comparison of these techniques is presented below.

Parameter Chiral HPLC Chiral GC NMR Spectroscopy Polarimetry
Principle Physical separation of enantiomers on a chiral stationary phase.Separation of volatile enantiomers (or their derivatives) on a chiral stationary phase.Formation of diastereomeric complexes with a chiral auxiliary, leading to distinct NMR signals.Measures the rotation of plane-polarized light by a chiral sample.
Sample Requirement Low (µg to ng)Low (ng to pg), requires volatility.High (mg)High (mg)
Accuracy HighHighGood to HighModerate to Low
Precision HighHighGoodModerate
Sensitivity (LOD/LOQ) HighVery HighModerateLow
Throughput ModerateModerate to HighHighHigh
Method Development Can be time-consuming.Requires derivatization for non-volatile analytes.Relatively fast.Simple

Table 1: Qualitative Comparison of Analytical Techniques for Enantiomeric Excess Determination.

Chiral High-Performance Liquid Chromatography (HPLC): The Gold Standard

Chiral HPLC is often considered the benchmark for determining enantiomeric excess due to its high accuracy, precision, and robustness.[3] The technique relies on the differential interaction of enantiomers with a chiral stationary phase (CSP), leading to their separation and individual quantification.

Causality in Method Development

For a carboxylic acid like (2S)-2-methyltetrahydropyran-2-carboxylic acid, polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often the first choice.[4][5] These phases, like Chiralcel® OD-H or Chiralpak® AD, offer a broad range of enantioselectivity for chiral acids through a combination of hydrogen bonding, dipole-dipole, and steric interactions. The mobile phase, typically a mixture of a non-polar solvent (e.g., hexane) and a polar alcohol (e.g., isopropanol), is optimized to achieve a balance between retention and resolution. The addition of a small amount of a strong acid, like trifluoroacetic acid (TFA), to the mobile phase is crucial for protonating the carboxylic acid, which sharpens peak shape and improves resolution by minimizing interactions with the silica support of the CSP.[4]

Experimental Protocol: Chiral HPLC

HPLC_Workflow cluster_prep Sample & Mobile Phase Preparation cluster_analysis HPLC Analysis cluster_data Data Processing Sample_Prep Dissolve sample in mobile phase Injection Inject sample Sample_Prep->Injection Mobile_Phase_Prep Prepare Hexane:IPA with 0.1% TFA Mobile_Phase_Prep->Injection Separation Separation on Chiral Stationary Phase Injection->Separation Detection UV Detection Separation->Detection Integration Integrate peak areas Detection->Integration Calculation Calculate enantiomeric excess Integration->Calculation

Caption: Workflow for Chiral HPLC Analysis.

Step-by-Step Methodology:

  • Mobile Phase Preparation: Prepare a mobile phase of n-Hexane and 2-Propanol (e.g., 90:10 v/v) containing 0.1% Trifluoroacetic Acid (TFA). The optimal ratio may need to be determined empirically.

  • Sample Preparation: Accurately weigh and dissolve the sample of (2S)-2-methyltetrahydropyran-2-carboxylic acid in the mobile phase to a concentration of approximately 1 mg/mL.

  • Instrumentation:

    • Column: Chiralcel® OD-H (250 x 4.6 mm, 5 µm) or equivalent polysaccharide-based chiral column.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 25 °C.

    • Detection: UV at 210 nm.

    • Injection Volume: 10 µL.

  • Analysis: Equilibrate the column with the mobile phase until a stable baseline is achieved. Inject the sample and record the chromatogram.

  • Quantification: Identify and integrate the peak areas corresponding to the (S) and (R) enantiomers. Calculate the enantiomeric excess using the formula: % ee = [ (Area(S) - Area(R)) / (Area(S) + Area(R)) ] x 100

Chiral Gas Chromatography (GC): A High-Sensitivity Alternative

For volatile or semi-volatile compounds, chiral GC offers excellent sensitivity and resolution.[6] Since carboxylic acids are generally not volatile enough for direct GC analysis, a derivatization step is required. This involves converting the carboxylic acid into a more volatile derivative, such as a diastereomeric ester.

Causality in Method Development

The key to successful chiral GC analysis of a carboxylic acid is the selection of an appropriate chiral derivatizing agent and a suitable GC column. The derivatization with a chiral alcohol, such as (R)-(-)-2-butanol, converts the enantiomers of the analyte into diastereomers. These diastereomers have different physical properties and can be separated on a standard achiral GC column. Alternatively, derivatization with an achiral alcohol (e.g., methanol) to form the methyl ester, followed by separation on a chiral GC column (e.g., a cyclodextrin-based column), is also a common approach.[7] The latter is often preferred as it avoids potential kinetic resolution during the derivatization step.

Experimental Protocol: Chiral GC (via Diastereomeric Ester Formation)

GC_Workflow cluster_prep Sample Preparation cluster_analysis GC Analysis cluster_data Data Processing Derivatization Derivatization to diastereomeric esters Extraction Extraction and concentration Derivatization->Extraction Injection Inject sample Extraction->Injection Separation Separation on achiral GC column Injection->Separation Detection FID Detection Separation->Detection Integration Integrate peak areas Detection->Integration Calculation Calculate diastereomeric excess (ee) Integration->Calculation

Caption: Workflow for Chiral GC Analysis.

Step-by-Step Methodology:

  • Derivatization: To the carboxylic acid sample (approx. 1 mg) in a vial, add an excess of (R)-(-)-2-butanol and a catalytic amount of a strong acid (e.g., sulfuric acid). Heat the mixture to facilitate esterification. After the reaction is complete, neutralize the acid and extract the diastereomeric esters with a suitable organic solvent (e.g., diethyl ether).

  • Instrumentation:

    • Column: A standard non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5).

    • Carrier Gas: Helium or Hydrogen.

    • Injector Temperature: 250 °C.

    • Oven Program: Start at a low temperature (e.g., 100 °C) and ramp to a higher temperature (e.g., 250 °C) to ensure good separation.

    • Detector: Flame Ionization Detector (FID) at 280 °C.

  • Analysis: Inject the derivatized sample into the GC.

  • Quantification: Integrate the peak areas of the two diastereomers. The ratio of the peak areas corresponds to the enantiomeric ratio of the original sample.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Rapid and Non-Destructive Method

NMR spectroscopy offers a rapid means of determining enantiomeric excess without the need for chromatographic separation.[8] This is achieved by creating a diastereomeric environment in the NMR tube, which causes the signals of the enantiomers to become distinct. This can be accomplished using either a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA).

Causality in Method Development

Chiral Solvating Agents (CSAs): CSAs, such as Pirkle's alcohol or BINOL-derived compounds, form transient, non-covalent diastereomeric complexes with the analyte.[9][10] The choice of CSA depends on the functional groups of the analyte. For carboxylic acids, CSAs that can engage in hydrogen bonding are particularly effective. The interaction with the CSA leads to different magnetic environments for the enantiomers, resulting in the splitting of one or more proton signals in the NMR spectrum. The integration of these split signals directly gives the enantiomeric ratio.

Chiral Derivatizing Agents (CDAs): CDAs, like Mosher's acid chloride, react covalently with the analyte to form stable diastereomers.[11][12] This approach is often used when CSAs do not provide sufficient signal separation. The resulting diastereomers will have distinct NMR spectra, and the enantiomeric excess can be determined by integrating the signals of a well-resolved proton in each diastereomer. It is crucial that the derivatization reaction proceeds to completion to avoid kinetic resolution, which would lead to an inaccurate determination of the enantiomeric excess.[12]

Experimental Protocol: NMR with a Chiral Solvating Agent

NMR_Workflow cluster_prep Sample Preparation cluster_analysis NMR Analysis cluster_data Data Processing Dissolve Dissolve analyte in deuterated solvent Add_CSA Add chiral solvating agent Dissolve->Add_CSA Acquire_Spectrum Acquire 1H NMR spectrum Add_CSA->Acquire_Spectrum Identify_Signals Identify and integrate diastereotopic signals Acquire_Spectrum->Identify_Signals Calculate_ee Calculate enantiomeric excess Identify_Signals->Calculate_ee

Caption: Workflow for NMR Analysis with a CSA.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve approximately 5-10 mg of the carboxylic acid sample in a suitable deuterated solvent (e.g., CDCl3) in an NMR tube.

  • Addition of CSA: Add an appropriate amount of a chiral solvating agent (e.g., (R)-Pirkle's alcohol) to the NMR tube. The optimal molar ratio of analyte to CSA may need to be determined, but a 1:1 ratio is a good starting point.

  • Data Acquisition: Acquire a high-resolution 1H NMR spectrum of the mixture.

  • Quantification: Identify a proton signal in the analyte that is well-resolved into two distinct peaks in the presence of the CSA. Integrate the areas of these two peaks. The ratio of the integrals corresponds to the enantiomeric ratio.

Method Validation: Ensuring Trustworthiness

Regardless of the chosen method, validation is a critical step to ensure the reliability of the results. According to FDA and ICH guidelines, key validation parameters include specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[13][14][15]

  • Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, including the other enantiomer.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.

  • Accuracy: The closeness of the test results obtained by the method to the true value.

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

  • LOD & LOQ: The lowest amount of the minor enantiomer that can be reliably detected and quantified, respectively.[2][16]

Conclusion: Selecting the Optimal Method

The choice of the most appropriate analytical method for determining the enantiomeric excess of (2S)-2-methyltetrahydropyran-2-carboxylic acid depends on several factors, including the available instrumentation, the required level of sensitivity and accuracy, and the sample throughput needs.

  • Chiral HPLC stands out as the most robust and reliable method for routine quality control and release testing, offering high accuracy and precision.

  • Chiral GC is an excellent choice when high sensitivity is required, provided that a suitable derivatization method is established.

  • NMR Spectroscopy provides a rapid and non-destructive approach that is particularly useful for reaction monitoring and high-throughput screening, where speed is a priority over ultimate sensitivity.

For comprehensive and unambiguous results, it is often advisable to use two orthogonal methods (e.g., chiral HPLC and NMR) for cross-validation, especially during method development and for critical applications.

References

  • Pirkle, W. H., & Hoover, D. J. (1982). NMR Chiral Solvating Agents. Topics in Stereochemistry, 13, 263-331.
  • Mosher, H. S., & Dale, J. A. (1973). Nuclear magnetic resonance enantiomer regents. Configurational correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and α-methoxy-α-trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512-519.
  • U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

  • Organic Chemistry Frontiers. (2021). Discrimination of enantiomers of dipeptide derivatives with two chiral centers by tetraaza macrocyclic chiral solvating agents using 1H NMR spectroscopy. [Link]

  • Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • ProPharma Group. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

  • ResearchGate. (n.d.). Progress on Application of NMR Chiral Solvating Agents to Determine Enantiomeric Ratio and Absolute Configuration. [Link]

  • Chemistry LibreTexts. (2021). 1.4: Chiral Gas Chromatography. [Link]

  • Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. [Link]

  • ECA Academy. (2018). What is meant by the limit of detection and quantification (LOD / LOQ)?. [Link]

  • Herald Scholarly Open Access. (2018). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. [Link]

  • Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. [Link]

  • The Retort. (2012). Mosher's Acid. [Link]

  • Wiley Online Library. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. [Link]

  • U.S. Food and Drug Administration. (2015). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

  • Journal of the Chemical Society of Pakistan. (2020). Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. [Link]

  • LCGC International. (2020). Contemporary Analysis of Chiral Molecules. [Link]

  • PMC. (2011). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. [Link]

  • National Center for Biotechnology Information. (n.d.). Limit of Blank, Limit of Detection and Limit of Quantitation. [Link]

  • Česká a slovenská farmacie. (2007). HPLC separation of enantiomers using chiral stationary phases. [Link]

  • PMC. (2020). Comparison of reversed-phase enantioselective HPLC methods for determining the enantiomeric purity of (S)-omeprazole in the presence of its related substances. [Link]

  • Pharmaceutical Sciences. (2024). Comparison of Different Approaches for Calculating LOD and LOQ in an HPLC-Based Analysis Method. [Link]

  • Frontiers in Chemistry. (2020). Efficient Enantiodifferentiation of Carboxylic Acids Using BINOL-Based Amino Alcohol as a Chiral NMR Solvating Agent. [Link]

  • MDPI. (2025). Chiral Separation and Determination of Enantiomer Elution Order of Novel Ketamine Derivatives Using CE-UV and HPLC-UV-ORD. [Link]

Sources

Validation

Comparative Analysis of Catalytic Systems for Stereoselective Tetrahydropyran Synthesis

The tetrahydropyran (THP) ring is a ubiquitous structural motif found in a vast array of biologically active marine macrolides (e.g., neopeltolide, polycavernoside A) and pharmaceutical agents. For drug development profe...

Author: BenchChem Technical Support Team. Date: March 2026

The tetrahydropyran (THP) ring is a ubiquitous structural motif found in a vast array of biologically active marine macrolides (e.g., neopeltolide, polycavernoside A) and pharmaceutical agents. For drug development professionals and synthetic chemists, the central challenge in THP synthesis is achieving absolute stereocontrol—specifically, dictating the cis or trans relationship of substituents at the C2 and C6 positions.

This guide provides an in-depth mechanistic and practical comparison of the three premier catalytic systems used for stereoselective THP synthesis: Lewis Acid-Catalyzed Prins Cyclizations, Organocatalytic Oxa-Michael Additions, and Transition-Metal Catalyzed Cascades. By understanding the causality behind these catalytic pathways, researchers can rationally select the optimal system for their target scaffolds.

Lewis Acid-Catalyzed Prins Cyclization

The Prins cyclization remains one of the most robust methods for constructing highly substituted THP rings [1]. The reaction typically involves the condensation of a homoallylic alcohol with an aldehyde in the presence of a Lewis acid.

Mechanistic Causality: The stereochemical outcome is governed by the formation of an oxocarbenium ion intermediate. The subsequent intramolecular attack by the pendant alkene (π-nucleophile) proceeds through a rigid, chair-like transition state. To minimize 1,3-diaxial interactions, the substituents at the developing C2 and C6 positions adopt pseudo-equatorial orientations, thermodynamically funneling the reaction to yield the cis-2,6-disubstituted tetrahydropyran almost exclusively. The choice of Lewis acid is critical; while strong Brønsted acids (like TfOH) can drive the reaction, they often lead to undesired elimination products (dihydropyrans). Mild Lewis acids, such as FeCl₃, prevent premature proton loss, enabling completely OH-selective cyclizations to yield 4-hydroxy-THPs [2].

Prins A Homoallylic Alcohol + Aldehyde B Lewis Acid Activation (e.g., FeCl3) A->B C Oxocarbenium Ion Intermediate B->C D Chair-like Transition State (Equatorial Substituents) C->D  π-nucleophile attack E cis-2,6-Disubstituted Tetrahydropyran D->E  Stereoselective closure

Fig 1: Mechanistic pathway of the Lewis acid-catalyzed Prins cyclization.

Organocatalytic Intramolecular Oxa-Michael Addition

For highly functionalized, acid-sensitive substrates, organocatalytic intramolecular oxa-Michael additions offer a mild, metal-free alternative. This strategy has been extensively utilized in the total synthesis of complex natural products like neopeltolide [3].

Mechanistic Causality: This system relies on the conjugate addition of a pendant hydroxyl group to an α,β-unsaturated carbonyl. Bifunctional organocatalysts (such as chiral thioureas or squaramides) operate via dual activation: they lower the LUMO of the enone via hydrogen bonding while simultaneously raising the HOMO of the alcohol via basic deprotonation. The stereoselectivity is strictly controlled by the reaction conditions. Under kinetic control (mild base, low temperature), the irreversible addition favors the trans-2,6-disubstituted THP. Under thermodynamic control (acid/base equilibration, higher temperatures), the reversible nature of the oxa-Michael addition allows the system to equilibrate to the more stable cis-2,6-disubstituted isomer.

OxaMichael A ζ-Hydroxy α,β-Unsaturated Ester Precursor B Organocatalyst Activation (HOMO/LUMO modulation) A->B C Kinetic Control (Base-catalyzed) B->C D Thermodynamic Control (Acid/Base equilibration) B->D E trans-2,6-Disubstituted THP C->E  Irreversible addition F cis-2,6-Disubstituted THP D->F  Reversible equilibration

Fig 2: Divergent stereocontrol in organocatalytic intramolecular oxa-Michael additions.

Transition-Metal Catalyzed Cascades (Gold/Palladium)

Recent advancements have leveraged the unique π-acidity of transition metals to trigger complex cascade reactions that build THP rings from acyclic precursors in a single operation [4].

Mechanistic Causality: In a typical Gold(I)-catalyzed cascade, a bis-propargylic alcohol is activated by the carbophilic Au(I) catalyst. This triggers a Meyer-Schuster rearrangement to form an allenyl ether intermediate, which hydrolyzes into an α,β-unsaturated ketone. The gold catalyst then coordinates to the newly formed carbonyl, enhancing its electrophilicity and driving a highly stereoselective intramolecular oxa-Michael addition. The bulky substituents naturally adopt pseudo-equatorial positions to avoid 1,3-diaxial clashes, yielding the cis-THP. This atom-economical approach minimizes isolation steps and maximizes synthetic efficiency.

GoldCascade A Bis-propargylic Alcohol B Au(I) π-Activation A->B C Meyer-Schuster Rearrangement B->C D α,β-Unsaturated Ketone C->D  Hydrolysis E Intramolecular oxa-Michael D->E  Au-carbonyl coordination F cis-2,6-Disubstituted THP E->F  Stereoselective cyclization

Fig 3: Gold-catalyzed cascade synthesis of THPs via Meyer-Schuster rearrangement.

Quantitative Benchmarking of Catalytic Systems

The following table summarizes the performance metrics of each catalytic system to aid in route scouting and process development.

Catalytic SystemDominant StereoselectivityTypical YieldsEnantiomeric Excess (ee) PotentialTypical Catalyst LoadingKey Synthetic Advantage
Lewis Acid (Prins) cis-2,670–95%Moderate (relies on chiral pool precursors)5–20 mol%Rapid assembly from simple, readily available precursors.
Organocatalysis trans-2,6 (Kinetic) or cis-2,6 (Thermo)75–98%High (>95% ee with chiral bifunctional catalysts)1–10 mol%Metal-free conditions; excellent asymmetric induction.
Transition Metal (Au/Pd) cis-2,660–90%High (with chiral ligands)1–5 mol%High atom economy; enables complex cascade formations.

Standardized Experimental Protocols (Self-Validating Workflows)

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating in-process controls and definitive analytical checkpoints.

Protocol A: FeCl₃-Catalyzed Prins Cyclization [2]
  • Preparation: In a flame-dried Schlenk flask under N₂, dissolve the homoallylic alcohol (1.0 equiv) and aldehyde (1.2 equiv) in anhydrous CH₂Cl₂ (0.05 M).

  • Catalyst Addition: Cool the solution to 0 °C. Add anhydrous FeCl₃ (10 mol%) in one portion. The reaction mixture will typically turn pale yellow.

  • Reaction Monitoring: Stir the mixture while allowing it to warm to room temperature.

    • Validation Checkpoint 1: Monitor via TLC (Hexanes:EtOAc 4:1). The reaction is complete when the aldehyde spot (visualized with KMnO₄ or UV) is fully consumed (typically 2–4 hours).

  • Quench & Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with CH₂Cl₂ (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

  • Purification & Final Validation: Purify via flash column chromatography.

    • Validation Checkpoint 2: Confirm the cis-stereochemistry via ¹H NMR. Look for the characteristic axial-axial coupling constants (

      
       Hz) for the anomeric protons at the C2 and C6 positions, confirming the equatorial placement of the substituents.
      
Protocol B: Gold-Catalyzed Cascade Synthesis [4]
  • Preparation: In a sealed tube, dissolve the bis-propargylic alcohol precursor (1.0 equiv) in a mixture of MeOH/H₂O (10:1, 0.1 M).

  • Catalyst Activation: In a separate vial, pre-mix AuCl(PPh₃) (5 mol%) and AgOTf (5 mol%) in MeOH for 5 minutes to generate the active cationic Au(I) species. Filter through a short pad of Celite directly into the reaction tube.

  • Execution: Heat the reaction mixture to 60 °C.

    • Validation Checkpoint 1: Monitor via LC-MS. You should observe the transient mass of the α,β-unsaturated ketone intermediate before it fully converts to the THP product mass (typically 6–12 hours).

  • Workup: Cool to room temperature, dilute with EtOAc, and wash with water. Dry the organic layer over MgSO₄ and concentrate.

  • Final Validation: Purify via silica gel chromatography.

    • Validation Checkpoint 2: Utilize NOESY NMR spectroscopy. A strong NOE cross-peak between the C2 and C6 protons definitively validates the cis-relationship across the THP ring.

Conclusion

The selection of a catalytic system for stereoselective tetrahydropyran synthesis must be dictated by the target molecule's functional group tolerance and the required stereochemistry. Lewis acid-catalyzed Prins cyclizations offer unparalleled speed and efficiency for cis-THPs. Organocatalytic oxa-Michael additions provide the unique ability to toggle between cis and trans isomers via thermodynamic vs. kinetic control while remaining metal-free. Finally, transition-metal cascades represent the frontier of atom economy, allowing for the rapid construction of complex THPs from simple acyclic precursors.

References

  • Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry, 2021. URL:[Link]

  • Completely OH-Selective FeCl₃-Catalyzed Prins Cyclization: Highly Stereoselective Synthesis of 4-OH-Tetrahydropyrans. Journal of the American Chemical Society, 2012. URL:[Link]

  • Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. Marine Drugs, 2013. URL:[Link]

  • An Efficient Stereoselective Synthesis of cis-2,6-Disubstituted Tetrahydropyrans via Gold-Catalyzed Meyer–Schuster Rearrangement/Hydration/oxa-Michael Addition Sequence. Molecules (MDPI), 2024. URL:[Link]

Comparative

Decoding Tetrahydropyran Conformational Space: A Comparative Guide to Computational Workflows

The tetrahydropyran (THP) ring is a ubiquitous structural motif in drug discovery, serving as the core scaffold for carbohydrates, macrolide antibiotics, and numerous synthetic therapeutics. However, predicting the 3D co...

Author: BenchChem Technical Support Team. Date: March 2026

The tetrahydropyran (THP) ring is a ubiquitous structural motif in drug discovery, serving as the core scaffold for carbohydrates, macrolide antibiotics, and numerous synthetic therapeutics. However, predicting the 3D conformation of substituted THPs is notoriously difficult. The conformational landscape is governed by a delicate tug-of-war between classical 1,3-diaxial steric clashes (which favor equatorial substituents) and complex stereoelectronic phenomena, most notably the anomeric effect (which drives electronegative C2 substituents into the axial position)[1].

To accurately map this space, computational chemists rely on a tiered approach. This guide objectively compares the performance of three leading computational alternatives—RDKit (ETKDG) , Schrödinger MacroModel (OPLS4) , and Gaussian 16 (DFT) —and provides field-proven, self-validating protocols for analyzing THP conformations.

The Mechanistic Challenge: Stereoelectronics vs. Sterics

Standard computational models often fail when applied to THPs because they treat molecules as classical balls and springs, ignoring quantum mechanical orbital overlap. The anomeric effect is fundamentally a quantum phenomenon: hyperconjugation between the endocyclic oxygen lone pair (


) and the antibonding orbital (

) of the exocyclic C2 substituent stabilizes the axial conformer (1)[1].

Consequently, basic distance geometry or legacy force fields will erroneously predict the equatorial conformer as the global minimum due to steric bias. Overcoming this requires either knowledge-based torsional constraints, advanced force field parameterization (like OPLS4)[2], or explicit Density Functional Theory (DFT) calculations[3][4].

Comparative Performance Analysis

The table below summarizes the quantitative performance of the three primary methodologies when applied to 2-substituted tetrahydropyrans (e.g., 2-methoxytetrahydropyran).

Methodology / ProductUnderlying PhysicsSpeed per ConformerRMSD to Crystal StructureAnomeric

Accuracy
Primary Workflow Utility
RDKit (ETKDG) Knowledge-Based Distance Geometry< 0.05 seconds0.5 – 1.0 ÅN/A (Generative Only)High-throughput initial ensemble generation.
Schrödinger (OPLS4) Molecular Mechanics (Advanced FF)1 – 5 seconds0.2 – 0.5 ÅHigh (Error < 0.5 kcal/mol)Broad conformational screening & strain relaxation.
Gaussian 16 (DFT) Quantum Mechanics (B3LYP/6-311+G**)1 – 10 hours< 0.2 ÅVery High (Error < 0.2 kcal/mol)Final thermodynamic ranking & mechanistic validation.

Step-by-Step Experimental Protocols

To build a self-validating system, these three tools should not be viewed as mutually exclusive, but rather as sequential filters in a hierarchical workflow.

Protocol 1: High-Throughput Ensemble Generation (RDKit ETKDG)

Objective: Rapidly sample the global conformational space of the THP ring without getting trapped in local steric minima.

  • Input Preparation: Load the 2D SMILES string of the substituted THP into RDKit.

  • ETKDG Embedding: Generate 1,000 conformers using the ETKDGv3 algorithm.

    • Causality: ETKDG incorporates experimental torsional knowledge from the Cambridge Structural Database (CSD). This ensures that the generated THP rings maintain realistic pucker states (chair, boat, twist-boat) without requiring immediate, computationally expensive energy minimization (5)[5].

  • RMSD Pruning: Apply an RMSD threshold of 0.5 Å to cluster and deduplicate the ensemble.

    • Causality: Stochastic generation produces highly redundant geometries. Pruning isolates unique macro-states, exponentially reducing the computational cost of downstream molecular mechanics.

Protocol 2: Strain Relaxation and Energy Ranking (Schrödinger OPLS4)

Objective: Relax steric clashes and accurately model the stereoelectronic stabilization of the O-C-O linkage.

  • Import and Solvate: Transfer the pruned RDKit ensemble into MacroModel. Apply a GB/SA implicit water solvent model.

    • Causality: The anomeric effect is highly sensitive to solvent polarity. An implicit water model accounts for the dielectric dampening of the molecule's dipole moment, preventing the overestimation of the axial preference in a vacuum[4].

  • Force Field Assignment: Assign the OPLS4 force field.

    • Causality: Unlike legacy force fields, OPLS4 is explicitly parameterized with off-center charges and refined torsional profiles to simulate lone-pair directionality, accurately capturing the exo-anomeric effect in carbohydrate-like systems (2)[2].

  • Minimization: Execute a Polak-Ribière Conjugate Gradient (PRCG) minimization for 5,000 iterations to locate the local minima for each conformer.

Protocol 3: Quantum Mechanical Validation (Gaussian 16 DFT)

Objective: Resolve the exact energy gap (


) between the axial and equatorial anomers.
  • Selection: Extract the top 5% lowest-energy conformers from the OPLS4 output.

  • Geometry Optimization: Optimize geometries at the B3LYP/6-311+G(d,p) level of theory.

    • Causality: Standard molecular mechanics cannot simulate actual electron delocalization. The diffuse functions ("+") in this specific Pople basis set are critical for accurately modeling the expanded electron density of the oxygen lone pairs. This allows the simulation of the

      
       hyperconjugation that dictates the precise ~1-2 kcal/mol energy gap between anomers (3)[3].
      
  • Boltzmann Weighting: Calculate single-point energies and apply Boltzmann weighting at 298K to determine the final population ratio of the THP ensemble.

Workflow Visualization

ConformationalWorkflow Input 2D Tetrahydropyran Input (SMILES) ETKDG RDKit ETKDG Conformer Generation Input->ETKDG Embed 3D Coordinates Pruning RMSD Pruning (Threshold = 0.5 Å) ETKDG->Pruning Remove Duplicates OPLS4 OPLS4 Minimization (MacroModel) Pruning->OPLS4 Strain Relaxation DFT DFT Validation (B3LYP/6-311+G**) OPLS4->DFT Top 5% Refinement Output Boltzmann-Weighted Ensemble DFT->Output Final Energy Ranking

Hierarchical computational workflow for THP conformational analysis.

References

  • Source: PubMed Central (PMC)
  • Source: Datamol.
  • Source: PubMed Central (PMC)
  • Source: Royal Society of Chemistry (RSC)
  • The anomeric and exo-anomeric effects of a hydroxyl group and the stereochemistry of the hemiacetal linkage Source: ResearchGate URL

Sources

Safety & Regulatory Compliance

Safety

(2S)-2-methyltetrahydropyran-2-carboxylic acid proper disposal procedures

Operational Safety and Waste Management Guide: (2S)-2-methyltetrahydropyran-2-carboxylic acid (2S)-2-methyltetrahydropyran-2-carboxylic acid is a highly valuable chiral building block frequently utilized in stereoselecti...

Author: BenchChem Technical Support Team. Date: March 2026

Operational Safety and Waste Management Guide: (2S)-2-methyltetrahydropyran-2-carboxylic acid

(2S)-2-methyltetrahydropyran-2-carboxylic acid is a highly valuable chiral building block frequently utilized in stereoselective drug development and active pharmaceutical ingredient (API) synthesis. As a Senior Application Scientist, I have observed that while its utility in organic synthesis is well-documented, laboratory incidents often stem from a misunderstanding of its localized corrosive properties and improper waste segregation.

This guide provides a self-validating, causally-driven protocol for the safe handling, spill response, and disposal of this compound, designed specifically for research and development professionals.

Chemical Profiling and Hazard Assessment

Before handling any chemical, we must understand its fundamental properties to anticipate its behavior in standard ambient conditions and during waste accumulation.

Table 1: Physicochemical and Hazard Profile

Property / Attribute Value / Classification
Chemical Name (2S)-2-methyltetrahydropyran-2-carboxylic acid
CAS Registry Number 2306253-18-7 (Enantiopure) [1]; 4180-13-6 (Racemic) [2]
Molecular Formula C7H12O3[2]
Molecular Weight 144.17 g/mol [2]
GHS Hazard Statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage) [3]

| Waste Classification | Non-halogenated organic acid |

Mechanistic Toxicology: The primary physical hazards associated with this compound (H315 and H318) are driven by the carboxylic acid moiety. Upon contact with ocular or dermal moisture, the acid dissociates, lowering the localized pH. In the eyes, this rapid pH drop causes protein coagulation and disruption of the corneal lipid bilayer, leading to irreversible tissue damage (H318) [3]. Its H302 designation indicates that systemic absorption via the gastrointestinal tract can cause acute toxicity, necessitating strict administrative controls against ingestion and the inhalation of aerosols [3].

Operational Handling Protocol

To ensure a self-validating safety system, every handling step must be verifiable by the operator. Do not proceed to the next step unless the prior condition is met.

Step-by-Step Handling Methodology:

  • Verification of Engineering Controls: Prior to opening the reagent bottle, verify that the fume hood face velocity is between 80–120 feet per minute (fpm).

    • Causality: This ensures that any aerosolized acidic particulates generated during transfer are drawn away from the operator's breathing zone.

  • PPE Selection: Don standard nitrile gloves (minimum 4 mil thickness), a fully buttoned lab coat, and splash-proof chemical goggles.

    • Causality: Standard safety glasses leave the orbital cavity vulnerable to lateral splashes; sealed goggles are mandatory for H318-classified compounds [3].

  • Dispensing: Use a clean, dry PTFE or glass spatula for solid transfers, or a compatible pipette if in a dissolved state. Avoid metal spatulas if prolonged contact is expected, as organic acids can slowly corrode non-noble metals.

  • Decontamination of Equipment: Post-transfer, rinse all contact surfaces (spatulas, weigh boats) with a dilute aqueous base (e.g., 5% sodium bicarbonate) followed by deionized water before removing them from the fume hood.

Spill Response Workflow

In the event of a spill, immediate and logical action prevents exposure and facility contamination. The following workflow dictates the response based on spill volume.

SpillResponse Start Spill Detected (2S)-2-methyltetrahydropyran- 2-carboxylic acid Assess Assess Spill Volume Start->Assess Large Large Spill (>100g) Evacuate & Call EHS Assess->Large Volume > 100g Small Small Spill (<100g) Don appropriate PPE Assess->Small Volume < 100g Neutralize Apply Weak Base (e.g., NaHCO3) to Neutralize Small->Neutralize Absorb Use Inert Absorbent (Sand/Vermiculite) Neutralize->Absorb Waste Transfer to Solid Hazardous Waste Container Absorb->Waste Decon Decontaminate Surface (Soap & Water) Waste->Decon

Decision tree and operational workflow for localized chemical spill response and neutralization.

Spill Cleanup Methodology:

  • Containment: Surround the spill with an inert absorbent like sand, earth, or vermiculite to prevent spreading [4]. Do not allow the product to reach sewage systems or water bodies .

  • Neutralization: Carefully broadcast solid sodium bicarbonate (NaHCO₃) over the spill.

    • Causality: Using a weak base like NaHCO₃ safely neutralizes the acid without the violent, highly exothermic reaction that strong bases (like NaOH) would cause. Wait until effervescence (CO₂ evolution) ceases, validating that neutralization is complete.

  • Collection: Sweep the neutralized mixture using non-sparking tools and place it into a closed, compatible hazardous waste container [5].

  • Decontamination: Wash all affected areas and the outside of the container with plenty of warm water and soap [5].

Waste Segregation and Disposal Procedures

Improper disposal of organic acids can lead to dangerous incompatibilities in waste accumulation areas. Waste must be disposed of in strict accordance with local, state, and federal regulations [5].

Step-by-Step Disposal Protocol:

  • Stream Identification: Determine if the waste contains halogenated solvents (e.g., dichloromethane used during extraction). If pure or dissolved in non-halogenated solvents (like ethanol or ethyl acetate), it belongs in the Non-Halogenated Organic Waste stream.

  • Container Compatibility: Ensure the waste carboy is made of High-Density Polyethylene (HDPE).

    • Causality: Glass containers can shatter if accidentally pressurized, and certain metals will corrode upon prolonged exposure to acidic waste.

  • Segregation Verification: Verify that the waste container does NOT contain cyanides, sulfides, or strong oxidizers (e.g., nitric acid, peroxides).

    • Causality: Mixing organic acids with cyanides/sulfides generates lethal HCN or H₂S gases. Mixing with oxidizers can cause runaway exothermic oxidations, potentially leading to container rupture.

  • Labeling and Storage: Attach a compliant hazardous waste label specifying "Contains: (2S)-2-methyltetrahydropyran-2-carboxylic acid (Corrosive, Toxic)". Store in a secondary containment tray within a ventilated flammable/corrosive storage cabinet until EHS pickup.

WasteSegregation Gen Waste Generation (2S)-2-methyltetrahydropyran- 2-carboxylic acid Check Halogenated Solvents Present? Gen->Check Halogenated Halogenated Organic Waste Stream Check->Halogenated Yes NonHalogenated Non-Halogenated Organic Waste Stream Check->NonHalogenated No Verify Verify Absence of Oxidizers/Cyanides Halogenated->Verify NonHalogenated->Verify Label Attach Hazardous Waste Label Verify->Label Storage Secondary Containment (Ventilated Cabinet) Label->Storage

Logical segregation workflow for routing organic acid waste into appropriate accumulation streams.

References

  • National Center for Biotechnology Information. "2-Methyloxane-2-carboxylic acid | C7H12O3 | CID 12939291 - PubChem" PubChem,[Link]

  • Farnell. "SAFETY DATA SHEET" Farnell, [Link]

  • HP. "Safety Data Sheet" HP,[Link]

  • AkzoNobel. "Safety Data Sheet" AkzoNobel, [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(2S)-2-methyltetrahydropyran-2-carboxylic acid
Reactant of Route 2
(2S)-2-methyltetrahydropyran-2-carboxylic acid
© Copyright 2026 BenchChem. All Rights Reserved.